Sulfuric acid-d2

• CAS: 13813-19-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Deuterated Sulfuric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated sulfuric acid (D₂SO₄), a heavy isotope-labeled form of sulfuric acid (H₂SO₄), serves as a valuable tool in a multitude of scientific and industrial applications.[1][2] In this molecule, the protium (¹H) atoms of the hydroxyl groups are replaced with deuterium (²H or D), a stable isotope of hydrogen. This isotopic substitution imparts subtle yet significant changes to the molecule's physical and chemical properties, making it particularly useful in nuclear magnetic resonance (NMR) spectroscopy, mechanistic studies of chemical reactions, and the synthesis of deuterated active pharmaceutical ingredients (APIs).[2][3][4] This technical guide provides an in-depth overview of the core physical properties of deuterated sulfuric acid, detailed experimental protocols for their determination, and a summary of its key applications in research and drug development.

Physical Properties of Deuterated Sulfuric Acid

The substitution of protium with the heavier deuterium isotope results in notable differences in the physical properties of sulfuric acid. These differences are primarily due to the stronger carbon-deuterium (C-D) versus carbon-hydrogen (C-H) bond and the effect of the heavier isotope on vibrational frequencies and zero-point energy. A summary of the key physical properties of deuterated sulfuric acid is presented in the tables below. It is important to note that many commercially available forms of deuterated sulfuric acid are solutions in deuterium oxide (D₂O), and the properties can vary with concentration.

Table 1: General and Molar Properties of Deuterated Sulfuric Acid

Property	Value	Source(s)
Chemical Formula	D₂SO₄	[5]
Molecular Weight	100.09 g/mol	[5]
CAS Number	13813-19-9	[5]
Appearance	Clear, colorless, odorless oily liquid	[5]

Table 2: Thermodynamic and Physical Constants of Deuterated Sulfuric Acid

Property	Value	Conditions	Source(s)
Density	1.87 g/mL	Not specified
Boiling Point	290 °C	Not specified	[5]
Melting Point	Not specified	Not specified
Refractive Index (n20/D)	1.4175	20 °C

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of pure deuterated sulfuric acid are not extensively reported in readily available literature. However, standard methodologies for determining these properties in liquids can be applied. The following sections outline the general experimental procedures.

Determination of Density using Pycnometry

The density of deuterated sulfuric acid can be accurately determined using a pycnometer, a glass flask with a precisely known volume.[6][7]

Methodology:

• Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and weighed empty (m_pycnometer).

• Reference Liquid: The pycnometer is filled with a reference liquid of known density at a specific temperature (e.g., deionized water), and the total mass is measured (m_pycnometer+reference). The volume of the pycnometer (V_pycnometer) is calculated.

• Sample Measurement: The pycnometer is then emptied, dried, and filled with deuterated sulfuric acid. The total mass is measured (m_pycnometer+D2SO4).

• Calculation: The density of the deuterated sulfuric acid (ρ_D2SO4) is calculated using the formula: ρ_D2SO4 = (m_pycnometer+D2SO4 - m_pycnometer) / V_pycnometer

Determination of Viscosity using a Viscometer

The viscosity of deuterated sulfuric acid can be measured using a capillary viscometer, such as an Ostwald or Ubbelohde viscometer.[8][9][10]

Methodology:

• Instrument Setup: The viscometer is cleaned, dried, and mounted vertically in a constant-temperature bath.

• Sample Loading: A known volume of deuterated sulfuric acid is introduced into the viscometer.

• Flow Time Measurement: The time taken for the liquid to flow between two marked points on the capillary is measured accurately.

• Calculation: The kinematic viscosity is calculated using the viscometer constant and the measured flow time. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by the density of the deuterated sulfuric acid at the same temperature.

Determination of Enthalpy of Solution using Calorimetry

The enthalpy of solution, the heat change associated with the dissolution of a substance, can be measured using a calorimeter.[11][12][13][14][15]

Methodology:

• Calorimeter Setup: A known mass of a solvent (e.g., deuterium oxide) is placed in the calorimeter, and the initial temperature is recorded.

• Sample Addition: A known mass of deuterated sulfuric acid is added to the solvent, and the mixture is stirred.

• Temperature Measurement: The temperature change of the solution is monitored until a stable reading is obtained.

• Calculation: The heat absorbed or released by the solution is calculated using the mass of the solution, the specific heat capacity of the solution, and the temperature change. The enthalpy of solution is then determined per mole of deuterated sulfuric acid.

Applications in Research and Drug Development

Deuterated sulfuric acid is a critical reagent in various areas of research and development, particularly within the pharmaceutical industry. Its primary applications stem from the kinetic isotope effect and its utility in NMR spectroscopy.[3][16][17][18]

Hydrogen/Deuterium (H/D) Exchange Studies

Concentrated deuterated sulfuric acid is frequently used to facilitate the exchange of acidic protons in organic molecules with deuterium atoms.[4] This technique is invaluable for:

• Mechanistic Elucidation: Studying the mechanisms of acid-catalyzed reactions.[2]

• Site-Specific Labeling: Introducing deuterium at specific positions within a molecule for subsequent analysis.

An experimental workflow for a typical H/D exchange experiment followed by NMR analysis is outlined below.[19]

References

• 1. THE RAMAN SPECTRA OF SULPHURIC, DEUTEROSULPHURIC, FLUOROSULPHURIC, CHLOROSULPHURIC, AND METHANESULPHONIC ACIDS AND THEIR ANIONS | Scilit [scilit.com]
• 2. CAS 13813-19-9: Sulfuric acid-d2 | CymitQuimica [cymitquimica.com]
• 3. Deuterated sulfuric acid_Anhui Anboqiao New Materials Technology Co., Ltd. [en.amber-bridge.com]
• 4. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 5. Sulfuric acid-d2 | H2O4S | CID 160992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. che.utah.edu [che.utah.edu]
• 8. data.conferenceworld.in [data.conferenceworld.in]
• 9. mdpi.com [mdpi.com]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 11. akjournals.com [akjournals.com]
• 12. chemlab.truman.edu [chemlab.truman.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. wyzant.com [wyzant.com]
• 15. youtube.com [youtube.com]
• 16. benchchem.com [benchchem.com]
• 17. pharmaffiliates.com [pharmaffiliates.com]
• 18. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 19. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to Sulfuric Acid-d2 (CAS Number 13813-19-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuric acid-d2 (D₂SO₄), the deuterated analogue of sulfuric acid, is a powerful and versatile tool in modern chemical research and pharmaceutical development. Its unique isotopic properties, stemming from the replacement of protium ('H) with deuterium (²H or D), offer distinct advantages in a range of applications, from elucidating reaction mechanisms to enhancing the therapeutic profiles of drug candidates. This technical guide provides a comprehensive overview of the core properties, experimental applications, and strategic importance of Sulfuric acid-d2.

Core Properties of Sulfuric Acid-d2

Sulfuric acid-d2 is a colorless to light yellow, clear liquid that is hygroscopic and reacts violently with water.[1] It is a strong acid, analogous to its non-deuterated counterpart. The key distinction lies in the physical and chemical behavior influenced by the heavier deuterium isotope.

Physical and Chemical Data

The fundamental properties of Sulfuric acid-d2 are summarized in the table below, compiled from various suppliers and databases.

Property	Value	References
CAS Number	13813-19-9	[2][3]
Molecular Formula	D₂SO₄	[2][3]
Molecular Weight	100.09 g/mol	[2]
Appearance	Colorless to light yellow clear liquid	[4]
Deuterium Enrichment	Typically ≥ 99.5 atom % D	[3]
Typical Concentration	96-98 wt. % in Deuterium Oxide (D₂O)	[5][6]
Density	~1.87 g/cm³
Refractive Index	n20/D 1.4175 - 1.423	[5]
Solubility	Soluble in water (reacts exothermically)	[1][7]
Stability	Stable under recommended storage conditions. Moisture sensitive.	[1]

Safety and Handling

Sulfuric acid-d2 is a highly corrosive substance that can cause severe skin burns and eye damage.[2][8] It is also toxic if inhaled.[4] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, must be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.[9]

Key Safety Precautions:

• Avoid contact with skin, eyes, and clothing.[8]

• Do not breathe vapor or spray.[8]

• Handle and open containers with care.[8]

• Incompatible with water, strong bases, combustible materials, and most common metals.[1] Reacts violently with water.[1]

• Store in a tightly closed container in a dry, well-ventilated place below +30°C.[1]

Core Applications in Research and Drug Development

The utility of Sulfuric acid-d2 is primarily centered on its role as a source of deuterium for isotopic labeling.

Deuterium Labeling and the Kinetic Isotope Effect (KIE)

The substitution of hydrogen with deuterium can significantly alter the rate of chemical reactions in which the cleavage of a carbon-hydrogen bond is the rate-determining step. This phenomenon is known as the Deuterium Kinetic Isotope Effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, thus requiring more energy to break.

In drug development, this effect is strategically employed to enhance the metabolic stability of pharmaceuticals.[1] Many drug molecules are metabolized by cytochrome P450 enzymes, a process that often involves the cleavage of C-H bonds. By selectively replacing hydrogen with deuterium at these metabolically vulnerable sites, the rate of metabolism can be slowed down.[1]

Potential Benefits of Deuteration in Drug Molecules:

• Enhanced Metabolic Stability: Slower metabolism can lead to a longer drug half-life.[1]

• Improved Pharmacokinetic Profile: May allow for lower or less frequent dosing, improving patient compliance.

• Reduced Toxic Metabolites: Altering metabolic pathways can minimize the formation of harmful byproducts.[1]

• Increased Bioavailability: Slower first-pass metabolism can increase the amount of active drug that reaches systemic circulation.

Catalyst in Organic Synthesis

Concentrated sulfuric acid is a widely used catalyst in organic reactions such as esterification and dehydration.[10] Sulfuric acid-d2 can be employed in a similar capacity, particularly in mechanistic studies where the role of the acidic proton is under investigation.

NMR Spectroscopy

In Nuclear Magnetic Resonance (NMR) spectroscopy, deuterated solvents are used to avoid overwhelming signals from the solvent's protons. While Sulfuric acid-d2 is not a common NMR solvent due to its reactivity, it is used to study the protonation of species and for H/D exchange studies directly in the NMR tube, allowing for real-time monitoring of deuterium incorporation.[2][9]

Experimental Protocols

General Workflow for Deuterium Labeling in Drug Development

The strategic incorporation of deuterium into a drug candidate follows a logical workflow, from identification of suitable sites to the synthesis and analysis of the new chemical entity.

Illustrative Protocol: H/D Exchange on an Aromatic Ring

Sulfuric acid-d2 is an effective reagent for electrophilic aromatic substitution of hydrogen with deuterium, particularly on electron-rich aromatic rings.[7] The following is a generalized protocol for the deuteration of an aromatic substrate like benzene.

Objective: To replace the hydrogen atoms on a benzene ring with deuterium atoms using Sulfuric acid-d2.

Materials:

• Benzene (or other aromatic substrate)

• Sulfuric acid-d2 (96-98% in D₂O)

• Ice bath

• Round-bottom flask with a stir bar

• Condenser

• Separatory funnel

• Deuterated water (D₂O)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add the aromatic substrate. Place the flask in an ice bath to cool.

• Addition of D₂SO₄: Slowly and carefully add Sulfuric acid-d2 to the cooled substrate with vigorous stirring. The reaction is exothermic, and the temperature should be carefully controlled.

• Reaction: Allow the mixture to stir. The reaction time and temperature will vary depending on the reactivity of the aromatic substrate. For benzene, the reaction may require gentle heating and prolonged stirring to achieve significant deuteration.[1] The progress of the reaction can be monitored by taking small aliquots and analyzing them by NMR or Mass Spectrometry.

• Quenching: Once the desired level of deuteration is achieved, cool the reaction mixture in an ice bath. Slowly and cautiously pour the mixture over crushed ice or into cold D₂O to quench the reaction.

• Work-up: Transfer the quenched mixture to a separatory funnel. Extract the deuterated product with an appropriate organic solvent (e.g., diethyl ether).

• Neutralization: Wash the organic layer sequentially with D₂O, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude deuterated product.

• Purification: The crude product can be purified by distillation or column chromatography as needed.

• Analysis: The extent of deuterium incorporation can be quantified using ¹H NMR (by observing the decrease in the integral of the aromatic protons) and Mass Spectrometry (by observing the mass shift of the molecular ion peak).[11]

Conclusion

Sulfuric acid-d2 (CAS 13813-19-9) is a cornerstone reagent for researchers and drug developers engaged in isotopic labeling. Its ability to efficiently introduce deuterium into organic molecules provides a powerful strategy for studying reaction mechanisms and, more critically, for optimizing the pharmacokinetic properties of therapeutic agents. By leveraging the kinetic isotope effect, scientists can engineer more stable, safer, and more effective drugs. A thorough understanding of its properties, applications, and handling requirements is essential for its effective and safe utilization in the laboratory.

References

• 1. homework.study.com [homework.study.com]
• 2. gymarkiv.sdu.dk [gymarkiv.sdu.dk]
• 3. gauthmath.com [gauthmath.com]
• 4. Exam 1 Answer Key [web.pdx.edu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 9. Using NMR-detected hydrogen-deuterium exchange to quantify protein stability in cosolutes, under crowded conditions in vitro and in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 11. Deuterium NMR - Wikipedia [en.wikipedia.org]

Technical Guide to Deuterated Sulfuric Acid (D₂SO₄)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of deuterated sulfuric acid (D₂SO₄), a vital reagent in isotopic labeling and mechanistic studies. This document outlines its chemical and physical properties, synthesis, and key applications, with a focus on its utility in research and development.

Core Chemical and Physical Properties

Deuterated sulfuric acid, also known as deuterosulfuric acid, is the isotopologue of sulfuric acid where the protium (B1232500) (¹H) atoms are replaced with deuterium (B1214612) (²H or D).[1] This substitution imparts a higher molecular weight and subtle but significant differences in physicochemical properties, which are leveraged in various scientific applications.

Table 1: Physicochemical Properties of D₂SO₄

Property	Value
Chemical Formula	D₂SO₄ (or D₂O₄S)[1][2]
Molecular Weight	100.09 g/mol [3][4][5][6]
Appearance	Colorless, viscous, oily liquid[1][2][7][8]
Density	1.87 g/cm³[3][7][8]
Melting Point	-39 °C[3][7][8]
Boiling Point	290 °C[3][7][8]
Solubility	Soluble in water (reacts exothermically)[1][2][7]
CAS Number	13813-19-9[1][4][9]

Synthesis and Experimental Protocols

The synthesis of high-purity deuterated sulfuric acid is critical for its application in sensitive analytical techniques like NMR spectroscopy. The most common laboratory-scale method involves the controlled reaction of sulfur trioxide (SO₃) with heavy water (D₂O).

Experimental Protocol 1: Synthesis of D₂SO₄ from SO₃ and D₂O

This protocol describes a laboratory-scale synthesis of deuterated sulfuric acid.

Materials:

• Sulfur trioxide (SO₃), liquid or solid

• Heavy water (D₂O), 99.5+% isotopic purity

• Ice bath

• Dry, inert atmosphere glove box or Schlenk line

• Glass reaction vessel with a dropping funnel and magnetic stirrer

Methodology:

• Preparation: Set up the reaction vessel under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent contamination from atmospheric moisture.

• Cooling: Place the reaction vessel containing a pre-weighed amount of D₂O in an ice bath to manage the heat generated during the exothermic reaction.

• Reaction: Slowly add liquid SO₃ dropwise from the dropping funnel to the stirred D₂O. The reaction is highly exothermic and must be controlled carefully to prevent boiling and the formation of an acid aerosol. The chemical equation for this reaction is:

  • SO₃ + D₂O → D₂SO₄[2]

• Completion: After the addition is complete, allow the mixture to slowly warm to room temperature while continuing to stir.

• Storage: Store the resulting D₂SO₄ in a tightly sealed container in a dry environment, as it is hygroscopic.

Safety Precaution: The reaction between sulfur trioxide and water is extremely vigorous and exothermic. This procedure must be conducted with extreme caution in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles.

Experimental Protocol 2: Electrophilic Aromatic Substitution (H/D Exchange)

A primary application of D₂SO₄ is in the deuteration of aromatic compounds via electrophilic aromatic substitution. This is widely used to introduce deuterium labels for mechanistic studies or to create internal standards for mass spectrometry.

Materials:

• Aromatic compound (e.g., benzene)

• Deuterated sulfuric acid (D₂SO₄, 96-98% in D₂O)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Deuterated water (D₂O) for quenching (optional)

• Organic solvent (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Methodology:

• Reaction Setup: In a round-bottom flask, combine the aromatic compound (1.0 equivalent) with an excess of deuterated sulfuric acid. The amount of D₂SO₄ will depend on the reactivity of the aromatic substrate.[1]

• Heating: Heat the mixture with vigorous stirring. For benzene (B151609), this reaction is typically slow and may require elevated temperatures (e.g., 50-70 °C) and extended reaction times (several hours to days) to achieve a high degree of deuteration.[1]

• Monitoring: The progress of the reaction can be monitored by taking small aliquots, quenching them, and analyzing by ¹H NMR to observe the decrease in the integral of the aromatic proton signals.

• Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture over ice or into cold D₂O.

• Extraction: Extract the deuterated aromatic compound with an organic solvent.

• Drying and Concentration: Wash the organic layer with a suitable aqueous solution to remove residual acid, then dry it over an anhydrous drying agent like MgSO₄.[1] Filter and remove the solvent under reduced pressure.

• Purification: If necessary, purify the product by distillation or column chromatography.

Visualized Workflows and Mechanisms

Diagrams created using the DOT language provide clear visual representations of the synthesis workflow, reaction mechanism, and application landscape for D₂SO₄.

Caption: A generalized experimental workflow for the synthesis of D₂SO₄.

Caption: Mechanism for the deuteration of benzene with D₂SO₄.

Caption: Logical relationship of D₂SO₄ applications in research and industry.

Applications in Research and Drug Development

The unique properties of deuterated sulfuric acid make it an invaluable tool for researchers.

• NMR Spectroscopy: D₂SO₄ is used as a deuterium source for NMR spectroscopy, allowing for the study of reaction courses and molecular structures.[1]

• Isotope Labeling: In drug development, replacing hydrogen with deuterium can alter the metabolic profile of a drug, a strategy known as "deuterium-reinforced" drug design. D₂SO₄ serves as a fundamental reagent for introducing deuterium into aromatic precursors of active pharmaceutical ingredients (APIs).

• Mechanistic Studies: The significant kinetic isotope effect observed when a C-H bond is replaced by a C-D bond allows researchers to use D₂SO₄ to probe reaction mechanisms. If the rate of a reaction changes upon deuteration, it indicates that C-H bond cleavage is part of the rate-determining step.

• Organic Synthesis: As a strong acid, D₂SO₄ can be used as a catalyst in various organic reactions, such as esterification and dehydration, particularly when the presence of deuterium is desired in the reaction environment.[7]

Safety and Handling

Deuterated sulfuric acid is a strong, corrosive acid and must be handled with the same precautions as its non-deuterated counterpart.[1]

• Corrosivity: It can cause severe chemical burns upon contact with skin or eyes.

• Reactivity: It reacts violently with water, bases, and many organic materials.[3][8]

• Handling: Always handle D₂SO₄ in a chemical fume hood while wearing appropriate PPE. Store in a cool, dry, and well-ventilated area away from incompatible substances.

References

• 1. benchchem.com [benchchem.com]
• 2. KR101538534B1 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. WO2011053334A1 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 8. [PDF] Direct Introduction of Deuterium into Benzene without Heterogeneous Catalysis | Semantic Scholar [semanticscholar.org]
• 9. aklectures.com [aklectures.com]

A Comprehensive Technical Guide to the Synthesis and Preparation of Deuterated Sulfuric Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary methods for the synthesis and preparation of deuterated sulfuric acid (D₂SO₄). The information presented is curated for researchers, scientists, and professionals in drug development who require high-purity deuterated compounds for various applications, including isotopic labeling, mechanistic studies, and as a reagent in the synthesis of deuterated active pharmaceutical ingredients. This guide details experimental protocols, quantitative data, reaction mechanisms, and safety considerations associated with the production of this important deuterated reagent.

Introduction

Deuterated sulfuric acid, also known as deuterium (B1214612) sulfate (B86663), is a form of sulfuric acid where the protium (B1232500) (¹H) atoms are replaced with deuterium (²H or D), a stable isotope of hydrogen. Its chemical formula is D₂SO₄. This isotopic substitution imparts unique properties that are valuable in a range of scientific applications. In pharmaceutical research and development, D₂SO₄ is utilized in the synthesis of deuterated molecules to study metabolic pathways, enhance pharmacokinetic profiles, and as an internal standard in analytical studies. The primary methods for its laboratory-scale synthesis involve the reaction of sulfur trioxide with heavy water, the electrolysis of copper sulfate in heavy water, and the reaction of sulfuryl chloride with heavy water.

Synthesis Methodologies

Three primary methods for the synthesis of deuterated sulfuric acid are discussed below, each with its own set of advantages and considerations regarding starting materials, equipment, and final product purity.

Reaction of Sulfur Trioxide with Heavy Water

The most direct method for the synthesis of deuterated sulfuric acid is the reaction of sulfur trioxide (SO₃) with heavy water (D₂O). This reaction is highly exothermic and requires careful control of the reaction conditions to ensure safety and high isotopic purity.

Reaction: SO₃ + D₂O → D₂SO₄

Experimental Protocol:

• Materials:

  • Sulfur trioxide (liquid, stabilized)

  • Heavy water (D₂O, minimum 99.8 atom % D)

  • Inert solvent (e.g., deuterated chloroform, CDCl₃)

• Apparatus:

  • A three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer, and a condenser with a drying tube.

  • An ice-water bath or other cooling system.

• Procedure:

  • Place a known quantity of heavy water in the three-necked flask, diluted with an inert, dry solvent to help dissipate heat.

  • Cool the flask in an ice-water bath to 0-5 °C.

  • Slowly add a stoichiometric amount of liquid sulfur trioxide to the stirred heavy water solution via the dropping funnel. The addition should be dropwise to control the exothermic reaction and prevent the formation of aerosols.

  • After the addition is complete, allow the mixture to slowly warm to room temperature while continuing to stir for several hours to ensure the reaction goes to completion.

  • The resulting solution is deuterated sulfuric acid, typically in the inert solvent. If a solvent-free product is required, careful distillation under reduced pressure may be performed, although this is challenging due to the high boiling point and corrosive nature of sulfuric acid.

Quantitative Data:

Parameter	Value
Yield	Approaching quantitative (>95%)
Isotopic Purity	Dependent on the purity of the D₂O used.
Reaction Time	2-4 hours
Temperature	0-5 °C (addition), Room Temperature (stirring)

Reaction Mechanism:

The reaction proceeds through a nucleophilic attack of the oxygen atom in heavy water on the electrophilic sulfur atom of sulfur trioxide. This is followed by a deuterium transfer to one of the oxygen atoms of the sulfur trioxide moiety.

Fig. 1: Reaction of SO₃ with D₂O.

Electrolysis of Copper Sulfate in Heavy Water

This method involves the electrolysis of a solution of anhydrous copper(II) sulfate (CuSO₄) in heavy water. At the anode, heavy water is oxidized to produce deuterium ions (D⁺) and oxygen gas, while at the cathode, copper ions are reduced to copper metal. The deuterium ions then combine with the sulfate ions to form deuterated sulfuric acid.

Reaction:

• Anode: 2D₂O(l) → O₂(g) + 4D⁺(aq) + 4e⁻

• Cathode: 2Cu²⁺(aq) + 4e⁻ → 2Cu(s)

• Overall: 2CuSO₄(s) + 2D₂O(l) → 2D₂SO₄(aq) + 2Cu(s) + O₂(g)

Experimental Protocol:

• Materials:

  • Anhydrous copper(II) sulfate (CuSO₄)

  • Heavy water (D₂O, minimum 99.8 atom % D)

• Apparatus:

  • An electrolytic cell with two compartments separated by a porous diaphragm (e.g., fritted glass).

  • Inert electrodes (e.g., platinum or graphite).

  • A DC power supply.

• Procedure:

  • Prepare a saturated solution of anhydrous copper(II) sulfate in heavy water.

  • Fill the electrolytic cell with the solution, ensuring the electrodes are fully immersed.

  • Apply a direct current across the electrodes. The voltage and current should be optimized to favor the desired reactions and minimize side reactions.

  • Electrolysis is continued until the blue color of the copper(II) ions disappears, indicating their deposition as copper metal on the cathode.

  • The resulting solution in the anode compartment will be a dilute solution of deuterated sulfuric acid in heavy water.

  • The solution can be carefully decanted and, if necessary, concentrated by controlled evaporation of the excess heavy water.

Quantitative Data:

Parameter	Value
Yield	Moderate to high, dependent on electrolysis efficiency.
Isotopic Purity	High, primarily dependent on the purity of the D₂O.
Reaction Time	Several hours to days, depending on the scale and current.
Current Density	Typically 10-100 mA/cm².

Experimental Workflow:

Fig. 2: Electrolytic Synthesis Workflow.

Reaction of Sulfuryl Chloride with Heavy Water

Sulfuryl chloride (SO₂Cl₂) reacts vigorously with heavy water to produce deuterated sulfuric acid and deuterium chloride (DCl) gas. This method is advantageous as it can be performed with relatively simple equipment, but it requires careful handling of the corrosive and toxic reactants and byproducts.

Reaction: SO₂Cl₂ + 2D₂O → D₂SO₄ + 2DCl

Experimental Protocol:

• Materials:

  • Sulfuryl chloride (SO₂Cl₂)

  • Heavy water (D₂O, minimum 99.8 atom % D)

• Apparatus:

  • A reaction vessel equipped with a dropping funnel and a gas outlet connected to a scrubber (to neutralize the DCl gas).

  • A cooling bath.

• Procedure:

  • Place a measured amount of heavy water in the reaction vessel and cool it in an ice bath.

  • Slowly add sulfuryl chloride dropwise to the heavy water with efficient stirring. The reaction is highly exothermic, and the rate of addition must be carefully controlled.

  • The evolved deuterium chloride gas is passed through a scrubber containing a basic solution (e.g., sodium hydroxide) for neutralization.

  • After the addition is complete, the reaction mixture is stirred for an additional period to ensure complete reaction.

  • The resulting product is an aqueous solution of deuterated sulfuric acid. The concentration can be determined by titration.

Quantitative Data:

Parameter	Value
Yield	Typically high (>90%).
Isotopic Purity	Dependent on the isotopic purity of the D₂O.
Reaction Time	1-2 hours.
Temperature	0-10 °C (addition).

Reaction Mechanism:

The reaction proceeds via a nucleophilic attack of D₂O on the sulfur atom of SO₂Cl₂, followed by the elimination of DCl. This process repeats to yield D₂SO₄.

Fig. 3: Reaction of SO₂Cl₂ with D₂O.

Determination of Isotopic Purity

The isotopic purity of the synthesized deuterated sulfuric acid is a critical parameter. The two most common analytical techniques for its determination are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the amount of residual protium. By comparing the integral of the residual HDO peak with that of a known internal standard, the isotopic enrichment can be calculated.

• Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the relative abundance of different isotopologues. By analyzing the mass-to-charge ratio of the molecular ions or characteristic fragment ions, the deuterium incorporation can be quantified.[1]

Safety Precautions

The synthesis of deuterated sulfuric acid involves the handling of hazardous materials and requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or a face shield.

• Ventilation: All procedures should be performed in a well-ventilated fume hood to avoid inhalation of corrosive vapors and gases.

• Handling of Reagents:

  • Sulfur trioxide: Highly corrosive and reacts violently with water. Handle with extreme care in a dry environment.

  • Sulfuryl chloride: Toxic, corrosive, and a lachrymator. Reacts violently with water.[2]

  • Sulfuric acid (deuterated or not): Highly corrosive and can cause severe burns.

• Emergency Procedures: Have an emergency plan in place, including access to an eyewash station and a safety shower. Neutralizing agents for acid spills (e.g., sodium bicarbonate) should be readily available.

Conclusion

The synthesis of deuterated sulfuric acid can be achieved through several methods, each with its own set of procedural nuances. The choice of method will depend on the available starting materials, equipment, and the desired scale of production. The reaction of sulfur trioxide with heavy water is the most direct route, while the electrolysis of copper sulfate offers a pathway using more common laboratory reagents. The reaction with sulfuryl chloride provides a convenient, albeit hazardous, alternative. For all methods, careful control of reaction conditions and adherence to safety protocols are paramount to ensure a high-quality product and a safe laboratory environment. The analytical techniques outlined are essential for verifying the isotopic purity of the final product, a critical factor for its application in research and development.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. unl.primo.exlibrisgroup.com [unl.primo.exlibrisgroup.com]

Navigating the Deuterated Landscape: A Technical Guide to the Isotopic Purity of Sulfuric Acid-d2

For researchers, scientists, and drug development professionals, the precise isotopic composition of reagents is not a matter of triviality but a cornerstone of experimental integrity and success. This is particularly true for Sulfuric acid-d2 (D₂SO₄), a deuterated compound pivotal in applications ranging from Nuclear Magnetic Resonance (NMR) spectroscopy to the synthesis of next-generation deuterated pharmaceuticals. This in-depth technical guide delineates the critical aspects of isotopic purity for Sulfuric acid-d2, providing a comprehensive overview of its significance, analytical determination, and the implications of impurities for various applications.

The Criticality of High Isotopic Purity

Sulfuric acid-d2, where protium (B1232500) ('H) atoms are substituted with deuterium (B1214612) (²H or D), is a powerful tool in the scientific arsenal. In the realm of drug development, the "deuterium advantage" is increasingly harnessed to enhance the metabolic stability, bioavailability, and safety profiles of therapeutic compounds.[1] When Sulfuric acid-d2 is employed as a reagent or catalyst in the synthesis of these deuterated drugs, its isotopic purity directly dictates the level of deuterium incorporation into the final active pharmaceutical ingredient (API). Insufficient isotopic enrichment can lead to a heterogeneous product with inconsistent pharmacological properties, jeopardizing clinical outcomes.

In the context of NMR spectroscopy, Sulfuric acid-d2 is utilized as a solvent for analytes that are soluble only in strong acids. The presence of residual protium (from H₂SO₄ or H₂O) can obscure regions of the ¹H-NMR spectrum, interfering with the analysis of the compound of interest. Therefore, a high degree of deuteration is paramount for clear and unambiguous spectral interpretation.

Isotopic and Chemical Purity Specifications

Commercially available Sulfuric acid-d2 is typically offered in high isotopic and chemical purities. The specifications from various suppliers highlight a consistent standard for research-grade material.

Parameter	Typical Specification	Notes
Isotopic Purity (atom % D)	≥ 99.5%	This is the percentage of deuterium atoms relative to the total number of hydrogen isotopes (¹H and ²H).
Chemical Purity	≥ 99%	Refers to the purity of the sulfuric acid molecule, irrespective of its isotopic composition.
Concentration in D₂O	96-98% (w/w)	Sulfuric acid-d2 is most commonly supplied as a solution in deuterium oxide (heavy water).

Unveiling the Isotopic Landscape: Experimental Protocols for Purity Determination

The accurate determination of isotopic purity is crucial for quality control and for ensuring the reliability of experimental results. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary analytical techniques employed for this purpose.

Quantitative ¹H-NMR Spectroscopy for Isotopic Purity

Quantitative ¹H-NMR (qNMR) provides a direct and precise method for determining the deuterium-to-hydrogen (D/H) ratio in Sulfuric acid-d2. The protocol involves the comparison of the integral of the residual ¹H signal from the analyte with that of a certified internal standard of known concentration.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a precise amount of a suitable, non-exchangeable proton-containing internal standard (e.g., dimethyl sulfone, 1,4-dinitrobenzene) into a clean, dry NMR tube.[2][3]

  • Add a precisely weighed amount of the Sulfuric acid-d2 sample to the NMR tube.

  • Carefully mix the contents until the internal standard is completely dissolved. Given the corrosive nature of the sample, appropriate personal protective equipment must be worn.

  • Cap the NMR tube securely to prevent atmospheric moisture ingress.

• NMR Data Acquisition:

  • Acquire a ¹H-NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient relaxation delay (D1) of at least five times the T1 of the slowest relaxing signal of interest to allow for full magnetization recovery, which is critical for accurate quantification.[4]

  • Use a calibrated 90° pulse.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1) for the residual ¹H peak and the internal standard peaks.[4]

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the residual ¹H peak of the Sulfuric acid-d2 and a well-resolved peak of the internal standard.

  • Calculate the isotopic purity (atom % D) using the following formula:

  Isotopic Purity (atom % D) = [1 - (Integral of residual ¹H peak / Integral of internal standard peak) * (Number of protons in standard / Moles of standard) * (Moles of D₂SO₄ / Number of potential ¹H sites)] * 100

Mass Spectrometry for Isotopic Analysis

High-resolution mass spectrometry (HR-MS) can also be employed to determine the isotopic distribution of sulfuric acid. This method relies on the mass-to-charge ratio difference between the deuterated and non-deuterated species.

Experimental Protocol:

• Sample Preparation:

  • Prepare a dilute solution of the Sulfuric acid-d2 sample in a suitable solvent.

  • For volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) can be utilized, while Liquid Chromatography-Mass Spectrometry (LC-MS) is suitable for non-volatile components.

• MS Data Acquisition:

  • Acquire a high-resolution mass spectrum of the sample.

  • Ensure the mass spectrometer is properly calibrated to achieve high mass accuracy.

• Data Analysis:

  • Identify the molecular ion peaks corresponding to D₂SO₄, HDSO₄, and H₂SO₄.

  • Calculate the relative abundance of each isotopic species from the peak intensities.

  • Determine the isotopic purity by calculating the percentage of the D₂SO₄ species relative to the sum of all isotopic species.

The Unseen Saboteurs: Impact of Chemical Impurities

Beyond isotopic purity, the presence of chemical impurities can have a significant detrimental impact on the applications of Sulfuric acid-d2. These impurities can be broadly categorized as metallic and organic.

Metallic Impurities

Trace metal contaminants in high-purity sulfuric acid are a major concern, particularly in the semiconductor industry where the acid is used for cleaning and etching silicon wafers.[5] While the requirements for pharmaceutical applications may differ, the presence of certain metals can have adverse effects.

• Catalyst Poisoning: In synthetic reactions where Sulfuric acid-d2 is used in conjunction with metal catalysts, trace metal impurities can poison the catalyst, leading to reduced reaction efficiency and incomplete conversion.[6]

• Interference in Analytical Methods: Metallic impurities can interfere with sensitive analytical techniques, such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), used for trace element analysis.

Impurity	Potential Impact in Pharmaceutical Applications
Heavy Metals (e.g., Pb, Hg, As)	Can be carried over into the final drug product, posing a significant safety risk.
Transition Metals (e.g., Fe, Cu, Cr)	Can catalyze side reactions or degradation of the API during synthesis or formulation.

Organic Impurities

Organic impurities in Sulfuric acid-d2 can arise from the manufacturing process or from degradation over time.

• Side Reactions: Reactive organic impurities can participate in unwanted side reactions during the synthesis of deuterated compounds, leading to the formation of byproducts and reducing the yield and purity of the target molecule.

• NMR Spectral Interference: The presence of organic impurities will result in extraneous peaks in the NMR spectrum, complicating spectral analysis.

The rectification method has been shown to be effective in removing organic impurities from waste sulfuric acid, yielding a high-purity product.[7]

Visualizing the Workflow for Purity Assurance

To ensure the quality of Sulfuric acid-d2, a systematic workflow for purity analysis is essential. The following diagrams, generated using the DOT language, illustrate the key steps in the analytical process.

Caption: Workflow for Isotopic Purity Determination by qNMR.

Caption: Impact of Purity on Application Outcomes.

References

• 1. Deuterated sulfuric acid_Anhui Anboqiao New Materials Technology Co., Ltd. [en.amber-bridge.com]
• 2. researchgate.net [researchgate.net]
• 3. Internal standards for 1H NMR spectroscopy in concentrated sulfuric acid - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. Ultra-Trace Elemental Analysis in High-Purity Sulfuric Acid | PerkinElmer [perkinelmer.com]
• 6. Influence of Sulfuric Acid on the Performance of Ruthenium‐based Catalysts in the Liquid‐Phase Hydrogenation of Levulinic Acid to γ‐Valerolactone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recovery of high purity sulfuric acid from the waste acid in toluene nitration process by rectification - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Sulfuric Acid-d2 and Sulfuric Acid for Researchers, Scientists, and Drug Development Professionals

An authoritative overview of the distinctions, applications, and experimental considerations of sulfuric acid and its deuterated analogue, providing critical insights for advanced research and pharmaceutical development.

This technical guide delves into the core differences between sulfuric acid (H₂SO₄) and its deuterated counterpart, sulfuric acid-d2 (D₂SO₄). While chemically similar, the substitution of protium (B1232500) with deuterium (B1214612) imparts significant changes in physical properties and reaction kinetics, offering unique advantages in various scientific applications. This document provides a comprehensive comparison, detailed experimental protocols, and visual representations of key concepts to aid researchers in leveraging the distinct properties of these two compounds.

Core Chemical and Physical Properties

Sulfuric acid-d2, also known as deuterosulfuric acid, is a form of sulfuric acid where the hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen.[1][2] This isotopic substitution leads to a greater molecular weight and subtle but significant differences in physical properties compared to standard sulfuric acid. Both compounds are colorless, viscous, and highly corrosive liquids with a strong affinity for water.[2][3]

Table 1: Comparison of General Properties

Property	Sulfuric Acid (H₂SO₄)	Sulfuric Acid-d2 (D₂SO₄)
Synonyms	Oil of vitriol, Hydrogen sulfate	Deuterosulfuric acid, Dideuterosulfuric acid
CAS Number	7664-93-9	13813-19-9[4]
Molecular Formula	H₂SO₄	D₂SO₄[4]
Molecular Weight	98.08 g/mol	100.09 g/mol [4][5]
Appearance	Colorless, oily liquid	Colorless liquid[3]
Corrosivity	Highly corrosive	Highly corrosive[2]

Table 2: Comparative Physical Data

Parameter	Sulfuric Acid (H₂SO₄)	Sulfuric Acid-d2 (D₂SO₄)
pKa₁	~ -3 to -9[6][7][8]	Not definitively established, but expected to be slightly higher than H₂SO₄
pKa₂	1.92[7]	Not definitively established
Density (g/cm³ at 25°C)	~1.84 (for 98% solution)[9][10]	~1.87 (for 96-98% solution in D₂O)[11]
Boiling Point (°C)	~290	~290[11]
Viscosity (cP at 20°C)	25.4[12]	Data not readily available, but expected to be slightly higher than H₂SO₄

The Kinetic Isotope Effect: A Fundamental Difference

The most significant practical difference between sulfuric acid and sulfuric acid-d2 in chemical reactions is the Kinetic Isotope Effect (KIE) . The KIE is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[13] Because the C-D bond is stronger than the C-H bond, reactions where the cleavage of this bond is the rate-determining step will proceed more slowly with a deuterated substrate. This phenomenon is a powerful tool for elucidating reaction mechanisms.[14]

In electrophilic aromatic substitution reactions, such as sulfonation, the use of D₂SO₄ can help determine whether the C-H bond breaking step is rate-limiting.[14]

Table 3: Kinetic Isotope Effect (kH/kD) in Aromatic Sulfonation

Reaction	kH/kD
Sulfonation of Benzene	Significant KIE observed with fuming H₂SO₄[14]

Spectroscopic Distinctions

The difference in mass between protium and deuterium leads to observable shifts in the vibrational frequencies of the molecules, which can be detected by infrared (IR) and Raman spectroscopy. The O-D stretching and bending vibrations in D₂SO₄ occur at lower frequencies compared to the O-H vibrations in H₂SO₄.[1][15] This isotopic shift provides a clear spectroscopic signature to distinguish between the two compounds and to study hydrogen-deuterium exchange processes.

Table 4: Key Vibrational Frequencies (cm⁻¹) for H₂SO₄ and D₂SO₄

Vibrational Mode	H₂SO₄ (approx.)	D₂SO₄ (approx.)
O-H/O-D Asymmetric Stretch	2970	2200[1]
O-H/O-D Symmetric Stretch	2450	1860[1]

Applications in Research and Drug Development

The unique properties of sulfuric acid-d2 make it a valuable tool in various scientific fields, particularly in drug development and metabolic research.

• Mechanistic Studies: The kinetic isotope effect is extensively used to probe reaction mechanisms. By comparing the rates of reaction with H₂SO₄ and D₂SO₄, researchers can gain insights into the rate-determining steps of complex chemical transformations.[14]

• Isotopic Labeling and Metabolic Pathway Analysis: Deuterium-labeled compounds, often synthesized using reagents like D₂SO₄, serve as tracers in metabolic studies.[][17][18] The fate of these labeled molecules can be tracked using techniques like mass spectrometry and NMR, providing a detailed picture of metabolic pathways and drug metabolism (ADME profiles).[][18]

• Improving Drug Efficacy: Strategic deuteration of drug molecules can alter their metabolic stability, potentially leading to improved pharmacokinetic profiles, such as increased half-life and bioavailability.[19] Sulfuric acid-d2 can be a key reagent in the synthesis of these deuterated active pharmaceutical ingredients (APIs).[4][11][19]

• NMR Spectroscopy: D₂SO₄ is used in ¹H-NMR spectroscopy to create acidic environments for analyzing deuterated samples or for in-situ generation of protonated (or deuterated) species.[20]

Experimental Protocols

General Handling and Safety Precautions

Both sulfuric acid and sulfuric acid-d2 are extremely corrosive and must be handled with extreme care in a well-ventilated fume hood.[2][3] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. When diluting, always add the acid slowly to water (or D₂O) , never the other way around, to dissipate the significant heat generated.

Protocol for Electrophilic Aromatic Substitution (Deuterium Exchange)

This protocol describes the deuteration of an aromatic compound using sulfuric acid-d2.

Materials:

• Aromatic substrate

• Sulfuric acid-d2 (D₂SO₄)

• Deuterium oxide (D₂O)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Condenser

• Separatory funnel

• Anhydrous magnesium sulfate

• Rotary evaporator

• NMR tubes and spectrometer

Procedure:

• In a round-bottom flask, dissolve the aromatic substrate in a minimal amount of a suitable deuterated solvent if necessary.

• Carefully and slowly add a large excess of sulfuric acid-d2 to the flask while stirring in an ice bath to control the exothermic reaction.

• If required, add deuterium oxide (D₂O) to the reaction mixture.[21]

• Attach a condenser and heat the reaction mixture with stirring for a sufficient period to allow for complete exchange. The reaction time will vary depending on the reactivity of the aromatic substrate.[21]

• Monitor the reaction progress by taking small aliquots and analyzing them by ¹H NMR to observe the disappearance of the aromatic proton signals.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully pour the reaction mixture over crushed ice (prepared from D₂O if isotopic purity is critical).

• Extract the deuterated product with a suitable organic solvent (e.g., diethyl ether, dichloromethane).

• Wash the organic layer with a saturated sodium bicarbonate solution (in D₂O if necessary) and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Characterize the final product by NMR and mass spectrometry to confirm the extent of deuteration.

Workflow for Investigating the Kinetic Isotope Effect in Sulfonation

The following diagram illustrates the workflow for determining the kinetic isotope effect in the sulfonation of an aromatic compound.

Caption: Workflow for KIE determination in aromatic sulfonation.

Signaling and Metabolic Pathways

The use of deuterated compounds is instrumental in tracing metabolic pathways. For instance, deuterium-labeled glucose can be administered to a biological system, and its metabolic fate can be followed to understand glucose metabolism and related signaling pathways under normal and diseased states.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. CAS 13813-19-9: Sulfuric acid-d2 | CymitQuimica [cymitquimica.com]
• 3. Page loading... [guidechem.com]
• 4. Sulfuric acid-d₂ (D, 99%) 96-98% in D₂O - Cambridge Isotope Laboratories, DLM-33DR-PK [isotope.com]
• 5. Sulfuric acid-d2 | H2O4S | CID 160992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ochemtutor.com [ochemtutor.com]
• 7. global.oup.com [global.oup.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. quora.com [quora.com]
• 10. ud.goldsupplier.com [ud.goldsupplier.com]
• 11. Sulfuric acid-d2 solution [myskinrecipes.com]
• 12. Sulfuric Acid Properties - CORECHEM Inc. [corecheminc.com]
• 13. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. High-resolution spectroscopy of H2SO4, HDSO4, and D2SO4 vapor in the region 1200-10,000 cm(-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. researchgate.net [researchgate.net]
• 19. zeochem.com [zeochem.com]
• 20. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 21. m.youtube.com [m.youtube.com]

A Comprehensive Technical Guide to the Safe Handling and Storage of Deuterated Sulfuric Acid (D₂SO₄)

For Researchers, Scientists, and Drug Development Professionals

Deuterated sulfuric acid (D₂SO₄), an isotopic analog of sulfuric acid, is a critical reagent in various scientific applications, including nuclear magnetic resonance (NMR) spectroscopy and isotope labeling studies.[1][2] While its chemical properties are fundamentally similar to its non-deuterated counterpart, the profound hazards associated with this strong, corrosive acid necessitate rigorous safety protocols. This guide provides an in-depth overview of the essential procedures for the safe handling, storage, and disposal of D₂SO₄, tailored for a technical audience in research and development environments.

Physicochemical Properties and Hazards

Deuterated sulfuric acid is a colorless, viscous liquid that is highly corrosive and reacts violently and exothermically with water.[1][3][4] Its primary hazards stem from its ability to cause severe chemical burns to the skin and eyes, and corrosive damage to the respiratory tract upon inhalation.[4][5]

Chemical Identification and Properties

Property	Value	Reference
Chemical Name	Sulfuric acid-d2; Deuterated sulfuric acid	[1][3]
CAS Number	13813-19-9	[3]
Molecular Formula	D₂SO₄ (or O₄SD₂)	[1]
Molecular Weight	100.09 g/mol	[2][3]
Appearance	Colorless, oily liquid	[2][6]
Melting Point	-39 °C	[2][3]
Boiling Point	290 °C	[2][3]
Density	1.87 g/mL	[2][3]
Solubility	Soluble in water (reacts violently)	[3][6]

GHS Hazard Classification

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	1A	Corrosion	Danger	H314: Causes severe skin burns and eye damage.[5][7]
Corrosive to Metals	1	Corrosion	Danger	H290: May be corrosive to metals.[7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling D₂SO₄. The selection of appropriate PPE is critical to prevent contact and exposure.

PPE Selection Guide

Exposure Level	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-scale lab use (<100 mL)	Chemical splash goggles.[9] A face shield is recommended if there is a risk of splashing.[9]	Nitrile (double-gloved, 4 mil) for short-term contact or Neoprene gloves.[9] Butyl or Viton gloves are recommended for extended contact.[9][10]	Buttoned lab coat.[9] Closed-toe shoes and full-length pants are mandatory.[9]	Not typically required if handled within a certified chemical fume hood.[10]
Large-scale use or spill response	Full-face shield over chemical splash goggles.[11][12]	Acid-resistant gauntlet-length gloves (e.g., Butyl rubber, Viton).[10][11]	Acid-resistant coveralls or a chemical-resistant apron with full-sleeved garments.[12][13] Chemical-resistant boots.[11][12]	Full-face respirator with acid gas cartridges or a Self-Contained Breathing Apparatus (SCBA) for unknown or high concentrations.[12][13]

Handling and Experimental Protocols

Adherence to strict handling procedures is paramount to ensure safety. All manipulations of D₂SO₄ must be conducted within a designated and properly functioning chemical fume hood.[10][14]

General Handling Protocol

• Preparation : Before starting work, ensure that an eyewash station and safety shower are accessible and unobstructed.[10][15] Confirm that all necessary PPE is available and in good condition.

• Work Area : Designate a specific area within a chemical fume hood for handling D₂SO₄.[10]

• Container Handling : Keep containers tightly sealed when not in use.[10] Loosen closures cautiously to relieve any potential pressure.[4]

• Dispensing : Use appropriate tools, such as glass or PTFE-lined equipment, to transfer the acid. Avoid using metal spatulas or other incompatible metal items.[10]

• Dilution : Crucially, always add acid to water slowly and in small amounts, never the other way around. [9][16][11] This procedure helps to dissipate the significant heat generated during dilution.[4][11]

Experimental Workflow Visualization

Caption: A typical experimental workflow for handling D₂SO₄.

Storage Procedures

Proper storage of D₂SO₄ is crucial to prevent accidents and maintain chemical integrity.

Storage Requirements

• Location : Store in a cool, dry, and well-ventilated area.[10]

• Cabinet : Use a dedicated, approved acid or corrosives safety cabinet.[10]

• Container : Keep in the original, tightly sealed container.[10]

• Protection : Protect from moisture, direct sunlight, and extreme temperatures.[3][7][15] Storage below +30°C is recommended.[2][3]

• Incompatibilities : D₂SO₄ is incompatible with a wide range of substances. Segregate it from:

  • Bases and alkaline substances[3][15]

  • Organic materials and combustible materials[3][15]

  • Strong oxidizing and reducing agents[3][15]

  • Metals (contact can generate flammable hydrogen gas)[15]

  • Water (violent reaction)[3][6]

Spill and Emergency Procedures

Immediate and correct response to a D₂SO₄ spill is critical to mitigate harm.

Spill Response Protocol

• Evacuate : Immediately evacuate personnel from the spill area.[15]

• Alert : Notify laboratory personnel and safety officers.

• Ventilate : Ensure the area is well-ventilated, preferably within a fume hood.[17]

• PPE : Don the appropriate level of PPE for spill response, including respiratory protection if necessary.[4][17]

• Contain : For small spills (<200 ml), confine the spill using an inert absorbent material (e.g., vermiculite, dry sand).[9][18] Do not use combustible materials like sawdust.[9]

• Neutralize : Cautiously neutralize the spill by slowly applying a suitable neutralizing agent, such as sodium carbonate (soda ash) or calcium carbonate (lime), from the edges of the spill inward.[4][9]

• Clean-up : Once neutralized, soak up the residue with an inert absorbent material.[15][19]

• Dispose : Place the collected waste into a suitable, labeled, and closed container for hazardous waste disposal.[15][17]

• Decontaminate : Clean the spill area thoroughly with a soap and water solution.[9]

Spill Response Decision Tree

Caption: Decision-making workflow for a D₂SO₄ spill response.

First Aid Measures

• Skin Contact : Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing.[4][10] Seek immediate medical attention.[15]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10][15] Seek immediate medical attention.[10]

• Inhalation : Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[4][15] Seek immediate medical attention.[10]

• Ingestion : Do NOT induce vomiting.[4][15] If the person is conscious, rinse their mouth with water and have them drink water or milk.[4][10] Seek immediate medical attention.[15]

Waste Disposal

All D₂SO₄ waste is considered hazardous and must be disposed of according to institutional, local, and national regulations.[15][20]

Disposal Protocol

• Neutralization : The preferred method for disposal in a laboratory setting is neutralization.[18][21] Slowly add the waste D₂SO₄ to a large volume of a basic solution, such as sodium carbonate, with constant stirring and cooling.

• pH Verification : After neutralization is complete, check the pH of the solution using pH strips to ensure it is within the permissible range for drain disposal (typically between 6 and 8, but local regulations must be followed).[20]

• Collection : If neutralization is not feasible, collect waste D₂SO₄ in a designated, properly labeled, and sealed hazardous waste container.[18]

• Professional Disposal : Arrange for pickup by a certified hazardous waste disposal company.[20] Never dispose of untreated D₂SO₄ down the drain.[15][19]

This guide serves as a foundational document for the safe use of deuterated sulfuric acid. It is imperative that all users receive hands-on training and review the specific Safety Data Sheet (SDS) for the product in use before commencing any work.[9]

References

• 1. CAS 13813-19-9: Sulfuric acid-d2 | CymitQuimica [cymitquimica.com]
• 2. Cas 13813-19-9,SULFURIC ACID-D2 | lookchem [lookchem.com]
• 3. SULFURIC ACID-D2 | 13813-19-9 [chemicalbook.com]
• 4. tagis.dep.wv.gov [tagis.dep.wv.gov]
• 5. Sulfuric acid-d2 | H2O4S | CID 160992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. SULFURIC ACID-D2 One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. Sulfuric acid-d₂ (D, 99%) 96-98% in D₂O - Cambridge Isotope Laboratories, DLM-33DR-PK [isotope.com]
• 8. 硫酸-d2 溶液 96-98 wt. % in D2O, 99.5 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 9. smif.pratt.duke.edu [smif.pratt.duke.edu]
• 10. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 11. Safe Handling Guide: Sulfuric Acid - CORECHEM Inc. [corecheminc.com]
• 12. PPE For Chemical Handling With Example [industrialsafetytips.in]
• 13. publicportal.fmi.com [publicportal.fmi.com]
• 14. westlab.com.au [westlab.com.au]
• 15. fishersci.com [fishersci.com]
• 16. quora.com [quora.com]
• 17. isotope.com [isotope.com]
• 18. atsdr.cdc.gov [atsdr.cdc.gov]
• 19. sds.chemdox.com [sds.chemdox.com]
• 20. smart.dhgate.com [smart.dhgate.com]
• 21. laballey.com [laballey.com]

A Technical Guide to the Solubility of Sulfuric Acid-d2 in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available knowledge on the solubility of sulfuric acid-d2 (D₂SO₄) in a range of common laboratory solvents. Due to the limited availability of direct quantitative data for the deuterated form, this document leverages data for non-deuterated sulfuric acid (H₂SO₄) as a primary reference, supplemented with qualitative information and general principles of solubility.

Core Concepts in Solubility

The principle of "like dissolves like" is the foundational concept governing solubility. Polar solvents tend to dissolve polar solutes, and nonpolar solvents dissolve nonpolar solutes. Sulfuric acid is a highly polar molecule, a characteristic that dictates its solubility behavior. The substitution of protium (B1232500) with deuterium (B1214612) in sulfuric acid-d2 does not significantly alter its polarity; therefore, its solubility profile is expected to be very similar to that of sulfuric acid.

Data Presentation: Solubility of Sulfuric Acid in Common Solvents

The following table summarizes the available quantitative and qualitative solubility data for sulfuric acid in various laboratory solvents. It is important to note that for many organic solvents, sulfuric acid does not simply dissolve but can also react, especially at higher concentrations.

Solvent	Formula	Type	Solubility of Sulfuric Acid (H₂SO₄)	Remarks
Water	H₂O / D₂O	Polar Protic	Miscible in all proportions[1][2][3][4]	The dissolution is a highly exothermic reaction. Sulfuric acid-d2 is typically supplied as a solution in D₂O.
Ethanol (B145695)	C₂H₅OH	Polar Protic	Miscible in all proportions[1][2]	Very high solubility is observed. Effective Henry's law coefficients range from 4 x 10⁴ M/atm in 39 wt % aqueous H₂SO₄ to over 10⁷ M/atm in 76 wt % H₂SO₄.[5][6]
Methanol (B129727)	CH₃OH	Polar Protic	High	The solubility of methanol in aqueous sulfuric acid increases with decreasing temperature and increasing acidity, with effective Henry's law coefficients ranging from 10⁵ to 10⁸ M/atm.[7][8][9]
Acetone	(CH₃)₂CO	Polar Aprotic	Soluble, but reacts at high concentrations	The solubility increases with increasing acid concentration and decreasing temperature. At concentrations of 80 wt % H₂SO₄ and above, reactive uptake occurs, leading to products like mesityl oxide.[10][11][12][13]
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Reacts	Diethyl ether is hydrolyzed by sulfuric acid, especially when heated, to form ethanol or ethyl hydrogen sulfate.[14][15][16][17][18]
Dichloromethane (B109758)	CH₂Cl₂	Polar Aprotic	Immiscible	Sulfuric acid and dichloromethane are immiscible, forming separate layers.[19][20]
Chloroform (B151607)	CHCl₃	Polar Aprotic	Immiscible	Sulfuric acid and chloroform are immiscible and form two distinct phases.[20]
Toluene	C₇H₈	Nonpolar	Soluble in concentrated acid	Toluene is soluble in concentrated sulfuric acid, often leading to sulfonation reactions.[21] It is considered immiscible with aqueous sulfuric acid solutions.[22]
Hexane (B92381)	C₆H₁₄	Nonpolar	Immiscible	As a nonpolar hydrocarbon, hexane is immiscible with the highly polar sulfuric acid.

Experimental Protocols

Detailed methodologies for determining the solubility of compounds like sulfuric acid are crucial for obtaining reliable data. The following are summaries of key experimental techniques.

Shake-Flask Method for Equilibrium Solubility

This is a standard method for determining the equilibrium solubility of a substance in a solvent.

Methodology:

• Preparation: An excess amount of the solute (sulfuric acid-d2) is added to a known volume of the solvent in a sealed flask.

• Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for an extended period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: The mixture is allowed to stand, and the undissolved portion is separated from the saturated solution, usually by centrifugation followed by filtration through an inert filter.

• Quantification: The concentration of the solute in the clear, saturated filtrate is determined using a suitable analytical technique, such as titration or spectroscopy.

Knudsen Cell Reactor for Gas-Phase Solubility

This technique is used to measure the solubility of volatile or gaseous compounds in a liquid.

Methodology:

• Apparatus: A Knudsen cell reactor consists of a thermostated cell containing the liquid solvent (e.g., aqueous sulfuric acid) with a small orifice connecting it to a vacuum chamber equipped with a mass spectrometer.

• Uptake Measurement: The vapor of the solute (e.g., ethanol or methanol) is introduced into the cell, and the rate of its uptake by the liquid is monitored by measuring the change in the partial pressure of the solute in the gas phase with the mass spectrometer.

• Data Analysis: From the time-dependent uptake data and the known diffusion coefficient of the solute in the liquid, the effective Henry's law solubility constant (H*) can be determined.

Visualizations

Experimental Workflow for Shake-Flask Solubility Determination

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Logical Relationship of Sulfuric Acid with Common Lab Solvents

Caption: A diagram illustrating the general solubility and reactivity of sulfuric acid with various solvents.

References

• 1. Sulfuric Acid | H2SO4 | CID 1118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Sulfuric acid - Wikipedia [en.wikipedia.org]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. echemi.com [echemi.com]
• 12. quora.com [quora.com]
• 13. quora.com [quora.com]
• 14. quora.com [quora.com]
• 15. echemi.com [echemi.com]
• 16. m.youtube.com [m.youtube.com]
• 17. entrancechemistry.blogspot.com [entrancechemistry.blogspot.com]
• 18. When diethyl ether is heated with conc. sulfuric acid under pressure, it forms [allen.in]
• 19. homework.study.com [homework.study.com]
• 20. quora.com [quora.com]
• 21. researchgate.net [researchgate.net]
• 22. quora.com [quora.com]

A Technical Guide to High-Purity Sulfuric Acid-d2 for Researchers and Drug Development Professionals

An in-depth guide to the procurement, application, and analysis of high-purity deuterated sulfuric acid in advanced scientific research.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the use of high-purity sulfuric acid-d2 (D₂SO₄). This isotopically labeled compound is a critical reagent in the synthesis of deuterated molecules, particularly active pharmaceutical ingredients (APIs), where its use can significantly alter metabolic pathways and enhance therapeutic efficacy. This document provides a comparative overview of commercial suppliers, detailed experimental protocols for its application in hydrogen-deuterium exchange reactions, and methodologies for sample analysis.

Commercial Suppliers and Specifications

The selection of a suitable commercial supplier for high-purity sulfuric acid-d2 is a critical first step in any research endeavor. The quality and specifications of the reagent can have a significant impact on experimental outcomes. Key parameters to consider include isotopic purity (atom % D), chemical purity, and concentration. Below is a summary of offerings from prominent suppliers.

Supplier	Product Name	Isotopic Purity (atom % D)	Chemical Purity/Assay	Concentration	CAS Number
Sigma-Aldrich (Merck)	Sulfuric acid-d2 solution	99.5	≥95.5–102.5% (Titration by NaOH)	96-98 wt. % in D₂O	13813-19-9
Cambridge Isotope Laboratories, Inc.	Sulfuric acid-D₂ (D, 99%) 96-98% in D₂O	99	99%	96-98% in D₂O	13813-19-9
Eurisotop (a subsidiary of CIL)	SULFURIC ACID-D2 (D, 99%) 96-98% IN D2O	99	99%	96-98% in D₂O	13813-19-9
Tokyo Chemical Industry (TCI)	Sulfuric Acid-d2	min. 98.0	>95.0% (T)	Not specified	13813-19-9
ZEOtope	Sulfuric acid-d2	Not specified	Not specified	98%w	13813-19-9
Ningbo Inno Pharmchem Co., Ltd.	Sulfuric Acid-D2	99.5+	99.5%	96-98% w/w solution in D₂O	13813-19-9

Core Applications in Research and Drug Development

High-purity sulfuric acid-d2 is primarily utilized for the selective incorporation of deuterium (B1214612) into organic molecules. This process, known as hydrogen-deuterium (H/D) exchange, is of particular interest in drug development.[1] By replacing hydrogen atoms with deuterium at specific sites of metabolic activity in an API, the carbon-deuterium (C-D) bond, being stronger than the carbon-hydrogen (C-H) bond, can slow down the rate of metabolic breakdown.[2] This "kinetic isotope effect" can lead to an improved pharmacokinetic profile, including a longer drug half-life, reduced dosing frequency, and potentially lower toxicity.[2][3]

The most common application of sulfuric acid-d2 is in the electrophilic deuteration of aromatic compounds, which are prevalent scaffolds in many pharmaceutical drugs.[]

Experimental Protocols

General Protocol for Hydrogen-Deuterium Exchange of an Aromatic Compound

This protocol outlines a general procedure for the deuteration of an electron-rich aromatic compound using high-purity sulfuric acid-d2.

Materials:

• Aromatic substrate

• High-purity Sulfuric acid-d2 (e.g., 96-98 wt. % in D₂O)

• Anhydrous deuterated solvent (e.g., D₂O)

• Quenching solution (e.g., saturated sodium bicarbonate solution)

• Organic extraction solvent (e.g., diethyl ether or ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the aromatic substrate in a minimal amount of a suitable deuterated solvent if necessary.

• Addition of Sulfuric Acid-d2: Cool the flask in an ice bath. Slowly add an excess of high-purity sulfuric acid-d2 to the stirred solution. The reaction is often exothermic, so slow addition is crucial.

• Reaction Monitoring: Allow the reaction to stir at a controlled temperature (this may range from room temperature to elevated temperatures depending on the substrate's reactivity). The progress of the H/D exchange can be monitored by taking small aliquots of the reaction mixture at different time intervals and analyzing them by ¹H NMR spectroscopy to observe the disappearance of the proton signals at the positions undergoing exchange.

• Quenching: Once the desired level of deuteration is achieved, carefully quench the reaction by slowly adding the reaction mixture to a stirred, ice-cold solution of saturated sodium bicarbonate. This will neutralize the strong acid.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the deuterated product with a suitable organic solvent.

• Washing and Drying: Wash the organic layer with brine, then dry it over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent using a rotary evaporator to yield the crude deuterated product.

• Purification: Purify the product as necessary using techniques such as column chromatography or recrystallization.

Protocol for NMR Sample Preparation and Analysis

Materials:

• Deuterated product

• Deuterated NMR solvent (e.g., Chloroform-d, DMSO-d6)

• NMR tube and cap

• Pipette

• Vortex mixer

Procedure:

• Sample Weighing: Accurately weigh approximately 5-20 mg of the purified deuterated product for ¹H NMR analysis.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated NMR solvent in a small vial.[5]

• Transfer to NMR Tube: Using a pipette, transfer the solution to a clean NMR tube. Ensure there are no solid particles in the solution, as they can negatively affect the spectral quality.

• Mixing: Cap the NMR tube and gently vortex to ensure a homogeneous solution.

• NMR Data Acquisition: Acquire the ¹H NMR spectrum. The degree of deuteration can be determined by comparing the integration of the remaining proton signals at the exchangeable positions with the integration of a non-exchangeable proton signal within the molecule.

Visualizing Key Processes

To better understand the application of sulfuric acid-d2, the following diagrams illustrate the chemical mechanism of H/D exchange and a typical experimental workflow.

Caption: Mechanism of Electrophilic Aromatic H/D Exchange.

Caption: A typical workflow for aromatic deuteration using D₂SO₄.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Deuterated active pharmaceutical ingredients: A science-based proposal for synthesis, analysis, and control. Part 1: Framing the problem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zeochem.com [zeochem.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Using Sulfuric Acid-d2 as an NMR Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuric acid-d2 (D₂SO₄) is a powerful and highly acidic deuterated solvent utilized in Nuclear Magnetic Resonance (NMR) spectroscopy for specialized applications. Its strong protonating ability makes it an invaluable tool for the study of reaction mechanisms, the characterization of carbocations and other reactive intermediates, and for dissolving otherwise insoluble analytes. These application notes provide detailed protocols and data for the effective and safe use of sulfuric acid-d2 in your research.

Key Applications

• Generation and Observation of Carbocations: The superacidic nature of sulfuric acid-d2 allows for the protonation of many organic molecules, leading to the formation of stable carbocations that can be readily studied by NMR spectroscopy.[1] This is particularly useful in mechanistic studies of acid-catalyzed reactions.

• Protonation Studies: The extent of protonation of weak bases and the determination of pKa values can be investigated by monitoring the changes in chemical shifts as a function of acidity.

• H/D Exchange Reactions: Concentrated D₂SO₄ is frequently employed to facilitate the exchange of acidic protons in organic compounds with deuterium, which can be a useful labeling technique for simplifying ¹H NMR spectra or for mechanistic investigations.

• Dissolution of Insoluble Samples: Certain polymers and other intractable materials that are insoluble in common deuterated solvents can often be dissolved in sulfuric acid-d2 for NMR analysis.

Health and Safety Precautions

Sulfuric acid-d2 is a highly corrosive and hazardous substance that requires strict safety protocols. Always consult the Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Skin Protection: Wear acid-resistant gloves (e.g., butyl rubber, Viton®), a lab coat, and an apron. Ensure sleeves are worn over gloves.

• Respiratory Protection: Work in a well-ventilated fume hood. If there is a risk of aerosol generation, a respirator may be necessary.

Handling Procedures:

• Dispensing: Always add acid to other substances slowly and cautiously. NEVER add water or other solvents to concentrated sulfuric acid , as this can cause a violent exothermic reaction.

• Spills: Neutralize small spills with a suitable absorbent material for acids (e.g., sodium bicarbonate or a commercial spill kit). For larger spills, evacuate the area and follow emergency protocols.

• Waste Disposal: Dispose of sulfuric acid-d2 waste according to institutional and local regulations for hazardous chemical waste.

Experimental Protocols

Protocol 1: Preparation of an NMR Sample in Sulfuric Acid-d2

This protocol outlines the steps for safely preparing a standard 5 mm NMR tube with a sample dissolved in sulfuric acid-d2.

Materials:

• Analyte (5-25 mg for ¹H NMR)

• Sulfuric acid-d2 (D₂SO₄, 96-98 wt. % in D₂O, 99.5+ atom % D)

• High-quality 5 mm NMR tube and cap

• Pasteur pipette with a cotton or glass wool plug

• Small glass vial

• Fume hood

• Appropriate PPE

Procedure:

• Preparation: Ensure all glassware is scrupulously clean and dry to prevent unwanted side reactions and contamination.

• Weighing the Analyte: In a fume hood, accurately weigh 5-25 mg of the solid analyte into a clean, dry glass vial. For liquid samples, use a micropipette to transfer an appropriate amount.

• Dissolving the Sample: Carefully add approximately 0.6 mL of sulfuric acid-d2 to the vial containing the analyte.

  • Caution: This step may be exothermic. Add the acid slowly and allow the vial to cool if necessary.

• Mixing: Gently swirl or vortex the vial to dissolve the analyte completely.

• Filtering the Sample: To remove any particulate matter, which can degrade the quality of the NMR spectrum, filter the solution directly into the NMR tube.[2]

  • Place a small, tight plug of cotton or glass wool into a Pasteur pipette.

  • Using the pipette, transfer the sample solution from the vial into the NMR tube.

• Capping and Cleaning: Securely cap the NMR tube. Wipe the outside of the tube with a tissue dampened with isopropanol (B130326) or ethanol (B145695) to remove any external contamination before placing it in the spectrometer.

• Labeling: Clearly label the NMR tube with the sample identity.

Data Presentation

Referencing the Spectrum

The residual protio signal of sulfuric acid-d2 can be used for referencing the ¹H NMR spectrum. However, its chemical shift is highly dependent on concentration and temperature. A commonly cited value for the residual HDO in D₂SO₄ is approximately 11.20 ppm . It is recommended to use an internal standard for accurate and reproducible chemical shift referencing.

Internal Standards

Tetramethylsilane (TMS), the standard reference for most organic solvents, is not suitable for use in sulfuric acid-d2 due to its reactivity. The following compounds have been identified as stable internal standards in concentrated sulfuric acid.

Internal Standard	¹H Chemical Shift (δ, ppm) in D₂SO₄	Signal Multiplicity
Dimethyl sulfone	3.39	singlet
1,4-Dinitrobenzene	8.68	singlet

Data sourced from a study on internal standards for ¹H NMR spectroscopy in concentrated sulfuric acid.

Typical ¹H NMR Chemical Shift Ranges in Sulfuric Acid-d2

The highly acidic nature of sulfuric acid-d2 leads to significant downfield shifts for many protons compared to their positions in neutral solvents, especially for protons on or near atoms that become protonated.

Functional Group Type	Approximate ¹H Chemical Shift (δ, ppm)	Notes
Aliphatic C-H	1.0 - 4.0	Generally less affected unless adjacent to a protonated site.
Protons α to a carbonyl	3.0 - 5.0	Significant downfield shift due to protonation of the carbonyl oxygen.
Vinylic C-H	7.0 - 10.0	Downfield shift due to protonation and resonance effects.
Aromatic C-H	7.5 - 10.0	Downfield shift due to protonation of the ring or substituents.
Aldehydic C-H	9.0 - 12.0	Significant downfield shift upon protonation.
Carboxylic acid O-H	> 12.0	Rapidly exchanges with the solvent and is often not observed as a distinct peak.
Amine N-H	> 8.0	Protonated to -NH₃⁺, often broad and may exchange with the solvent.
Alcohol O-H	> 10.0	Protonated to -OH₂⁺, exchanges with the solvent.

Note: These are approximate ranges and the actual chemical shifts can vary depending on the specific molecular structure and the extent of protonation.

Application Example: Studying Reaction Kinetics

Sulfuric acid-d2 is an excellent solvent for monitoring acid-catalyzed reactions in real-time using NMR spectroscopy.

Protocol 2: Kinetic Study of an Acid-Catalyzed Reaction

Objective: To monitor the progress of a reaction over time by acquiring a series of ¹H NMR spectra.

Procedure:

• Prepare the NMR Sample: Prepare the sample as described in Protocol 1, but keep the reactant(s) and the acid separate and cooled (e.g., in an ice bath) if the reaction is fast at room temperature.

• Set up the NMR Spectrometer:

  • Lock and shim the spectrometer using a standard sample with similar properties or the prepared sample before initiating the reaction.

  • Set up a series of 1D acquisitions (an arrayed experiment) with a defined time interval between each experiment. The time interval will depend on the expected reaction rate.

• Initiate the Reaction:

  • For slow reactions, the sample can be prepared and placed in the spectrometer at the desired temperature. The first spectrum marks time zero.

  • For faster reactions, inject one of the reactants into the NMR tube containing the other reactant already dissolved in sulfuric acid-d2, quickly mix, and immediately insert the tube into the spectrometer to begin data acquisition.

• Data Acquisition: Acquire a series of ¹H NMR spectra at the predetermined time intervals.

• Data Processing and Analysis:

  • Process each spectrum uniformly (e.g., same phasing and baseline correction).

  • Integrate the signals corresponding to a reactant and a product in each spectrum.

  • Plot the concentration (proportional to the integral value) of the reactant and/or product as a function of time to determine the reaction kinetics.

Signaling Pathway Example: Pinacol (B44631) Rearrangement

The pinacol rearrangement is a classic acid-catalyzed reaction that involves the formation of a carbocation intermediate, making it an ideal system to study using NMR in sulfuric acid-d2.

The reaction proceeds through the following steps:

• Protonation of a hydroxyl group.

• Loss of water to form a tertiary carbocation.

• A 1,2-alkyl shift to form a more stable, resonance-stabilized carbocation.

• Deprotonation to yield the final ketone product.

By using sulfuric acid-d2, each of these steps can be potentially observed or inferred from the ¹H and ¹³C NMR spectra of the intermediates and the final product.

References

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. How to make an NMR sample [chem.ch.huji.ac.il]

Application Notes and Protocols for 1H-NMR Spectroscopy using D₂SO₄

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for conducting ¹H-Nuclear Magnetic Resonance (NMR) spectroscopy using deuterated sulfuric acid (D₂SO₄) as a solvent. This specialized application is particularly useful for the analysis of compounds that are soluble only in strong acids or for studying chemical reactions and stability under highly acidic conditions.

Introduction

Deuterated sulfuric acid (D₂SO₄) is a powerful, albeit specialized, solvent for ¹H-NMR spectroscopy. Its use is necessitated when analytes are insoluble in common deuterated organic solvents or water.[1] Furthermore, it allows for the direct observation of protonation events, acid-catalyzed reactions, and the stability of molecules in a strongly acidic environment.[2] Due to its high viscosity and reactivity, specific procedures must be followed to obtain high-quality NMR spectra and to ensure the safety of the operator and the instrument.

Key Applications

• Analysis of Poorly Soluble Compounds: Certain polymers, salts of organic bases, and other recalcitrant materials that do not dissolve in standard NMR solvents can often be analyzed in D₂SO₄.

• Stability Studies: The stability of compounds, such as polymers or drug candidates, in a highly acidic environment can be monitored over time by acquiring sequential ¹H-NMR spectra.[2]

• Mechanistic Studies: D₂SO₄ can be used to study reaction mechanisms that are acid-catalyzed, allowing for the observation of intermediates that are stable only under these conditions.

• Protonation Site Determination: By observing changes in chemical shifts upon dissolution in D₂SO₄, it is possible to infer the site(s) of protonation in a molecule.

Quantitative Data

Summarized below are key quantitative data points relevant for ¹H-NMR spectroscopy in D₂SO₄.

Table 1: Properties of Deuterated Sulfuric Acid

Property	Value
Chemical Formula	D₂SO₄
Molecular Weight	100.09 g/mol [3]
Deuteration Purity	Typically ≥99 atom % D
Common Concentration	96-98 wt. % in D₂O[2][3]

Table 2: ¹H-NMR Chemical Shifts of Reference and Residual Peaks in D₂SO₄

Compound	Chemical Shift (δ, ppm)	Multiplicity	Notes
Residual HDO/H₂O	~11.20	singlet	Chemical shift is highly dependent on concentration and temperature.[2]
Tetramethylsilane (TMS)	Not Recommended	-	TMS is insoluble and unstable in D₂SO₄.
DSS (Sodium 4,4-dimethyl-4-silapentane-1-sulfonate)	Not Recommended	-	Stability in concentrated D₂SO₄ is questionable. Use with caution and verify stability.
TSP (Sodium 3-(trimethylsilyl)propionate-2,2,3,3-d₄)	Not Recommended	-	Stability in concentrated D₂SO₄ is questionable. Use with caution and verify stability.

Note: Due to the harsh nature of D₂SO₄, traditional internal standards are often not suitable. Referencing is typically done using the residual solvent peak, although its chemical shift can be variable. For precise chemical shift determination, an external standard in a sealed capillary is recommended.

Experimental Protocol

This section provides a detailed step-by-step protocol for preparing a sample and acquiring a ¹H-NMR spectrum using D₂SO₄.

Materials and Equipment

• Analyte: 5-25 mg for small molecules. For polymers, a saturated solution is often necessary.

• Deuterated Sulfuric Acid (D₂SO₄): 96-98% in D₂O.

• NMR Tubes: High-quality, 5 mm NMR tubes rated for the spectrometer's field strength.[4]

• Glass Pasteur Pipettes and Bulbs: For transferring the sample solution.

• Glass Wool: For filtering the sample.

• Vortex Mixer: For thorough mixing.

• Fume Hood: Essential for handling concentrated sulfuric acid.

• Personal Protective Equipment (PPE): Safety glasses, lab coat, and acid-resistant gloves.

Sample Preparation

• Weighing the Analyte: Accurately weigh 5-25 mg of the analyte directly into a clean, dry vial.

• Solvent Addition: In a fume hood, carefully add approximately 0.6-0.7 mL of D₂SO₄ to the vial containing the analyte.[2][4]

• Dissolution: Tightly cap the vial and vortex the mixture until the analyte is completely dissolved. Gentle heating may be applied if necessary, but caution must be exercised due to the corrosive nature of the acid.

• Filtration: To remove any particulate matter, which can degrade spectral quality, filter the solution into the NMR tube.[5] This can be achieved by placing a small plug of glass wool into a Pasteur pipette and then transferring the solution through the pipette into the NMR tube.

• Adjusting Volume: Ensure the final volume in the NMR tube is between 0.5-0.6 mL, corresponding to a height of about 4-5 cm.[5][6]

• Capping and Labeling: Securely cap the NMR tube and clearly label it with the sample identification.

• Cleaning: Before inserting the sample into the spectrometer, wipe the outside of the NMR tube with isopropanol (B130326) or acetone (B3395972) to remove any contaminants.[5]

Instrument Setup and Data Acquisition

• Spectrometer Lock: Lock the spectrometer on the deuterium (B1214612) signal of the D₂SO₄.

• Shimming: Perform manual or automatic shimming to optimize the magnetic field homogeneity. Due to the viscosity of sulfuric acid, achieving high-resolution shims can be challenging.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically used.

  • Number of Scans (NS): Start with 16 or 32 scans and increase as needed to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1): A delay of 1-2 seconds is a good starting point.

  • Acquisition Time (AQ): Typically 2-4 seconds.

• Data Acquisition: Acquire the Free Induction Decay (FID).

Data Processing

• Fourier Transform: Apply a Fourier transform to the FID to obtain the spectrum.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to the residual HDO peak (approximately 11.20 ppm).[2] Be aware of the potential variability of this peak's chemical shift.

• Integration: Integrate the peaks to determine the relative ratios of different protons.

Workflow Diagram

Caption: Workflow for ¹H-NMR Spectroscopy using D₂SO₄.

Limitations and Considerations

• Safety: Concentrated sulfuric acid is extremely corrosive and hygroscopic. Always handle it within a fume hood and wear appropriate PPE.

• Sample Stability: Not all compounds are stable in D₂SO₄. Decomposition can occur, which may be observable in the NMR spectrum.[2]

• Viscosity: The high viscosity of D₂SO₄ can lead to broader spectral lines compared to less viscous solvents.

• Hygroscopic Nature: D₂SO₄ will readily absorb moisture from the air, which can affect the chemical shift of the residual water peak and potentially react with the sample.

• Referencing: The variability of the residual solvent peak makes precise chemical shift referencing challenging without an external standard.

• Spectrometer Care: Spillage of D₂SO₄ can cause severe damage to the NMR probe and other spectrometer components. Exercise extreme care when handling samples.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. rsc.org [rsc.org]
• 3. Sulfuric acid-d₂ (D, 99%) 96-98% in D₂O - Cambridge Isotope Laboratories, DLM-33-50 [isotope.com]
• 4. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. sites.uclouvain.be [sites.uclouvain.be]

Application Notes and Protocols for Deuterium Exchange Reactions with Sulfuric Acid-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium (B1214612) exchange, facilitated by strong acids like sulfuric acid-d2 (D₂SO₄), is a powerful technique for the isotopic labeling of organic molecules. This method is particularly effective for introducing deuterium into aromatic systems and molecules with labile protons. In the pharmaceutical industry, selective deuteration can significantly alter the pharmacokinetic properties of a drug, potentially leading to improved metabolic stability, reduced toxicity, and an extended half-life.[1][2] These application notes provide an overview of the principles, applications, and detailed protocols for performing deuterium exchange reactions using sulfuric acid-d2.

Principle of the Reaction

The core of this method lies in the electrophilic aromatic substitution mechanism.[3] In a strongly acidic deuterated medium, such as D₂SO₄ in D₂O, deuterium ions (D⁺) act as electrophiles. Aromatic compounds, particularly those with electron-rich rings, are susceptible to attack by these deuterons. The reaction proceeds through a carbocation intermediate (arenium ion), which then loses a proton (H⁺) to regenerate the aromatic system, resulting in a deuterated analog of the starting material. The process can be repeated multiple times, leading to the exchange of multiple hydrogen atoms for deuterium. For protons attached to heteroatoms, like the hydroxyl group in phenols or the amino group in anilines, the exchange is typically rapid and occurs readily in the presence of a deuterated acid.[4][5]

Applications in Research and Drug Development

• Mechanistic Studies: Deuterium labeling is a critical tool for elucidating reaction mechanisms by studying the kinetic isotope effect (KIE).[6]

• Metabolic Studies: Introducing deuterium at sites of metabolic oxidation can slow down the rate of drug metabolism, a strategy used to enhance drug performance.[1]

• NMR Spectroscopy: Deuterated compounds can serve as internal standards or solvents in Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

• Organic Synthesis: Deuterated building blocks are valuable in the synthesis of complex molecules.[5]

Data Presentation: Deuterium Incorporation

The efficiency of deuterium incorporation is dependent on the substrate, reaction conditions (temperature and time), and the concentration of the deuterated acid. The following table summarizes typical deuterium incorporation percentages for selected aromatic compounds.

Compound	Reaction Conditions	Position of Deuteration	Deuterium Incorporation (%)	Reference
Phenol	D₂SO₄/D₂O, reflux	ortho, para, -OH	>95%	[4][7]
Aniline	D₂SO₄/D₂O, heat	ortho, para, -NH₂	High (specific % not cited)	[8]
Benzene	D₂SO₄/D₂O, prolonged heating	All aromatic positions	High (approaching 100%)
p-Anisidine	HCl in D₂O	ortho to -NH₂	>95% (ortho)	[8]

Note: The data presented is compiled from various sources and is representative of typical outcomes. Actual results may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Deuterium Exchange in Aromatic Compounds

This protocol provides a general method for the deuterium exchange of hydrogens on an aromatic ring using sulfuric acid-d2.

Materials:

• Aromatic substrate (e.g., phenol, aniline)

• Sulfuric acid-d2 (D₂SO₄, 96-98 wt. % in D₂O)

• Deuterium oxide (D₂O)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus (magnetic stirrer and stir bar)

• Heating mantle or oil bath

• Separatory funnel

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aromatic substrate (1.0 mmol).

• Reagent Addition: Carefully and slowly add sulfuric acid-d2 (5-10 equivalents) to the flask. The reaction can be exothermic.

• Reaction Conditions: Heat the reaction mixture with stirring. The temperature and reaction time will vary depending on the reactivity of the substrate. For activated systems like phenol, heating at reflux for several hours is often sufficient. Less reactive substrates may require higher temperatures and longer reaction times.[9]

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots, quenching them, and analyzing by NMR spectroscopy or mass spectrometry to determine the extent of deuterium incorporation.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture over ice.

  • Slowly neutralize the acidic solution by adding a saturated solution of sodium bicarbonate until the effervescence ceases. Ensure the final pH is neutral or slightly basic.

  • Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., diethyl ether, 3 x 20 mL).

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by standard techniques such as column chromatography, recrystallization, or distillation, depending on the properties of the product.

Safety Precautions:

• Sulfuric acid-d2 is a strong, corrosive acid. Always handle it in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• The reaction of strong acids with water is highly exothermic. Always add acid to water (or ice) slowly, never the other way around.

• Neutralization with bicarbonate will produce carbon dioxide gas, leading to pressure buildup if not done in an open or vented system.

Visualizations

Signaling Pathway of Electrophilic Aromatic Deuteration

Caption: Electrophilic aromatic substitution mechanism for deuterium exchange.

Experimental Workflow for Deuterium Exchange

Caption: Step-by-step workflow for a typical deuterium exchange experiment.

References

• 1. mdpi.com [mdpi.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. brainly.in [brainly.in]
• 5. Aniline-2,3,4,5,6-d5 | ZEOTOPE [zeotope.com]
• 6. digitalcommons.assumption.edu [digitalcommons.assumption.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. A simple, cost-effective method for the regioselective deuteration of anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes: The Use of Deuterated Sulfuric Acid in Electrophilic Aromatic Substitution

Introduction

Deuterated sulfuric acid (D₂SO₄) is a valuable reagent in organic chemistry, primarily utilized as a strong acid and a source of deuterium (B1214612) for isotope labeling in electrophilic aromatic substitution (EAS) reactions.[1][2] Its application allows researchers to introduce deuterium atoms onto aromatic rings, a process that is instrumental for mechanistic studies, reaction monitoring by Nuclear Magnetic Resonance (NMR) spectroscopy, and investigating kinetic isotope effects (KIE).[2][3] In an EAS reaction involving D₂SO₄, a deuterium ion (D⁺) acts as the electrophile, substituting a hydrogen atom on the aromatic ring through the formation of a resonance-stabilized carbocation intermediate, often referred to as a benzenium or arenium ion.[4]

Key Applications

• Deuterium Labeling: The primary use of D₂SO₄ in EAS is for the specific incorporation of deuterium into aromatic molecules. This is particularly useful in drug development to study metabolic pathways, as the stronger carbon-deuterium (C-D) bond can alter the rate of metabolism at that site.

• Mechanistic Elucidation: By observing the position and extent of deuterium incorporation using techniques like NMR or mass spectrometry, chemists can infer details about the reaction mechanism, including the relative reactivity of different positions on an aromatic ring.[2]

• Kinetic Isotope Effect (KIE) Studies: The KIE is a phenomenon where the rate of a reaction changes when an atom in the reactants is replaced with one of its isotopes.[5] Comparing the rate of an EAS reaction on a deuterated substrate versus its non-deuterated counterpart can reveal whether the C-H bond cleavage is part of the rate-determining step.[6] In most EAS reactions, such as nitration, the initial attack of the electrophile is the slow step, and thus, no significant KIE is observed.[7][8] However, in reversible reactions like sulfonation, the deprotonation step can be rate-limiting, leading to a measurable KIE.[9]

Quantitative Data Summary

The following tables summarize key quantitative and qualitative data relevant to the use of deuterated compounds in electrophilic aromatic substitution.

Table 1: Comparison of Carbon-Hydrogen and Carbon-Deuterium Bond Properties

Property	C-H Bond	C-D Bond	Significance in EAS
Bond Strength	Weaker	Stronger	The C-D bond requires more energy to break, which can slow down reactions where this bond cleavage is rate-limiting.[6]
Zero-Point Energy	Higher	Lower	Contributes to the higher activation energy required to cleave a C-D bond compared to a C-H bond.[9]
Vibrational Frequency	Higher	Lower	Allows for differentiation using spectroscopic methods like Infrared (IR) spectroscopy.[8]

Table 2: Expected Primary Kinetic Isotope Effect (kH/kD) in Common EAS Reactions

Reaction Type	Typical Electrophile	Rate-Determining Step	Expected kH/kD	Rationale
Nitration	NO₂⁺ (from HNO₃ + H₂SO₄)	Formation of the σ-complex (electrophilic attack)	≈ 1	The C-H/C-D bond is not broken in the slow step of the reaction, so isotopic substitution has no significant effect on the overall rate.[6][7]
Halogenation	Br⁺ or Cl⁺ (from Br₂/Cl₂ + Lewis Acid)	Formation of the σ-complex (electrophilic attack)	≈ 1	Similar to nitration, the cleavage of the C-H/C-D bond occurs in a subsequent, fast step.
Friedel-Crafts	R⁺ (alkylation) or RCO⁺ (acylation)	Formation of the σ-complex (electrophilic attack)	≈ 1	The initial attack by the carbocation or acylium ion is the rate-limiting step.
Sulfonation	SO₃ or HSO₃⁺ (from H₂SO₄ or fuming H₂SO₄)	Deprotonation to restore aromaticity (reversible)	> 1	The reaction is reversible, making the deprotonation step comparable in energy to the initial attack. The stronger C-D bond is broken more slowly, resulting in a KIE.[9]
H-D Exchange	D⁺ (from D₂SO₄)	Deprotonation (loss of H⁺) to restore aromaticity	> 1	Similar to sulfonation, this is a reversible equilibrium where C-H bond cleavage is integral to the rate of exchange.[10]

Visualized Mechanisms and Workflows

Caption: General mechanism for electrophilic aromatic H/D exchange.

Caption: Reaction energy profile showing higher activation energy for C-D vs. C-H bond cleavage.

Caption: A typical experimental workflow for H/D exchange reactions.

Experimental Protocols

Safety Precaution: Deuterated sulfuric acid is highly corrosive and reacts exothermically with water.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. All glassware must be thoroughly dried to prevent unwanted reactions and pressure buildup.

Protocol 1: General Procedure for H/D Exchange on an Aromatic Compound

This protocol provides a general method for replacing aromatic protons with deuterium using D₂SO₄.

Materials:

• Aromatic substrate (e.g., benzene, toluene)

• Deuterated sulfuric acid (D₂SO₄, 98% in D₂O)

• Deuterium oxide (D₂O)

• Anhydrous diethyl ether or dichloromethane (B109758)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution (prepared with D₂O if necessary for sensitive substrates)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), add the aromatic substrate (1.0 eq).

• Addition of Acid: Cool the flask in an ice-water bath (0 °C). Slowly add deuterated sulfuric acid (2.0-5.0 eq) dropwise via a syringe or dropping funnel. The amount of acid can be varied depending on the reactivity of the substrate.[4]

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-24 hours. For less reactive substrates, the mixture may be gently heated (e.g., to 50-70 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots, quenching them in D₂O, extracting with an organic solvent, and analyzing by ¹H NMR (to observe the disappearance of the aromatic proton signal) or GC-MS (to observe the mass increase).

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and carefully pour it over crushed ice made from D₂O.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with cold D₂O, a saturated NaHCO₃ solution, and finally a brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography or distillation to obtain the deuterated aromatic compound.

Protocol 2: H/D Exchange on an Activated Ring (Resorcinol)

This protocol is adapted from a literature procedure for the efficient deuteration of a highly activated aromatic compound.[10]

Materials:

• Resorcinol (B1680541) (1,3-dihydroxybenzene)

• Deuterium oxide (D₂O)

• Sulfuric acid (H₂SO₄, concentrated) or D₂SO₄

• Iodine tincture (for KIE visualization)

Table 3: Reagents and Conditions for H/D Exchange on Resorcinol[10]

Reagent/Parameter	Quantity/Value	Notes
Resorcinol	0.60 mmol	The substrate.
D₂O	1.0 mL	The solvent and deuterium source.
H₂SO₄ (catalytic)	20 µL	Catalyzes the exchange. D₂SO₄ can be used for a fully deuterated system.
Reaction Time	30 min	At reflux temperature.
Temperature	Reflux	Provides energy for the reaction.

Procedure:

• Reaction Setup: In a small round-bottom flask, dissolve resorcinol (0.60 mmol) in D₂O (1.0 mL).

• Acid Addition: Carefully add a catalytic amount of concentrated H₂SO₄ (20 µL).

• Reflux: Attach a reflux condenser and heat the solution to reflux for 30 minutes.

• Cooling: After 30 minutes, remove the heat source and allow the solution to cool to room temperature.

• Analysis: The reaction mixture can be directly analyzed by ¹H NMR to confirm the exchange of aromatic protons at the 2, 4, and 6 positions with deuterium. A significant decrease in the integration of these aromatic signals will be observed.

• (Optional) KIE Visualization: To visualize the kinetic isotope effect, prepare a non-deuterated control solution of resorcinol in acidic D₂O without refluxing. Add a few drops of iodine tincture to both the deuterated and non-deuterated solutions. The non-deuterated solution will react and decolorize the iodine much faster than the deuterated solution, providing a qualitative demonstration of the KIE (kH/kD ≈ 3 to 4).[10]

References

• 1. Page loading... [guidechem.com]
• 2. Cas 13813-19-9,SULFURIC ACID-D2 | lookchem [lookchem.com]
• 3. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Chemical Engineer Article: The Nitration of Benzene [dianatma-chemeng.blogspot.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Sulfuric Acid-d2 as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuric acid-d2 (D₂SO₄), the deuterated analogue of sulfuric acid, serves as a valuable catalyst and reagent in organic synthesis. Its primary application lies in the introduction of deuterium (B1214612) atoms into organic molecules. This isotopic labeling is a powerful tool for elucidating reaction mechanisms, studying kinetic isotope effects (KIEs), and enhancing the metabolic stability of drug candidates. The replacement of protium (B1232500) (¹H) with deuterium (²H) can alter the rate of reactions where a C-H bond is cleaved in the rate-determining step, providing profound insights into reaction pathways. Furthermore, in the pharmaceutical industry, selective deuteration of drug molecules can lead to improved pharmacokinetic profiles by slowing down metabolic processes, a strategy that has led to the development of approved deuterated drugs.[1]

These application notes provide an overview of the use of sulfuric acid-d2 as a catalyst in key organic transformations, with a focus on detailed experimental protocols and quantitative data analysis.

Key Applications and Mechanisms

Sulfuric acid-d2 is predominantly utilized in acid-catalyzed reactions where the transfer of a deuteron (B1233211) (D⁺) is a key step. The most common applications include:

• Hydrogen-Deuterium (H/D) Exchange: Concentrated sulfuric acid-d2 is highly effective for the electrophilic substitution of hydrogen with deuterium on aromatic and heteroaromatic rings.[2] The strong acidic environment facilitates the formation of a deuterated electrophile that attacks the electron-rich ring system.

• Catalysis of Condensation Reactions: In reactions such as esterification and the Pictet-Spengler reaction, D₂SO₄ can act as a catalyst to promote the formation of key intermediates and subsequent cyclization or condensation, while also serving as a source of deuterium for labeling.

• Kinetic Isotope Effect (KIE) Studies: By comparing the reaction rates of a process catalyzed by H₂SO₄ versus D₂SO₄, researchers can determine if the proton/deuteron transfer is involved in the rate-determining step of the reaction. A significant KIE (typically kH/kD > 1) suggests that the C-H bond is broken in the rate-limiting step.

Quantitative Data Summary

The following table summarizes quantitative data for the deuteration of various indole (B1671886) derivatives using a 20 wt % solution of sulfuric acid-d2 in deuterated methanol (B129727) (CD₃OD). This reaction highlights the efficiency of D₂SO₄ in catalyzing H/D exchange on the indole ring system.

Substrate	Product	Temperature (°C)	Time (h)	Yield (%)	Deuterium Incorporation (%)
Indole-3-acetic acid methyl ester	Indole-d5-3-acetic acid methyl ester	60	24	95	>98
Indole-3-butyric acid methyl ester	Indole-d5-3-butyric acid methyl ester	60	24	96	>98
L-Tryptophan methyl ester	L-Tryptophan-d5 methyl ester	90	48	99	>98
Melatonin	Melatonin-d4	60	48	93	>98 (at C2, C4, C6, N-H)
Indomethacin	Indomethacin-d4 methyl ester	Room Temp	72	91	>98 (on indole ring)

Data extracted from Oba, M., et al. (2021). Deuteration of Indole Compounds. ACS Omega.[3][4][5]

Experimental Protocols

Protocol 1: Deuteration of Indole-3-acetic acid methyl ester

This protocol describes the sulfuric acid-d2 catalyzed hydrogen-deuterium exchange on an indole derivative.

Materials:

• Indole-3-acetic acid methyl ester

• Sulfuric acid-d2 (D₂SO₄, 98 wt % in D₂O)

• Methanol-d4 (CD₃OD)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Sealed tube or reaction vial

Procedure:

• Preparation of the Catalytic Solution: Prepare a 20 wt % solution of D₂SO₄ in CD₃OD.

• Reaction Setup: In a sealed tube, dissolve indole-3-acetic acid methyl ester (1.0 eq) in the 20 wt % D₂SO₄/CD₃OD solution.

• Reaction Conditions: Heat the sealed tube at 60 °C for 24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the reaction mixture into a saturated aqueous NaHCO₃ solution to neutralize the acid.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the deuterated product.

• Analysis: Determine the yield and the level of deuterium incorporation using ¹H NMR, ¹³C NMR, and mass spectrometry.[3][4][5]

Protocol 2: General Procedure for Alcohol Dehydration (Adaptable for D₂SO₄)

Materials:

• Alcohol (e.g., cyclohexanol)

• Sulfuric acid-d2 (or H₂SO₄ for comparison)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, place the alcohol. Cool the flask in an ice bath and slowly add sulfuric acid-d2 (or H₂SO₄) with stirring.

• Reaction Conditions: Heat the mixture to the appropriate temperature for the specific alcohol (e.g., 170-180 °C for primary alcohols, 100-140 °C for secondary alcohols).

• Product Collection: The alkene product will distill as it is formed. Collect the distillate.

• Work-up:

  • Wash the distillate with a saturated aqueous NaHCO₃ solution to remove any acidic impurities.

  • Wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification and Analysis: Purify the alkene by distillation, if necessary. Characterize the product and determine the yield. For kinetic studies, monitor the reaction progress over time for both H₂SO₄ and D₂SO₄ catalyzed reactions.

Protocol 3: General Procedure for Fischer Esterification (Adaptable for D₂SO₄)

This protocol describes the acid-catalyzed esterification of a carboxylic acid and an alcohol. Similar to the dehydration reaction, this general procedure using H₂SO₄ can be adapted for use with D₂SO₄ to study the kinetic isotope effect.

Materials:

• Carboxylic acid (e.g., benzoic acid)

• Alcohol (e.g., methanol)

• Sulfuric acid-d2 (or H₂SO₄ for comparison)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Reflux apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the carboxylic acid in an excess of the alcohol.

• Catalyst Addition: Slowly add a catalytic amount of sulfuric acid-d2 (or H₂SO₄) to the solution.

• Reaction Conditions: Heat the mixture to reflux for a specified period (e.g., 1-4 hours), monitoring the reaction by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the excess alcohol under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with a saturated aqueous NaHCO₃ solution.

  • Wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification and Analysis: Purify the ester by distillation or chromatography if necessary. Determine the yield and purity of the product.

Visualizations

Reaction Workflow: Deuteration of Indole Derivatives

Caption: Experimental workflow for the D₂SO₄-catalyzed deuteration of indole derivatives.

Reaction Mechanism: Acid-Catalyzed H/D Exchange on an Aromatic Ring

Caption: General mechanism for electrophilic aromatic H/D exchange catalyzed by D₂SO₄.

Logical Relationship: Kinetic Isotope Effect (KIE) Determination

Caption: Logical workflow for determining the kinetic isotope effect using H₂SO₄ and D₂SO₄.

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 3. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Isotope Labeling Techniques Using D₂SO₄ for Mechanism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope labeling with deuterium (B1214612) (²H or D) is a powerful technique for elucidating reaction mechanisms, studying metabolic pathways, and enhancing the pharmacokinetic profiles of drug candidates. Deuterated sulfuric acid (D₂SO₄) serves as a potent and accessible reagent for introducing deuterium into organic molecules, primarily through electrophilic aromatic substitution and acid-catalyzed hydrogen-deuterium (H/D) exchange. This document provides detailed application notes, experimental protocols, and data for utilizing D₂SO₄ in mechanistic studies.

The strategic replacement of hydrogen with deuterium can lead to a kinetic isotope effect (KIE), where the cleavage of a C-D bond is slower than that of a C-H bond. This effect is invaluable for identifying rate-determining steps in a reaction. Furthermore, the mass change introduced by deuterium allows for the tracing of metabolic fates of drug molecules using mass spectrometry.

Core Principles and Applications

Deuterium labeling with D₂SO₄ is primarily applicable to compounds that can undergo electrophilic aromatic substitution or are stable in strongly acidic conditions, allowing for H/D exchange. The key applications include:

• Elucidation of Reaction Mechanisms: By selectively labeling specific positions in a molecule, the movement of atoms and the breaking and forming of bonds during a reaction can be tracked.

• Kinetic Isotope Effect (KIE) Studies: Comparing the reaction rates of deuterated and non-deuterated compounds helps to identify the rate-determining step of a reaction.

• Metabolic Pathway Studies: In drug development, tracing the metabolic fate of a deuterated drug candidate helps to identify metabolites and understand its biotransformation.[1]

• Improving Pharmacokinetic Properties: Strategic deuteration of a drug molecule can slow down its metabolism, leading to a longer half-life and improved therapeutic efficacy.

Experimental Protocols

Protocol 1: General Procedure for Deuterium Labeling of Aromatic Compounds

This protocol describes a general method for the deuterium labeling of aromatic compounds via electrophilic aromatic substitution using deuterated sulfuric acid.

Materials:

• Aromatic substrate

• Deuterated sulfuric acid (D₂SO₄, 96-98% in D₂O)

• Deuterated water (D₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the aromatic substrate in a minimal amount of a suitable deuterated solvent if necessary. Add a magnetic stir bar.

• Reagent Addition: Carefully and slowly add an excess of deuterated sulfuric acid to the flask while stirring. The reaction is often exothermic.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically between 50-100 °C) and stir for a period ranging from several hours to days, depending on the reactivity of the substrate. Monitor the reaction progress by taking small aliquots and analyzing them by ¹H NMR or mass spectrometry.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture over crushed ice (prepared from D₂O if back-exchange is a concern).

• Neutralization and Extraction: Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the effervescence ceases. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification and Analysis: Purify the crude deuterated product by column chromatography, recrystallization, or distillation as needed. Characterize the final product and determine the extent and position of deuterium incorporation using ¹H NMR, ²H NMR, and mass spectrometry.

Protocol 2: Deuterium Labeling of Fluorobenzoic Acids

This method provides a simple and efficient way to label fluorobenzoic acids, which can then be used as internal standards in isotope dilution mass spectrometry.[2]

Materials:

• Fluorobenzoic acid

• Concentrated deuterated sulfuric acid (D₂SO₄)

• Heavy water (D₂O)

Procedure:

• Reaction: Dissolve the fluorobenzoic acid in concentrated D₂SO₄.

• Heating: Heat the mixture to facilitate the H/D exchange on the aromatic ring. The reaction time and temperature will depend on the specific fluorobenzoic acid derivative.

• Work-up: Carefully quench the reaction by adding D₂O.

• Isolation: The deuterated product can often be isolated by precipitation or extraction. Further purification is typically not required.[2]

• Analysis: Confirm the level of deuteration using mass spectrometry and NMR spectroscopy.

Data Presentation

The efficiency of deuterium incorporation using D₂SO₄ can be influenced by factors such as the substrate's electronic properties, reaction temperature, and duration. The following tables summarize representative quantitative data from the literature.

Substrate	Reaction Conditions	Deuterium Incorporation (%)	Regioselectivity	Reference
Benzene	Excess D₂SO₄	>95%	All 6 positions	[3]
Phenol	D₂SO₄, high temperature	High	Ortho, Para > Meta	[4]
Aniline Hydrochloride	D₂SO₄	High	Ortho, Para	[4]
Fluorobenzoic Acids	Concentrated D₂SO₄	High (sufficient for use as internal standards)	Aromatic positions	[2]

Model Compound (in D₂SO₄)	Time (hours)	Degradation (%)	Reference
Imine-based model compound	5	4.8	[5]
18	6.3	[5]
24	6.4	[5]
48	9.2	[5]
72	12	[5]

Signaling Pathways and Mechanistic Diagrams

The primary mechanism for the deuteration of aromatic compounds with D₂SO₄ is Electrophilic Aromatic Substitution (EAS) . This process involves the attack of a deuterated electrophile (D⁺) on the electron-rich aromatic ring. The reaction is reversible, which can be exploited for complete deuteration through a series of sulfonation and desulfonation steps.[5][6][7]

Electrophilic Aromatic Substitution Mechanism

The following diagram illustrates the general mechanism for the deuteration of an aromatic ring using D₂SO₄.

Caption: Mechanism of Electrophilic Aromatic Substitution for Deuteration.

Reversible Sulfonation-Desulfonation for Complete Deuteration

The reversibility of the sulfonation reaction can be leveraged to achieve perdeuteration of an aromatic ring. In the presence of excess D₂SO₄, the ring undergoes sulfonation, and subsequent desulfonation in the presence of D₂O (from the D₂SO₄ solution) leads to the replacement of hydrogen with deuterium. This process can be repeated to exchange all aromatic hydrogens.[5][6][8]

References

• 1. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 2. Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 6. Desulfonation reaction - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. Solved Exhaustive sulfonation and desulfonation reactions of | Chegg.com [chegg.com]

Applications of Sulfuric Acid-d2 in Pharmaceutical Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuric acid-d2 (D₂SO₄), the deuterated analog of sulfuric acid, is a valuable reagent in pharmaceutical drug discovery, primarily utilized for the strategic incorporation of deuterium (B1214612) into drug candidates. This process, known as deuteration, can significantly enhance the metabolic stability and pharmacokinetic profile of a drug by leveraging the kinetic isotope effect (KIE). The greater mass of deuterium compared to hydrogen results in a stronger carbon-deuterium (C-D) bond, which is more resistant to enzymatic cleavage, often leading to a reduced rate of metabolism.[1] This application note provides detailed protocols and quantitative data for the use of sulfuric acid-d2 in the synthesis of deuterated pharmaceutical intermediates and outlines a general procedure for assessing the metabolic stability of the resulting compounds.

Key Applications of Sulfuric Acid-d2

Sulfuric acid-d2 serves as a powerful catalyst and deuterium source for hydrogen-deuterium (H/D) exchange reactions, particularly on electron-rich aromatic and heteroaromatic systems, which are common scaffolds in many pharmaceutical compounds.[2][3][4] Its primary applications in drug discovery include:

• Improving Metabolic Stability: By replacing hydrogen atoms at sites of metabolic vulnerability with deuterium, the rate of drug metabolism can be slowed, potentially leading to a longer half-life, reduced dosing frequency, and improved patient compliance.[1][5]

• Altering Pharmacokinetic Profiles: Deuteration can influence a drug's absorption, distribution, metabolism, and excretion (ADME) properties, leading to a more favorable overall pharmacokinetic profile.[6][7]

• Reducing Formation of Toxic Metabolites: By blocking or slowing certain metabolic pathways, deuteration can minimize the formation of reactive or toxic metabolites, thereby enhancing the safety profile of a drug candidate.

• Investigating Reaction Mechanisms: Sulfuric acid-d2 is also employed in mechanistic studies to probe reaction pathways and elucidate the role of proton transfer steps.[8]

Data Presentation: Deuteration with Sulfuric Acid-d2

The following tables summarize quantitative data from representative deuteration reactions using sulfuric acid-d2.

Table 1: Deuteration of Indole (B1671886) Derivatives with Sulfuric Acid-d2 [2]

Substrate	Product	Reaction Conditions	Yield (%)	Average D Incorporation (%)
Indole-3-acetic acid (IAA)	Deuterated IAA CD3 Ester	20 wt % D₂SO₄ in CD₃OD, 60 °C	99	Not specified
Indole-3-butyric acid (IBA)	Deuterated IBA CD3 Ester	20 wt % D₂SO₄ in CD₃OD, 60 °C	99	97 (at C2 and C4-C7)

Table 2: Deuteration of 1,2,4-Benzenetriol (B23740) (BTO) with Sulfuric Acid-d2 [8][9]

Substrate	Product	Reaction Conditions	Deuterium Incorporation
1,2,4-Benzenetriol (BTO)	BTO-d4	Acidified D₂O (using H₂SO₄), Room Temperature	Incorporation at the 5-position, followed by the 3-position.
1,2,4-Benzenetriol (BTO)	BTO-d5	Acidified D₂O (using H₂SO₄), Room Temperature	Further incorporation at other positions.

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed H/D Exchange of Indole Derivatives

This protocol describes a general method for the deuteration of 3-substituted indoles using sulfuric acid-d2.[2]

Materials:

• 3-substituted indole starting material

• Sulfuric acid-d2 (D₂SO₄)

• Methanol-d4 (B120146) (CD₃OD)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether (Et₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• NMR tube or sealed tube

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Prepare a 0.1 M solution of the 3-substituted indole in methanol-d4 containing 20 wt % sulfuric acid-d2 in an NMR tube or a sealed tube.

• Heat the reaction mixture to a temperature between 60-90 °C.

• Monitor the progress of the reaction by ¹H NMR spectroscopy until the desired level of deuterium incorporation is achieved.

• Upon completion, carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to quench the acid.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the deuterated 3-substituted indole.

Protocol 2: Selective Deuteration of 1,2,4-Benzenetriol (BTO)

This protocol outlines the selective deuteration of 1,2,4-benzenetriol (BTO) under acidic conditions.[8][9]

Materials:

• 1,2,4-Benzenetriol (BTO)

• Deuterium oxide (D₂O)

• Concentrated sulfuric acid (H₂SO₄) (non-deuterated, for acidification)

• Dimethyl sulfoxide-d6 (DMSO-d6) (for NMR analysis)

• Internal standard (e.g., DMSO)

• NMR tube

Procedure:

• In an NMR tube, dissolve 10 mg (0.08 mmol) of BTO and 4 mg (0.05 mmol) of DMSO (as an internal standard) in 0.5 mL of D₂O.

• Acidify the D₂O to approximately pH 1 using a minimal amount of concentrated sulfuric acid.

• Maintain the reaction mixture at the desired temperature (e.g., room temperature).

• Collect ¹H NMR spectra at defined time points to monitor the progress of deuterium exchange.

• Determine the signal intensities of the BTO protons by integration relative to the internal standard to quantify the extent of deuteration at specific positions.

Protocol 3: General Workflow for In Vitro Metabolic Stability Assay

This protocol provides a general workflow for assessing the metabolic stability of a deuterated compound compared to its non-deuterated counterpart using liver microsomes.[10][11]

Materials:

• Deuterated test compound

• Non-deuterated parent compound

• Liver microsomes (e.g., human, rat)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, G6P dehydrogenase, and NADP⁺)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) or other suitable organic solvent for quenching

• Incubator or water bath at 37 °C

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, pre-warm a mixture of liver microsomes and phosphate buffer at 37 °C.

• Initiation of Reaction: Add the test compound (deuterated or non-deuterated) to the pre-warmed microsome mixture. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Quenching: Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) to the aliquot. This will precipitate the proteins and stop the enzymatic reaction.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new tube or plate and analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression will give the rate constant of metabolism. The in vitro half-life (t₁/₂) can be calculated using the formula: t₁/₂ = 0.693 / slope. Compare the half-life of the deuterated compound to its non-deuterated analog to determine the kinetic isotope effect on metabolic stability.

Mandatory Visualizations

Caption: Mechanism of Sulfuric Acid-d2 Catalyzed H/D Exchange.

Caption: Workflow for In Vitro Metabolic Stability Assay.

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 6. Deuterated Alkyl Sulfonium Salt Reagents; Importance of H/D Exchange Methods in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Development and Application of Selective Deuteration in Organic Molecu" by Dana Stambekova [epublications.marquette.edu]
• 8. Biobased Chemicals: 1,2,4-Benzenetriol, Selective Deuteration and Dimerization to Bifunctional Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Item - Biobased Chemicals: 1,2,4-Benzenetriol, Selective Deuteration and Dimerization to Bifunctional Aromatic Compounds - American Chemical Society - Figshare [acs.figshare.com]
• 10. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Monitoring Chemical Reaction Kinetics with Deuterated Sulfuric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated sulfuric acid (D₂SO₄) is a powerful tool in the study of chemical reaction kinetics and mechanisms. By replacing the protons of sulfuric acid with their heavier isotope, deuterium, researchers can induce a kinetic isotope effect (KIE). This effect, observed as a change in the reaction rate, provides invaluable insights into the rate-determining step of a reaction and the nature of the transition state.[1][2] These studies are particularly crucial in drug development and process optimization, where a deep understanding of reaction mechanisms can lead to more efficient and selective synthetic routes.

This document provides detailed application notes and protocols for utilizing deuterated sulfuric acid in the monitoring of chemical reaction kinetics, with a focus on hydrolysis and electrophilic aromatic substitution reactions.

Principle of the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in one of the reactants is replaced with one of its isotopes.[1] The primary KIE is observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction.[3][4] In the case of deuterated sulfuric acid, the C-D bond is stronger and has a lower zero-point energy than the C-H bond. Consequently, reactions where a proton transfer from sulfuric acid is the rate-determining step will proceed more slowly in the presence of D₂SO₄, resulting in a kH/kD ratio greater than 1. The magnitude of the KIE can provide information about the transition state of the reaction.

Applications

The use of deuterated sulfuric acid to probe reaction mechanisms is applicable across a wide range of acid-catalyzed reactions, including:

• Hydrolysis of esters, amides, and acetals: To determine whether protonation or the subsequent nucleophilic attack is the rate-determining step.[5][6]

• Electrophilic aromatic substitution: To elucidate the mechanism of sulfonation, nitration, and other electrophilic substitutions on aromatic rings.[7]

• Desulfonation reactions: To understand the mechanism of the removal of sulfonic acid groups from aromatic compounds.[8]

• Enzyme kinetics: To probe the mechanism of enzyme-catalyzed reactions that involve proton transfer.[9][10]

Data Presentation

The following tables summarize quantitative data from studies utilizing deuterated sulfuric acid to monitor reaction kinetics.

Table 1: Kinetic Isotope Effect in the Hydrolysis of 5-substituted-N,N'-diarylsulfamides in Sulfuric Acid at 85.0 ± 0.1 °C [5]

Sulfuric Acid Concentration (M)	Rate Constant in H₂O (kH₂O)	Rate Constant in D₂O (kD₂O)	Kinetic Isotope Effect (kD₂O/kH₂O)	Implied Mechanism
1.00	-	-	1.047	A2
17.83	-	-	1.60	A1

Data presented in the table is based on the study of the hydrolysis of a specific benzosulfamide (1d) as reported in the cited literature. The original source provides the ratio without the individual rate constants.

Table 2: Kinetic Isotope Effect in the Desulfonation of Mesitylenesulfonic Acid [8]

Reaction	Solvent/Reagent	Kinetic Isotope Effect (kH/kD)
Desulfonation	H₂O/H₂SO₄ vs. D₂O/D₂SO₄	2.8 ± 0.3

Experimental Protocols

Below are detailed protocols for monitoring the kinetics of two common types of acid-catalyzed reactions using deuterated sulfuric acid. These protocols are designed to be adaptable to specific substrates and analytical techniques.

Protocol 1: Monitoring the Hydrolysis of an Ester using ¹H NMR Spectroscopy

This protocol describes the in-situ monitoring of the acid-catalyzed hydrolysis of an ester, such as ethyl acetate (B1210297), to determine the kinetic isotope effect.

Materials:

• Ethyl acetate

• Sulfuric acid (H₂SO₄), concentrated

• Deuterated sulfuric acid (D₂SO₄), concentrated (99.5 atom % D)

• Deuterium oxide (D₂O)

• NMR tubes

• NMR spectrometer

Procedure:

• Preparation of Acid Solutions:

  • Prepare a 1 M solution of H₂SO₄ in H₂O.

  • Prepare a 1 M solution of D₂SO₄ in D₂O. Caution: Sulfuric acid and its deuterated form are highly corrosive. Handle with appropriate personal protective equipment (PPE) in a fume hood.

• Sample Preparation for NMR Analysis:

  • H-Reaction: In an NMR tube, add 500 µL of the 1 M H₂SO₄ solution. Add 50 µL of ethyl acetate.

  • D-Reaction: In a separate NMR tube, add 500 µL of the 1 M D₂SO₄ solution. Add 50 µL of ethyl acetate.

• NMR Data Acquisition:

  • Immediately after adding the ethyl acetate to the first NMR tube (H-Reaction), vortex the tube for a few seconds to ensure mixing and place it in the NMR spectrometer.

  • Acquire a series of ¹H NMR spectra at regular time intervals (e.g., every 5 minutes) for a total duration sufficient to observe significant conversion (e.g., 1-2 hours).

  • Repeat the same data acquisition procedure for the second NMR tube (D-Reaction).

• Data Analysis:

  • Process the NMR spectra.

  • For each spectrum, integrate the signal corresponding to a proton of the reactant (e.g., the methyl protons of the ethyl group in ethyl acetate) and a proton of the product (e.g., the methyl protons of acetic acid).

  • Calculate the concentration of the reactant and product at each time point.

  • Plot the natural logarithm of the reactant concentration versus time. The slope of this line will be the negative of the pseudo-first-order rate constant (-k).

  • Determine the rate constants for both the H-reaction (kH) and the D-reaction (kD).

  • Calculate the kinetic isotope effect as the ratio kH/kD.

Protocol 2: Monitoring the Desulfonation of an Aromatic Sulfonic Acid by UV-Vis Spectroscopy

This protocol outlines a method for following the kinetics of the desulfonation of a UV-active aromatic sulfonic acid.

Materials:

• Aromatic sulfonic acid (e.g., sodium 2-naphthalenesulfonate)

• Sulfuric acid (H₂SO₄), concentrated

• Deuterated sulfuric acid (D₂SO₄), concentrated (99.5 atom % D)

• Deuterium oxide (D₂O)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

Procedure:

• Preparation of Acid Solutions:

  • Prepare a solution of the desired concentration of H₂SO₄ in H₂O (e.g., 70% w/w).

  • Prepare a solution of the same concentration of D₂SO₄ in D₂O.

• Determination of Analytical Wavelength:

  • Prepare dilute solutions of the aromatic sulfonic acid (reactant) and the corresponding desulfonated product in the non-deuterated sulfuric acid solution.

  • Scan the UV-Vis spectrum of both solutions to identify a wavelength where the reactant and product have significantly different molar absorptivities.

• Kinetic Runs:

  • Set the UV-Vis spectrophotometer to the predetermined analytical wavelength and thermostat the cuvette holder to the desired reaction temperature.

  • H-Reaction: Add a known volume of the H₂SO₄ solution to a quartz cuvette. Add a small, known amount of the aromatic sulfonic acid, quickly mix, and immediately start recording the absorbance as a function of time.

  • D-Reaction: Repeat the kinetic run using the D₂SO₄ solution.

• Data Analysis:

  • The absorbance data can be used to calculate the concentration of the reactant at each time point using the Beer-Lambert law.

  • Plot the appropriate function of concentration versus time based on the expected order of the reaction (e.g., ln[reactant] vs. time for a first-order reaction).

  • Determine the rate constants for the H-reaction (kH) and the D-reaction (kD) from the slopes of the linear plots.

  • Calculate the kinetic isotope effect (kH/kD).

Visualizations

Caption: Experimental workflow for a kinetic isotope effect study.

Caption: Electrophilic aromatic substitution mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. Apparent Kinetic Isotope Effects for Multi-Step Steady-State Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Isotope Effects as a Probe of Hydrogen Transfers to and from Common Enzymatic Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Reactions of keten acetals. Part I. The hydrolysis of cyanoketen dimethyl acetal; general acid catalysis and kinetic hydrogen isotope effects - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Desulfonation of aromatic sulfonic acids in acidic media: the kinetic isotope effect (Journal Article) | OSTI.GOV [osti.gov]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of D₂SO₄ in Generating and Stabilizing Carbocations for NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated sulfuric acid (D₂SO₄) is a powerful superacid medium utilized for the generation and stabilization of carbocations, allowing for their detailed structural elucidation by Nuclear Magnetic Resonance (NMR) spectroscopy. The low nucleophilicity of the sulfate (B86663) counter-ion and the high acidity of the medium enable the formation of persistent carbocations from a variety of precursors such as alcohols, alkenes, and alkyl halides. This technique, pioneered by Nobel laureate George A. Olah, has been instrumental in advancing our fundamental understanding of these reactive intermediates.[1] The use of the deuterated form of sulfuric acid is crucial for ¹H NMR studies as it minimizes solvent signal interference in the spectra. These application notes provide detailed protocols and data for the effective use of D₂SO₄ in carbocation NMR studies.

Key Applications

• Structural Elucidation of Reactive Intermediates: Detailed analysis of ¹H and ¹³C NMR spectra provides insights into the electronic structure, charge distribution, and potential rearrangements of carbocations.

• Mechanistic Studies: By observing the formation and behavior of carbocations, researchers can delineate reaction mechanisms, such as those involved in electrophilic aromatic substitution, rearrangements, and polymerization reactions.

• Drug Development: Understanding the stability and reactivity of carbocationic intermediates can be crucial in the design and synthesis of new pharmaceutical agents, particularly in the context of acid-catalyzed reactions and potential metabolic pathways.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts of Carbocations in Superacids

The generation of a positive charge on a carbon atom leads to a significant downfield shift in its ¹³C NMR resonance, often exceeding 200 ppm.[1] Similarly, protons attached to or near the carbocationic center experience substantial deshielding. The following tables summarize typical chemical shift ranges for various classes of carbocations generated in superacid media.

Table 1: Typical ¹³C NMR Chemical Shifts (δ) of Carbocation Centers in Superacids

Carbocation Type	Precursor Example	δ (ppm) of C⁺	Reference Compound δ (ppm)
Tertiary Alkyl	tert-Butanol (B103910)	~330	Isobutane (~25.2)
Secondary Alkyl	Isopropyl alcohol	~320	Propane (~16)
Benzylic	1-Phenylethanol	190 - 260	Ethylbenzene (~29)
Acylium Ions	Acetic acid	150 - 180	Acetic acid (~178)

Table 2: Typical ¹H NMR Chemical Shifts (δ) of Protons Associated with Carbocations in Superacids

Proton Type	Example Structure	Typical δ (ppm)
α-Protons	(CH₃)₂C⁺-H	13.0 - 15.0
β-Protons	CH₃ -C⁺(CH₃)₂	4.0 - 5.0
Aromatic (ortho, para)	C₆H₅C⁺H₂	8.0 - 10.0

Experimental Protocols

Safety Precautions: Deuterated sulfuric acid is a strong, corrosive superacid. Always handle it within a certified fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, acid-resistant gloves (e.g., butyl rubber or Viton®), and a lab coat. Ensure an emergency eyewash and safety shower are readily accessible. Neutralizing agents (e.g., sodium bicarbonate) should be on hand to manage spills.

Protocol 1: Generation of a Tertiary Carbocation (tert-Butyl Cation) for NMR Analysis

This protocol describes the generation of the tert-butyl cation from tert-butanol in D₂SO₄.

Materials:

• tert-Butanol

• Deuterated sulfuric acid (D₂SO₄, 98-100%)

• Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent for cleaning

• High-quality 5 mm NMR tubes

• Glass Pasteur pipettes

• Dry ice/acetone or liquid nitrogen bath

• Inert atmosphere (e.g., nitrogen or argon) glove bag or glovebox (recommended)

Procedure:

• Preparation of the NMR Tube: Thoroughly clean and dry a high-quality NMR tube. If necessary, bake the tube in an oven and cool it under a stream of dry nitrogen or argon to remove any residual moisture.

• Cooling the D₂SO₄: In a fume hood, carefully place approximately 0.5 mL of D₂SO₄ into a small, dry vial. Cool the vial in a dry ice/acetone bath to approximately -78 °C.

• Addition of the Precursor: While maintaining the low temperature, slowly and carefully add a small amount (a few drops or a few milligrams of solid) of the precursor, tert-butanol, to the cold D₂SO₄. The addition should be done dropwise or in small portions to control the exothermic reaction.

• Mixing: Gently swirl the vial to ensure thorough mixing while keeping it in the cold bath. The solution should become homogeneous.

• Transfer to NMR Tube: Under an inert atmosphere if possible, use a pre-cooled Pasteur pipette to transfer the cold solution into the prepared NMR tube.

• Capping and Sealing: Securely cap the NMR tube. For extended or variable-temperature studies, it is advisable to flame-seal the tube to prevent leakage and contamination.

• NMR Acquisition: Immediately insert the NMR tube into the pre-cooled NMR probe. Acquire ¹H and ¹³C NMR spectra at the desired low temperature (e.g., -60 °C) to ensure the stability of the carbocation.

Protocol 2: General Procedure for Generating Carbocations from Alkenes

This protocol outlines the generation of a carbocation via protonation of an alkene.

Materials:

• Alkene precursor (e.g., 2-methylpropene)

• Deuterated sulfuric acid (D₂SO₄, 98-100%)

• An appropriate co-solvent if needed (e.g., SO₂ClF)

• NMR tube and associated preparation materials as in Protocol 1

• Low-temperature apparatus

Procedure:

• Prepare the NMR Tube and D₂SO₄: Follow steps 1 and 2 from Protocol 1.

• Introduction of the Alkene: For gaseous alkenes like 2-methylpropene, a controlled stream can be bubbled directly into the cold D₂SO₄. For liquid alkenes, they can be added dropwise as described in Protocol 1.

• Homogenization and Transfer: Ensure the solution is well-mixed at low temperature and transfer it to the pre-cooled NMR tube.

• Data Acquisition: Proceed with NMR analysis at a suitable low temperature to observe the generated carbocation.

Mandatory Visualizations

Caption: Experimental workflow for carbocation generation and NMR analysis.

Caption: Logical relationship of carbocation generation in D₂SO₄.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Sulfuric Acid-d2 in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

Sulfuric acid-d2 (D₂SO₄), the deuterated analogue of sulfuric acid, serves as a versatile tool in materials science research. Its unique isotopic properties provide researchers with powerful methods for structural elucidation, kinetic analysis, and the synthesis of novel materials with enhanced properties. This document provides detailed application notes and experimental protocols for the use of sulfuric acid-d2 in various materials science contexts.

Application in Neutron Scattering for Structural Analysis

The significant difference in the neutron scattering cross-sections of hydrogen (¹H) and deuterium (B1214612) (²H) makes sulfuric acid-d2 an invaluable tool for neutron scattering studies. By replacing hydrogen with deuterium, researchers can selectively highlight or suppress the scattering from specific parts of a material's structure, providing unambiguous information about the location of hydrogen atoms and the nature of hydrogen bonding.

Application Note: In the study of hydrated materials, such as sulfuric acid hydrates, the use of D₂SO₄ and D₂O is crucial for determining the precise positions of deuterons (²H⁺) and the geometry of the hydrogen-bonding network. This information is fundamental to understanding the material's crystal structure, stability, and physical properties.

Quantitative Data: Crystallographic Information of Deuterated Sulfuric Acid Hydrates

Compound	Formula	Crystal System	Space Group	Unit Cell Parameters (at 4.2 K)
Sulfuric acid hemitriskaidekahydrate	D₂SO₄·6.5D₂O	Monoclinic	Cm	a = 6.253 Å, b = 26.813 Å, c = 5.908 Å, β = 112.19°[1]
Sulfuric acid tetrahydrate	D₂SO₄·4D₂O	Tetragonal	P4₂₁c	a = 7.475 Å, c = 6.325 Å (at 1.7 K)[2]

Experimental Protocol: Neutron Powder Diffraction of a Deuterated Sulfuric Acid Hydrate (B1144303)

This protocol is adapted from the study of D₂SO₄·6.5D₂O[3].

1. Sample Preparation: a. Prepare the deuterated sulfuric acid hydrate solution by diluting reagent-grade D₂SO₄ (e.g., 98 wt% in D₂O, 99.5 atom % D) with the appropriate stoichiometric amount of D₂O. b. Pipette approximately 3 cm³ of the solution into a standard vanadium sample canister. c. Add a small amount of silica (B1680970) wool to the canister to promote the formation of a fine crystalline powder upon cooling. d. Seal the sample canister and attach it to a center stick. e. Flash-freeze the sample by dipping the canister in liquid nitrogen.

2. Data Collection: a. Mount the frozen sample in a pre-cooled cryostat on a high-resolution powder diffractometer (HRPD). b. Collect neutron diffraction data over a suitable range of d-spacings at the desired temperature (e.g., 4.2 K). c. Data can be collected using time-of-flight techniques at a spallation neutron source.

3. Data Analysis: a. Perform Rietveld refinement of the collected diffraction data to determine the crystal structure. b. Refine lattice parameters, atomic positions (including those of the deuterons), and thermal parameters. c. Compare the refined structure with existing models from X-ray diffraction or computational simulations to validate the deuteron (B1233211) positions.

Neutron diffraction experimental workflow.

Application in Hydrogen/Deuterium (H/D) Exchange for Isotopic Labeling

Sulfuric acid-d2 is an effective reagent for hydrogen/deuterium (H/D) exchange reactions, allowing for the selective replacement of hydrogen atoms with deuterium in organic molecules. This is particularly useful for preparing deuterated materials for various analytical techniques or for studying kinetic isotope effects.

Application Note: Concentrated D₂SO₄ can be used for the acidic H/D exchange of hydrogen atoms in aromatic compounds. This method is valuable for synthesizing deuterated precursors for polymers and other advanced materials, which can then be used in neutron scattering, NMR, or mass spectrometry studies to probe their structure and dynamics.

Experimental Protocol: H/D Exchange in an Aromatic Compound using Sulfuric Acid-d2

This protocol is based on the deuteration of anthraquinone[4].

1. Apparatus Setup: a. Use an inverted Y-shaped glass tube. Place the aromatic compound, D₂O, and D₂SO₄ in one arm of the tube. b. Seal the tube under vacuum.

2. Exchange Reaction: a. Heat the arm containing the mixture to a temperature sufficient to initiate the exchange reaction (e.g., 160 °C). The specific temperature will depend on the substrate. b. Simultaneously, cool the other arm of the Y-tube (e.g., with cold water or at 0 °C) to collect the distilled D₂O. This process increases the concentration of the D₂SO₄. c. After a set period (e.g., 20 minutes), cool the reaction arm and slowly pour the distilled D₂O back onto the reaction mixture. d. Repeat this distillation and mixing process multiple times to drive the equilibrium towards complete deuteration. e. For substrates prone to sulfonation, this stepwise process of exchange and desulfonation (by adding back D₂O) is crucial.

3. Product Isolation and Purification: a. After the final cycle, open the apparatus and pour the reaction mixture into D₂O. b. Filter the resulting suspension to collect the deuterated product. c. Wash the product with a sodium bicarbonate solution until the filtrate is neutral. d. Dry the product and recrystallize from a suitable solvent (e.g., benzene) to obtain the purified deuterated compound.

Mechanism of acid-catalyzed H/D exchange.

Application in Polymer Science: Synthesis and Characterization

Sulfuric acid and its deuterated form play significant roles in polymer science, acting as catalysts, dopants, and solvents.

Application Note: In the synthesis of conducting polymers like polyaniline (PANI), sulfuric acid is a common dopant to impart conductivity. Using D₂SO₄ can provide a means to study the doping mechanism and the structure of the doped polymer using techniques sensitive to isotopic substitution. Furthermore, D₂SO₄ can be used as a solvent for NMR analysis of polymers that are difficult to dissolve in common deuterated organic solvents, allowing for the characterization of their structure and degradation.

Quantitative Data: Kinetic Isotope Effects in Deuterated Materials

The substitution of hydrogen with deuterium can lead to a kinetic isotope effect (KIE), where the rate of a reaction is altered. This effect is a powerful tool for studying reaction mechanisms.

Reaction Type	System	kH/kD	Reference
C-H bond cleavage	Cytochrome P450 reactions	3.2 - 3.8	[5]
Secondary KIE (sp³ to sp²)	Nucleophilic substitution	~1.1 - 1.2	[6]
Secondary KIE (sp² to sp³)	Nucleophilic substitution	~0.8 - 0.9	[6]

Experimental Protocol: Synthesis of Polyaniline Doped with Sulfuric Acid-d2

This protocol is adapted from general methods for polyaniline synthesis[7][8].

1. Monomer Solution Preparation: a. In a beaker, dissolve aniline (B41778) in a 1 M solution of D₂SO₄ in D₂O under constant stirring in an ice bath (0-5 °C).

2. Oxidant Solution Preparation: a. In a separate beaker, dissolve an oxidizing agent such as ammonium (B1175870) persulfate in 1 M D₂SO₄ in D₂O.

3. Polymerization: a. Slowly add the oxidant solution dropwise to the aniline solution while maintaining the low temperature and constant stirring. b. A color change to dark green indicates the formation of the emeraldine (B8112657) salt of polyaniline. c. Continue stirring for several hours to ensure complete polymerization.

4. Product Isolation and Purification: a. Filter the reaction mixture under vacuum. b. Wash the resulting powder with a 1 M solution of D₂SO₄ in D₂O, followed by acetone (B3395972) to remove oligomers and other impurities. c. Dry the doped polyaniline powder at a moderate temperature (e.g., 50 °C) until a constant weight is achieved.

Experimental Protocol: NMR Analysis of Polymer Stability in Sulfuric Acid-d2

This protocol is based on the stability study of a poly(azomethine) in D₂SO₄[9].

1. Sample Preparation: a. Dissolve a small amount of the polymer (e.g., 5 mg) in D₂SO₄ (e.g., 0.7 mL, 96-98 wt% in D₂O) directly in an NMR tube.

2. NMR Data Acquisition: a. Acquire a ¹H NMR spectrum of the polymer solution at different time intervals (e.g., 10 min, 1 hour, 5 hours, 24 hours, etc.) to monitor any changes in the polymer structure. b. Use the solvent peak of D₂SO₄ as a reference.

3. Data Analysis: a. Integrate the peaks corresponding to specific protons in the polymer backbone and any new peaks that may appear due to degradation products. b. Calculate the ratio of these integrals over time to quantify the extent of degradation.

General Workflow for Materials Characterization using Deuterated Compounds

The use of deuterated materials, often synthesized or modified using reagents like sulfuric acid-d2, is a key strategy in a comprehensive materials characterization workflow.

General materials characterization workflow.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. [2302.04397] Designing Workflows for Materials Characterization [arxiv.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thiophen polymerization during the sulfuric-acid washing of benzene (Journal Article) | OSTI.GOV [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bibliotekanauki.pl [bibliotekanauki.pl]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. rsc.org [rsc.org]

Technical Notes & Optimization

How to improve signal resolution in D2SO4 for NMR analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving signal resolution for NMR analysis conducted in deuterated sulfuric acid (D2SO4).

Troubleshooting Guide

Issue: Broad or Poorly Resolved NMR Signals

Broad peaks are a common issue when working with a viscous solvent like D2SO4, leading to a loss of resolution and difficulty in interpreting spectra.

Possible Causes and Solutions:

• Poor Magnetic Field Homogeneity (Shimming):

  • Solution: The homogeneity of the magnetic field must be optimized for every sample.[1] For viscous solvents, this step is critical. Start with an automated gradient shimming routine.[2] If resolution is still poor, perform manual shimming, carefully adjusting the Z1, Z2, Z3, and Z4 shims iteratively to maximize the lock signal.[2] In some cases, adjusting lower and higher-order shims in cycles can improve the line shape.[3]

• High Sample Concentration/Viscosity:

  • Solution: While a higher concentration can improve the signal-to-noise ratio, it also increases the viscosity of the solution, which can lead to line broadening due to dipole-dipole interactions and chemical shift anisotropy.[4] Prepare a new sample with a lower concentration. For many small molecules, a concentration of 5-10 mg in 0.6-0.7 mL of D2SO4 is a good starting point.[5][6]

• Sample Inhomogeneity:

  • Solution: The presence of suspended solid particles will severely degrade spectral resolution. Ensure your analyte is fully dissolved. Filter the sample solution through a small plug of glass wool or a syringe filter directly into the NMR tube to remove any particulate matter.[6]

• Paramagnetic Impurities:

  • Solution: The presence of even trace amounts of paramagnetic materials (e.g., dissolved oxygen, metal ions) can cause significant line broadening.[4] While challenging with a non-volatile solvent like D2SO4, if paramagnetic contamination is suspected, sample purification prior to dissolution is recommended. For other solvents, degassing using the freeze-pump-thaw technique is effective.

• Sub-optimal Temperature:

  • Solution: The viscosity of D2SO4 is highly dependent on temperature. Increasing the sample temperature can decrease viscosity and improve signal resolution. Experiment with acquiring spectra at elevated temperatures (e.g., in 10°C increments) to find an optimal balance between resolution and sample stability.[7]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration for a sample in D2SO4?

A1: The optimal concentration is a balance between achieving a good signal-to-noise ratio (S/N) and minimizing line broadening due to high viscosity. A general guideline is provided in the table below. It is often best to start with a more dilute sample and increase the concentration if the S/N is insufficient.

Q2: How should I reference my NMR spectrum in D2SO4?

A2: The residual solvent peak (HDSO4) can be used as a reference, but its chemical shift can be sensitive to the sample's composition and water content.[8] For quantitative NMR (qNMR) or more precise work, using a stable internal standard is recommended. Dimethyl sulfone and 1,4-dinitrobenzene have been shown to be suitable internal standards in concentrated sulfuric acid.[9]

Q3: My sample is degrading in D2SO4. What can I do?

A3: Deuterated sulfuric acid is a strong, corrosive acid. Sample stability can be a concern.[5] It is advisable to run a quick stability test by acquiring spectra at several time points (e.g., 10 minutes, 1 hour, 5 hours) after sample preparation to monitor for any degradation.[5] If degradation is observed, consider if a different solvent system is feasible.

Q4: How can I minimize water contamination in my D2SO4 sample?

A4: D2SO4 is hygroscopic and will readily absorb moisture from the atmosphere and glassware. To minimize water contamination, dry your NMR tubes and any other glassware in an oven at ~150°C for several hours and allow them to cool in a desiccator before use. Handle the D2SO4 and prepare your sample in a dry atmosphere, such as a glove box, if possible.[10]

Q5: Can I use variable temperature (VT) NMR to improve resolution?

A5: Yes, VT-NMR can be a powerful tool. Increasing the temperature will lower the viscosity of the D2SO4 solution, which can significantly narrow the line widths of your signals. However, be mindful of your compound's thermal stability. Conversely, lowering the temperature can sometimes be used to slow down dynamic exchange processes that may be broadening signals, though this will increase viscosity.

Data Presentation

Table 1: Recommended Sample Concentrations for NMR in D2SO4

Nucleus Observed	Recommended Analyte Mass (in 0.6-0.7 mL D2SO4)	Considerations
¹H	5 - 15 mg	Start with a lower concentration to avoid viscosity-induced line broadening.[5][6]
¹³C	15 - 50 mg	Higher concentration is often needed due to the lower natural abundance and sensitivity of ¹³C.[6]

Table 2: Suitable Internal Standards for ¹H NMR in D2SO4

Internal Standard	Chemical Shift (ppm)	Properties
Dimethyl sulfone	~3.1 ppm	Thermally stable and resistant to H/D exchange.[9]
1,4-dinitrobenzene	~8.5 ppm	Suitable for analytes with signals in the upfield region.[9]

Experimental Protocols

Protocol 1: Preparing an NMR Sample in D2SO4

Safety First: Concentrated D2SO4 is highly corrosive and hygroscopic. Always work in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Glassware Preparation: Place your high-quality 5 mm NMR tube and any necessary glassware in an oven at ~150°C for at least 4 hours to ensure they are thoroughly dry. Transfer to a desiccator to cool completely.

• Weighing the Analyte: Accurately weigh the desired amount of your solid analyte (see Table 1 for guidance) directly into the clean, dry NMR tube. If your analyte is a liquid, weigh it in a small, dry vial.

• Adding the Solvent: In a fume hood, carefully add approximately 0.6-0.7 mL of D2SO4 to the NMR tube containing your solid analyte using a clean, dry pipette. If your analyte is a liquid, add the D2SO4 to the vial, dissolve the analyte, and then transfer the solution to the NMR tube.

• Dissolution: Cap the NMR tube securely. Gently vortex or sonicate the sample until the analyte is completely dissolved. Visually inspect the sample against a light source to ensure no solid particles remain.

• Filtering (if necessary): If complete dissolution is not achieved or if particulates are visible, filter the solution. Pack a small, tight plug of glass wool into a dry Pasteur pipette. Transfer the sample solution into the pipette and gently force it through the glass wool into a new, clean, and dry NMR tube.

• Cleaning and Labeling: Carefully wipe the outside of the NMR tube with a tissue dampened with isopropanol or ethanol to remove any external contaminants. Label the NMR tube clearly near the top.

• Final Check: Ensure the sample height is between 4-5 cm.[11] The sample is now ready for analysis.

Protocol 2: A Systematic Approach to Shimming in D2SO4

• Insert the Sample: Insert your D2SO4 sample into the spectrometer.

• Locking: Establish a stable lock on the deuterium signal of D2SO4.

• Automated Shimming: Run the spectrometer's automated gradient shimming routine.[2] This will often provide a good starting point and may be sufficient for some samples.

• Assess Line Shape: Acquire a quick 1D ¹H spectrum (e.g., 4-8 scans). Observe the line shape of a strong, sharp signal (e.g., an internal standard or a singlet from your analyte). If the peaks are broad or show poor symmetry, proceed to manual shimming.

• Manual Shimming (On-Axis Shims):

  • Iteratively adjust the Z1 and Z2 shims to maximize the lock level.[4]

  • Once Z1 and Z2 are optimized, adjust Z3 and then re-optimize Z1 and Z2.

  • Proceed to Z4, and then re-optimize Z1, Z2, and Z3. This iterative process is crucial as higher-order shims can affect the optimal settings of lower-order ones.[3]

• Manual Shimming (Off-Axis Shims - if not spinning): If you are not spinning the sample, you will also need to adjust the off-axis shims (X, Y, XY, etc.). This is a more complex process and should be done systematically, often starting with the lower-order off-axis shims.

• Final Acquisition: Once you have achieved the best possible line shape and lock level, acquire your final spectrum.

Visualizations

Caption: Experimental Workflow for NMR in D2SO4.

Caption: Troubleshooting Logic for Poor Signal Resolution.

References

• 1. sites.bu.edu [sites.bu.edu]
• 2. lsa.umich.edu [lsa.umich.edu]
• 3. pascal-man.com [pascal-man.com]
• 4. mn.uio.no [mn.uio.no]
• 5. rsc.org [rsc.org]
• 6. How to make an NMR sample [chem.ch.huji.ac.il]
• 7. Troubleshooting [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 11. benchchem.com [benchchem.com]

Managing the hygroscopic nature of deuterated sulfuric acid in experiments

Technical Support Center: Managing Deuterated Sulfuric Acid

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the hygroscopic nature of deuterated sulfuric acid (D₂SO₄).

Frequently Asked Questions (FAQs)

Q1: Why is deuterated sulfuric acid so hygroscopic?

A1: Deuterated sulfuric acid (D₂SO₄), like its non-deuterated counterpart (H₂SO₄), has a strong affinity for water.[1][2] This is due to the presence of strong hydrogen bond donors (-OD) and acceptors (S=O), which makes its interaction with water energetically favorable.[2] It readily absorbs moisture from the atmosphere, which can alter its concentration and isotopic purity.[1]

Q2: What are the consequences of water absorption in my deuterated sulfuric acid experiment?

A2: Water contamination can lead to several experimental issues:

• Altered Reaction Kinetics: The presence of H₂O in D₂SO₄ can introduce kinetic isotope effects, affecting reaction rates and mechanisms.[3]

• Inaccurate NMR Spectra: Water peaks in ¹H NMR can obscure signals from the analyte of interest.[4][5] For quantitative NMR (qNMR), this can lead to inaccurate concentration measurements.[6]

• Reduced Deuteration Efficiency: In reactions where D₂SO₄ is used as a deuterating agent, water contamination will reduce the efficiency of deuterium incorporation.[7][8]

• Corrosion: Although D₂SO₄ is itself corrosive, the presence of water can sometimes exacerbate its corrosive effects on certain materials.[9]

Q3: How can I minimize water absorption during storage?

A3: Proper storage is crucial to maintaining the integrity of deuterated sulfuric acid.

• Use Appropriate Containers: Store in tightly sealed containers specifically designed for corrosive materials.[10][11]

• Dry and Cool Environment: Keep containers in a cool, dry, and well-ventilated area, away from direct sunlight and moisture.[12][13][14] Storage below +30°C is often recommended.[7][8][12][15]

• Inert Atmosphere: For highly sensitive experiments, consider storing under an inert atmosphere, such as dry nitrogen or argon.[4]

Q4: What is the best way to handle deuterated sulfuric acid in the lab to prevent water contamination?

A4: Careful handling techniques are essential.

• Work Quickly and Efficiently: Minimize the time the container is open to the atmosphere.

• Use a Dry, Inert Atmosphere: Whenever possible, handle the acid inside a glove box or under a stream of dry, inert gas like nitrogen or argon.[4][16]

• Use Dry Glassware: Ensure all glassware and equipment are thoroughly dried before use. Rinsing with a volatile organic solvent like acetone and drying with a stream of dry air or nitrogen is a common practice. For extremely sensitive applications, oven-drying glassware is recommended.

Q5: My deuterated sulfuric acid has absorbed some water. Can I dry it?

A5: While challenging, it is possible to dry deuterated sulfuric acid. However, this should be done with extreme caution due to the corrosive and reactive nature of the acid. A common method for drying solvents is distillation over a suitable drying agent.[16][17] For sulfuric acid, a very strong dehydrating agent like phosphorus pentoxide could be considered, followed by careful distillation under reduced pressure.[17] This procedure should only be attempted by experienced chemists with appropriate safety measures in place. Another approach is to add a calculated amount of sulfur trioxide (SO₃) to react with the excess water.

Q6: How can I determine the water content in my deuterated sulfuric acid?

A6: Several methods can be used to quantify water content:

• Karl Fischer Titration: This is a standard and accurate method for determining water content in various substances, including strong acids. However, special considerations are needed for sulfuric acid due to its reactivity. External neutralization of the sample may be necessary before titration.[18]

• ¹H NMR Spectroscopy: The water peak in a ¹H NMR spectrum can be integrated and compared to a known internal standard to quantify the amount of water.[19] It is important to subtract the water content of the blank solvent.[19]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpected peaks in ¹H NMR spectrum.	Water contamination from the solvent, sample, or atmosphere.	Handle samples under a dry, inert atmosphere. Use high-purity, dry deuterated sulfuric acid. Consider using single-use ampoules to prevent moisture exposure.[4]
Reaction is slower than expected or yields are low.	Dilution of the deuterated sulfuric acid due to water absorption, altering its catalytic activity.	Verify the concentration of the acid. If necessary, use a fresh, unopened container or consider drying the acid if you have the expertise and equipment.
Incomplete deuteration of the target molecule.	Presence of protic impurities (H₂O) in the deuterated sulfuric acid.	Use deuterated sulfuric acid with the highest possible isotopic purity. Minimize exposure to atmospheric moisture during the reaction setup.
Corrosion of equipment.	Incompatibility of materials with concentrated sulfuric acid.	Ensure all materials in contact with the acid are resistant to its corrosive nature. Steel and certain specialized polymers are often used for storage.[20]

Experimental Protocols

Protocol 1: Preparation of an NMR Sample Using Deuterated Sulfuric Acid

This protocol outlines the steps for preparing a sample for ¹H NMR spectroscopy in deuterated sulfuric acid, minimizing water contamination.

Materials:

• Deuterated sulfuric acid (D₂SO₄)

• Analyte

• NMR tube and cap (oven-dried)

• Glass vial and cap (oven-dried)

• Micropipette or syringe (oven-dried)

• Glove box or inert atmosphere chamber

Procedure:

• Place the oven-dried NMR tube, cap, vial, and micropipette/syringe inside a glove box with a dry, inert atmosphere.

• Weigh the desired amount of the analyte into the dry glass vial.

• Carefully add the required volume of deuterated sulfuric acid to the vial containing the analyte.

• Gently swirl or vortex the vial to dissolve the analyte completely.

• Using the micropipette or syringe, transfer the solution to the NMR tube.

• Securely cap the NMR tube.

• Remove the NMR tube from the glove box and acquire the spectrum as soon as possible.

Visualizations

Logical Relationship: Troubleshooting Water Contamination

Caption: A decision tree for troubleshooting experimental issues potentially caused by water contamination.

Experimental Workflow: Handling Deuterated Sulfuric Acid

Caption: A workflow diagram illustrating the best practices for handling deuterated sulfuric acid to minimize moisture uptake.

References

• 1. Sulfuric acid - Wikipedia [en.wikipedia.org]
• 2. reddit.com [reddit.com]
• 3. CAS 13813-19-9: Sulfuric acid-d2 | CymitQuimica [cymitquimica.com]
• 4. labinsights.nl [labinsights.nl]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. SULFURIC ACID-D2 | 13813-19-9 [chemicalbook.com]
• 8. SULFURIC ACID-D2 One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. sulphuric-acid.com [sulphuric-acid.com]
• 10. teck.com [teck.com]
• 11. Safe Handling Guide: Sulfuric Acid - CORECHEM Inc. [corecheminc.com]
• 12. Page loading... [guidechem.com]
• 13. fishersci.com [fishersci.com]
• 14. carlroth.com [carlroth.com]
• 15. Cas 13813-19-9,SULFURIC ACID-D2 | lookchem [lookchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 18. SU1068810A1 - Method of water determination in concentrated sulphuric acid - Google Patents [patents.google.com]
• 19. reddit.com [reddit.com]
• 20. blog.polyprocessing.com [blog.polyprocessing.com]

Technical Support Center: Optimizing Sulfuric Acid-d2 Catalyst Concentration in Synthesis

Welcome to the technical support center for the optimization of Sulfuric acid-d2 (D₂SO₄) as a catalyst in chemical synthesis. This resource is tailored for researchers, scientists, and drug development professionals, providing in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address specific challenges encountered during deuteration experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Sulfuric acid-d2 as a catalyst?

A1: Sulfuric acid-d2 is predominantly used as a strong acid catalyst for hydrogen-deuterium (H/D) exchange reactions, particularly in the deuteration of aromatic compounds.[1] It serves as a source of deuterium (B1214612) ions (D⁺) for electrophilic aromatic substitution, where hydrogen atoms on an aromatic ring are replaced by deuterium.[1][2] This technique is valuable for isotopic labeling in mechanistic studies and for the preparation of deuterated standards for use in Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[3][4]

Q2: What are the key parameters to consider when optimizing a deuteration reaction with Sulfuric acid-d2?

A2: The efficiency and selectivity of a deuteration reaction catalyzed by Sulfuric acid-d2 are influenced by several critical parameters:

• Catalyst Concentration: The concentration of D₂SO₄ directly impacts the reaction rate. A higher concentration generally leads to a faster reaction but may also increase the risk of side reactions.[5]

• Temperature: Reaction temperature significantly affects the rate of deuterium incorporation. Optimization is often necessary to find a balance between a high degree of deuteration and the prevention of product degradation.[5]

• Reaction Time: The duration of the reaction determines the extent of deuterium incorporation. Monitoring the reaction over time is crucial to establish the point of maximum deuteration without the formation of byproducts.[5]

• Substrate Reactivity: The electronic properties of the substrate play a significant role. Electron-rich aromatic compounds undergo electrophilic substitution more readily.

• Solvent: The choice of solvent can influence the solubility of the substrate and the overall reaction mechanism.[5]

Q3: How can I monitor the progress and determine the success of a deuteration reaction?

A3: The most common and effective methods for monitoring the progress and quantifying the percentage of deuterium incorporation are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is widely used to track the disappearance or reduction of proton signals at specific positions in the molecule, providing a direct measure of deuterium incorporation.[4][6] ²H NMR can be used to directly observe the deuterium signals.[4][7]

• Mass Spectrometry (MS): MS is a highly sensitive technique that determines the degree of deuteration by analyzing the mass shift in the molecular ion or its fragments.[5][6]

Troubleshooting Guides

This section addresses common issues encountered during deuteration experiments using Sulfuric acid-d2.

Problem 1: Low Deuterium Incorporation

Low incorporation of deuterium is a frequent challenge. The following workflow can help in troubleshooting and improving the labeling efficiency.

Possible Causes and Solutions:

Cause	Recommended Solution
Insufficient Catalyst Concentration	Gradually increase the concentration of Sulfuric acid-d2. Monitor the reaction closely for any signs of side reactions.
Suboptimal Reaction Temperature	Increase the reaction temperature in increments. Be mindful of the substrate's stability at higher temperatures.
Inadequate Reaction Time	Extend the reaction time and monitor the deuterium incorporation at regular intervals using NMR or MS to determine the optimal duration.[5]
Low Substrate Reactivity	For less reactive substrates, consider using a higher catalyst concentration or temperature. However, proceed with caution to avoid degradation.
Presence of Protic Impurities	Ensure all reagents and solvents are anhydrous, as the presence of water (H₂O) can compete with the deuterium source and reduce incorporation efficiency.

Problem 2: Side Reactions or Product Degradation

The strong acidity of concentrated Sulfuric acid-d2 can sometimes lead to unwanted side reactions such as sulfonation or polymerization, or degradation of the starting material or product.

Possible Causes and Solutions:

Cause	Recommended Solution
Excessive Catalyst Concentration	Reduce the concentration of Sulfuric acid-d2. A catalytic amount should be sufficient.
High Reaction Temperature	Lower the reaction temperature. While this may slow down the deuteration, it can significantly reduce degradation.
Prolonged Reaction Time	Monitor the reaction closely and quench it as soon as the desired level of deuteration is achieved to prevent further reactions.
Substrate Sensitivity	If the substrate is particularly sensitive to strong acids, consider alternative, milder deuteration methods.

Experimental Protocols

General Protocol for H/D Exchange of an Aromatic Compound using Sulfuric Acid-d2

This protocol provides a general methodology for the deuteration of an aromatic substrate. The specific quantities and reaction conditions should be optimized for each substrate.

Materials:

• Aromatic substrate

• Sulfuric acid-d2 (D₂SO₄, typically 96-98 wt. % in D₂O)

• Deuterium oxide (D₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• An appropriate organic solvent for extraction (e.g., diethyl ether, dichloromethane)

• Saturated sodium bicarbonate (NaHCO₃) solution (or other suitable base for neutralization)

• NMR tubes, round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the aromatic substrate in a minimal amount of a suitable co-solvent if necessary (e.g., deuterated chloroform, if the substrate is not soluble in D₂SO₄/D₂O).

  • Carefully add the desired amount of Sulfuric acid-d2 to the reaction mixture. The molar ratio of D₂SO₄ to the substrate will need to be optimized.

  • If further dilution is required, add deuterium oxide (D₂O).

• Reaction Conditions:

  • Stir the reaction mixture at the desired temperature. This could range from room temperature to elevated temperatures, depending on the reactivity of the substrate.

  • Monitor the progress of the reaction by taking small aliquots at regular intervals. Prepare these aliquots for analysis by quenching the acid, extracting the product, and analyzing by ¹H NMR or MS.

• Work-up:

  • Once the desired level of deuteration is achieved, cool the reaction mixture to room temperature.

  • Carefully quench the reaction by slowly adding the mixture to a chilled, saturated solution of sodium bicarbonate or another suitable base until the acid is neutralized. Caution: This process is exothermic and will release gas.

  • Extract the deuterated product with an appropriate organic solvent (e.g., 3 x 20 mL of diethyl ether).

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude deuterated product.

• Purification and Analysis:

  • Purify the crude product by a suitable method, such as column chromatography, distillation, or recrystallization.

  • Characterize the final product and determine the percentage of deuterium incorporation using ¹H NMR, ²H NMR, and/or Mass Spectrometry.

Data Presentation

The optimal concentration of Sulfuric acid-d2 is highly dependent on the specific substrate and reaction conditions. Below is a table illustrating a hypothetical optimization study for the deuteration of a generic aromatic compound, demonstrating how to structure such data.

Table 1: Illustrative Data for Optimization of D₂SO₄ Concentration in the Deuteration of an Aromatic Substrate

Entry	Molar Equivalents of D₂SO₄	Temperature (°C)	Reaction Time (h)	% Deuterium Incorporation*	Notes
1	0.1	50	24	15%	Low conversion
2	0.5	50	24	65%	Significant improvement
3	1.0	50	24	92%	High incorporation
4	2.0	50	24	95%	Diminishing returns, slight increase in byproducts
5	1.0	70	12	94%	Faster reaction at higher temperature
6	1.0	70	24	93%	Some degradation observed

*Determined by ¹H NMR spectroscopy.

This table demonstrates a systematic approach to optimizing the catalyst concentration by varying one parameter at a time and observing the effect on the reaction outcome. Researchers should generate similar tables based on their experimental results to identify the optimal conditions for their specific synthesis.

References

• 1. Solved: When benzene is treated with D2SO4, deuterium slowly replaces all six hydrogens in the aro [Chemistry] [gauthmath.com]
• 2. homework.study.com [homework.study.com]
• 3. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Best practices for cleaning NMR tubes after using Sulfuric acid-d2

This guide provides best practices and troubleshooting advice for cleaning NMR tubes after use with deuterated sulfuric acid (H₂SO₄-d₂). Adherence to these protocols is crucial for obtaining high-quality NMR spectra and ensuring laboratory safety.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary concern when cleaning NMR tubes used with sulfuric acid-d2?

The primary concern is the complete removal of all acidic residues. Residual sulfuric acid, even in trace amounts, can degrade future samples, catalyze unwanted reactions, and affect the shimming of the NMR spectrometer.[1][2] Improper cleaning can also damage the NMR tube itself by causing microscopic scratches on the inner surface, which will degrade spectral resolution.[3]

Q2: Can I use a brush to clean my NMR tubes?

No, you should never use a brush or any other abrasive material to clean the inside of an NMR tube.[3] Brushes can cause scratches on the inner surface, which will negatively impact the quality of your NMR spectra by interfering with the magnetic field homogeneity.[3]

Q3: What are the initial rinsing steps after removing the sulfuric acid-d2 sample?

After safely transferring the deuterated sulfuric acid sample to an appropriate waste container, the initial cleaning steps should involve rinsing the tube multiple times with deionized water. This should be followed by rinses with a polar organic solvent like acetone (B3395972) or ethanol (B145695) to remove any organic residues.[4][5]

Q4: Is it necessary to neutralize the NMR tube after rinsing?

Yes, a neutralization step is highly recommended to ensure all acidic residues are removed. Rinsing the tube with a dilute solution of a weak base, such as sodium bicarbonate, will neutralize any remaining sulfuric acid.[4][6]

Q5: My NMR tube still shows contamination after standard cleaning. What should I do?

For stubborn residues that persist after standard rinsing, a more aggressive cleaning approach may be necessary. Soaking the NMR tube in a concentrated nitric acid bath for 24-72 hours can be effective for removing persistent organic or inorganic materials.[1][3] However, chromic acid is not recommended as it can leave behind paramagnetic chromium residues that interfere with NMR experiments.[1][2]

Q6: How should I properly dry my NMR tubes?

After the final rinse, typically with acetone or deionized water, tubes should be dried in an oven.[6] It is important not to exceed temperatures of 125°C, and the drying time should be limited to around 30 minutes to prevent warping of the tube.[5] Alternatively, a stream of dry nitrogen or air can be used.[5] For samples sensitive to water, a final rinse with D₂O can be performed before a short drying period to exchange any protons from adsorbed water.[1][2]

Q7: How do I dispose of the waste generated from cleaning?

The initial deuterated sulfuric acid sample and the first few acidic rinses should be collected as hazardous waste. Sulfuric acid waste should be neutralized before disposal.[7][8] This can be achieved by slowly adding the acid to a solution of a base like soda ash and slaked lime, followed by flushing with a large volume of water.[7] Always add acid to water, never the other way around, to prevent splattering.[8] Always consult and follow your institution's specific guidelines for hazardous waste disposal.

Experimental Protocol: Cleaning NMR Tubes After Sulfuric Acid-d2 Use

This protocol outlines the step-by-step procedure for safely and effectively cleaning NMR tubes.

Materials:

• Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

• Deionized water

• Acetone

• 5% Sodium Bicarbonate solution

• Waste containers for acidic and organic waste

• Fume hood

• NMR tube cleaner (optional)

• Drying oven or source of dry nitrogen/air

Procedure:

• Sample Removal: In a fume hood, carefully remove the deuterated sulfuric acid sample from the NMR tube and transfer it to a designated hazardous waste container.

• Initial Water Rinse: Rinse the NMR tube 3-5 times with deionized water. Invert the tube to drain completely between each rinse. Dispose of the initial rinses into the acidic waste container.

• Organic Solvent Rinse: Rinse the tube 2-3 times with acetone to remove any organic residues.[1][3] Collect this rinse waste in a designated organic waste container.

• Neutralization: Fill the NMR tube with a 5% sodium bicarbonate solution and let it sit for 5-10 minutes to neutralize any remaining acid.[4][6]

• Post-Neutralization Water Rinse: Rinse the tube thoroughly (5-7 times) with deionized water to remove the sodium bicarbonate solution and any resulting salts.

• Final Acetone Rinse: Perform a final rinse with acetone to facilitate drying.[1][2]

• Drying: Dry the NMR tube in an oven at a temperature not exceeding 125°C for approximately 30 minutes.[5] Alternatively, pass a gentle stream of dry nitrogen or air through the tube until it is dry.

• Inspection: Before reuse, inspect the tube for any visible residues, scratches, or cracks.[5] A clean tube should appear pristine.

Data Presentation

Solvent/Solution	Purpose in Cleaning Protocol	Number of Rinses
Deionized Water (Initial)	Remove the bulk of the sulfuric acid-d2.	3 - 5
Acetone (or Ethanol)	Remove any organic sample residue.	2 - 3
5% Sodium Bicarbonate	Neutralize any residual acid.	1 (soak)
Deionized Water (Final)	Remove neutralization solution and salts.	5 - 7
Acetone (Final)	Aid in rapid and thorough drying.	1 - 2

Workflow Diagram

Caption: Workflow for cleaning NMR tubes after use with deuterated sulfuric acid.

References

• 1. analytical.unsw.edu.au [analytical.unsw.edu.au]
• 2. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 3. hitentechno.in [hitentechno.in]
• 4. NMR Tube Deep Cleaning - Powers Wiki [bionmr.unl.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. An Inexpensive High-Throughput NMR Tube Cleaning Apparatus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. laballey.com [laballey.com]

Technical Support Center: Assessing Analyte Stability in D2SO₄ by NMR

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for assessing the stability of organic analytes in deuterated sulfuric acid (D₂SO₄) using Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Unstable Analytes in D₂SO₄

Unexpected signal changes in the NMR spectrum of an analyte in D₂SO₄ often indicate degradation. This guide provides a systematic approach to identifying and understanding these stability issues.

Question: My analyte's NMR spectrum is changing over time in D₂SO₄. What are the likely causes?

Answer: Changes in the NMR spectrum, such as the disappearance of analyte signals and the appearance of new peaks, suggest that your analyte is not stable in the strongly acidic conditions of D₂SO₄. The primary degradation pathways in concentrated sulfuric acid include:

• Hydrolysis: Functional groups like esters, amides, and imines are susceptible to acid-catalyzed hydrolysis.[1][2][3] This process involves the cleavage of a chemical bond by the addition of a water molecule (or D₂O in this case).

• Sulfonation: Aromatic compounds can undergo electrophilic sulfonation, where a sulfonic acid group (-SO₃H) is attached to the aromatic ring.[4][5][6][7]

• Dehydration: Alcohols may undergo dehydration to form alkenes or ethers.[8][9][10]

• Oxidation: While less common for many organic compounds in the absence of other oxidizing agents, some functional groups can be oxidized by concentrated sulfuric acid, especially at elevated temperatures.

• Rearrangement Reactions: Carbocations formed under strongly acidic conditions can undergo rearrangements to more stable structures.

To troubleshoot, consider the functional groups present in your molecule and their known reactivity in strong acids.

Question: How can I confirm if my analyte is degrading?

Answer: A systematic stability study using quantitative NMR (qNMR) is the most effective way to confirm and quantify degradation.[11][12][13][14][15][16] This involves monitoring the analyte's NMR spectrum over a defined period. A detailed protocol for this is provided in the "Experimental Protocols" section. The key indicators of degradation are:

• A decrease in the integral of characteristic analyte peaks over time.

• The emergence and increase in the integral of new peaks corresponding to degradation products.

Question: I see new peaks in my spectrum. How can I identify the degradation products?

Answer: Identifying degradation products can be challenging but is crucial for understanding the degradation pathway. A combination of spectroscopic techniques is often employed:

• 1D and 2D NMR: Techniques like COSY, HSQC, and HMBC can help in elucidating the structure of the degradation products, provided they are present in sufficient concentration.

• Mass Spectrometry (MS): Coupling HPLC with MS (LC-MS) can help identify the molecular weights of the degradation products, providing valuable clues to their structures.[17]

Comparing the observed chemical shifts of the new signals with those of suspected degradation products or literature data can aid in their identification.

Frequently Asked Questions (FAQs)

Q1: Why use D₂SO₄ as an NMR solvent if it can cause analyte degradation?

A1: D₂SO₄ is often the only solvent capable of dissolving highly polar or sparingly soluble organic compounds for NMR analysis. Its strong acidity can also be advantageous for studying reaction mechanisms or characterizing species that are only stable in superacidic media.

Q2: How can I minimize analyte degradation during my experiment?

A2: If you suspect your analyte is unstable, consider the following:

• Lowering the Temperature: Running the NMR experiment at a lower temperature can significantly slow down the rate of degradation.

• Reducing the Time in Solution: Prepare the sample immediately before the NMR measurement and acquire the data as quickly as possible.

• Using a Co-solvent: In some cases, a mixture of D₂SO₄ and a more inert deuterated solvent (like DMSO-d₆) can provide sufficient solubility while reducing the overall acidity of the medium.[18]

Q3: Are there any stable reference compounds I can use for qNMR in D₂SO₄?

A3: Yes, finding a stable internal standard is crucial for accurate quantification. Studies have shown that dimethyl sulfone and 1,4-dinitrobenzene are suitable internal standards for ¹H NMR spectroscopy in concentrated sulfuric acid due to their thermal stability and resistance to H/D exchange.[19][20] It is essential to verify the stability of any chosen internal standard under your specific experimental conditions.

Q4: My lock signal is unstable in D₂SO₄. What should I do?

A4: Unstable lock signals can be an issue with D₂SO₄ due to its viscosity and potential for sample heating. Ensure your sample is properly shimmed. If the problem persists, consider using an external lock reference in a capillary insert to avoid direct contact of the lock solvent with the strong acid.

Data Presentation: Analyte Stability in D₂SO₄

The following tables summarize the stability of various organic functional groups in concentrated D₂SO₄ based on available literature. It is important to note that stability is highly dependent on the specific molecular structure, temperature, and concentration of the D₂SO₄.

Table 1: Quantitative Stability of a Model Imine Compound in D₂SO₄ (96-98 wt. % in D₂O) at Room Temperature

Time (hours)	Degradation (%)
0.17	~0
1	~0
5	~0
18	~0
24	Noticeable
72	12

Data adapted from a study on a model compound based on p-phenylene diamine and benzaldehyde.[21]

Table 2: Qualitative Stability of Various Functional Groups in Concentrated D₂SO₄ at Room Temperature

Analyte Class	Functional Group	Observed Stability in D₂SO₄	Reference
Amino Acids	Aliphatic side chains	Stable for at least 4 weeks in 81% and 98% D₂SO₄.	[6]
Aromatic (Phenylalanine)	Stable in 81% D₂SO₄ for at least 4 weeks; undergoes modification in 98% D₂SO₄.	[6]
Hydroxyl (Tyrosine)	Undergoes sulfation/sulfonation in both 81% and 98% D₂SO₄.	[6]
Indole (Tryptophan)	Rapid and complex reactivity.	[6]
Nucleic Acid Bases	Purines & Pyrimidines	Stable for over a year in 81-98% D₂SO₄.
Esters	General	Susceptible to acid-catalyzed hydrolysis.	[1][2]
Amides	General	Susceptible to acid-catalyzed hydrolysis.[1][2][3]
Aromatic Hydrocarbons	Benzene, Toluene	Can undergo sulfonation.[4][5][6][7]

Experimental Protocols

Protocol: Assessing Analyte Stability in D₂SO₄ using Quantitative ¹H NMR

This protocol outlines a general procedure for monitoring the stability of an organic analyte in D₂SO₄ over time.

1. Materials:

• Analyte of interest

• Stable internal standard (e.g., dimethyl sulfone)

• Deuterated sulfuric acid (D₂SO₄, 96-98% in D₂O)

• High-quality 5 mm NMR tubes

• Glass pipettes or syringes

• Volumetric flasks and analytical balance

2. Sample Preparation (Time point t=0):

• Accurately weigh a known amount of the analyte and the internal standard into a small vial.

• Carefully add a precise volume of D₂SO₄ to the vial to dissolve the solids. Gentle vortexing may be required. Caution: D₂SO₄ is highly corrosive. Handle with appropriate personal protective equipment.

• Transfer the solution to an NMR tube.[21]

• Immediately acquire a ¹H NMR spectrum. This will serve as your t=0 reference. Ensure proper spectrometer setup for quantitative measurements (e.g., sufficient relaxation delay).

3. Data Acquisition at Subsequent Time Points:

• Store the NMR tube at a constant, controlled temperature (e.g., room temperature or a specific elevated temperature).

• Acquire ¹H NMR spectra at regular intervals (e.g., 1, 6, 24, 48, and 72 hours). The frequency of data collection will depend on the suspected rate of degradation.

4. Data Analysis:

• Process all spectra uniformly (e.g., same phasing and baseline correction).

• Integrate a well-resolved, characteristic peak of the analyte and a peak of the internal standard.

• Calculate the relative amount of the analyte at each time point using the following formula:

  Relative Amount (%) = (Integral_Analyte / Integral_Standard) at time t / (Integral_Analyte / Integral_Standard) at t=0 * 100

• Plot the relative amount of the analyte as a function of time to visualize the degradation profile.

Visualizations

Experimental Workflow for Analyte Stability Assessment

Caption: Workflow for assessing analyte stability in D₂SO₄ using NMR.

Potential Degradation Pathways in D₂SO₄

References

• 1. Amide hydrolysis reactivity of a N4O-ligated zinc complex: comparison of kinetic and themodynamic parameters with those of the corresponding amide methanolysis reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Aromatic sulphonation IV Kinetics and mechanism of the sulphonation of benzene in aqueous sulphuric acid | Semantic Scholar [semanticscholar.org]
• 8. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pure.psu.edu [pure.psu.edu]
• 15. eurl-pesticides.eu [eurl-pesticides.eu]
• 16. emerypharma.com [emerypharma.com]
• 17. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Water proton NMR detection of amide hydrolysis and diglycine dimerization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Internal standards for 1H NMR spectroscopy in concentrated sulfuric acid - Analyst (RSC Publishing) [pubs.rsc.org]
• 21. rsc.org [rsc.org]

Technical Support Center: Handling High-Viscosity Sulfuric Acid-d2 Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the challenges associated with the high viscosity of Sulfuric acid-d2 (D₂SO₄) solutions. Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and safety of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered when working with viscous Sulfuric acid-d2 solutions.

Q1: Why is my Sulfuric acid-d2 solution so viscous?

Q2: I'm having trouble accurately pipetting my viscous Sulfuric acid-d2 solution. What can I do?

A2: Inaccurate pipetting of viscous liquids is a common problem that can lead to significant experimental errors.[4][5][6] Here are several techniques to improve accuracy:

• Use a Positive-Displacement Pipette: Unlike standard air-displacement pipettes, positive-displacement pipettes have a piston that comes in direct contact with the liquid, ensuring accurate dispensing regardless of viscosity.[7]

• Employ Reverse Pipetting: This technique involves aspirating more liquid than needed and then dispensing the desired volume, leaving the excess in the tip. This method minimizes the effect of liquid clinging to the pipette tip wall.[7][8][9]

• Adjust Your Technique:

  • Slow Down: Use a slower aspiration and dispensing speed to allow the viscous liquid adequate time to move.[7][9][10]

  • Consistent Plunger Pressure and Speed: Apply smooth and consistent pressure to the plunger.

  • Pre-wet the Tip: Aspirate and dispense the liquid back into the source container a few times to coat the inside of the tip.[6]

  • Immerse the Tip Properly: Submerge the tip just below the surface of the liquid to avoid coating the outside of the tip with excess solution.[7]

  • Use Wide-Bore or Low-Retention Tips: These specialized tips can facilitate the movement of viscous fluids.[9]

Q3: My automated liquid handler is struggling with the Sulfuric acid-d2 solution. How can I troubleshoot this?

A3: Automated systems often require optimization for viscous liquids.[10] Consider the following adjustments in your instrument's software:

• Reduce Aspiration and Dispense Speeds: Lower the flow rate to prevent air bubble formation and ensure complete liquid transfer. For highly viscous liquids, speeds as low as 5-10 µL/s may be necessary.[10]

• Incorporate Delays: Add a delay of 500-2000 ms (B15284909) after aspiration and 200-1000 ms after dispensing to allow the liquid to settle.[10]

• Optimize Air Gaps: Adjust the trailing and leading air gaps to prevent dripping and ensure accurate dispensing.[8][10]

• Use Contact Dispensing: Program the pipette to touch the side of the receiving vessel to help pull the liquid from the tip.[8]

Q4: I'm observing line broadening in my NMR spectrum. Could the viscosity of the Sulfuric acid-d2 be the cause?

A4: Yes, highly viscous samples can lead to broadened spectral lines in NMR due to slower molecular tumbling.[11][12] To mitigate this:

• Dilute Your Sample: If your experiment allows, reducing the concentration will decrease the viscosity and likely improve spectral resolution.[11]

• Increase the Temperature: Running the NMR experiment at a higher temperature will decrease the viscosity of your solution and can lead to sharper signals.[1]

• Optimize NMR Parameters: Ensure proper shimming of the sample. Overly concentrated samples can be difficult to shim correctly.[12]

Q5: How can I reduce the viscosity of my Sulfuric acid-d2 solution without compromising my experiment?

A5: The primary methods for reducing viscosity are:

• Dilution: If permissible for your application, diluting the solution with an appropriate deuterated solvent will lower its viscosity.

• Heating: Gently warming the solution can significantly decrease its viscosity.[1] Ensure that heating will not negatively impact your sample or experiment. Always handle with appropriate safety precautions in a well-ventilated area.

Quantitative Data: Viscosity of Sulfuric Acid

The following tables provide viscosity data for non-deuterated sulfuric acid (H₂SO₄) at various concentrations and temperatures. While direct comparative data for D₂SO₄ is limited, the values for H₂SO₄ serve as a close approximation. The viscosity of D₂SO₄ is expected to be slightly higher.

Table 1: Viscosity of 100% Sulfuric Acid at Different Temperatures

Temperature (°C)	Dynamic Viscosity (mPa·s)
25	23.80
30	20.10
50	11.70
75	6.60
100	4.10
(Data sourced from Anton Paar Wiki)[13]

Table 2: Viscosity of Sulfuric Acid Solutions at Room Temperature (20°C)

Concentration (% w/w)	Dynamic Viscosity (mPa·s)
60%	16
(Data sourced from RoyMech)[14]

Experimental Protocols

Protocol 1: Safe Dilution of Concentrated Sulfuric Acid-d2

Objective: To safely prepare a diluted solution of Sulfuric acid-d2 from a concentrated stock.

Materials:

• Concentrated Sulfuric acid-d2

• Deuterated water (D₂O) or other appropriate deuterated solvent

• Borosilicate glass beaker

• Stir bar and magnetic stir plate

• Appropriate volumetric flasks and pipettes

• Personal Protective Equipment (PPE): chemical splash goggles, face shield, acid-resistant gloves, and a lab coat.

Procedure:

• Work in a Fume Hood: All steps must be performed in a certified chemical fume hood.

• Measure the Diluent: Measure the required volume of deuterated water or solvent and place it in the borosilicate beaker with a stir bar.

• Cool the Diluent: Place the beaker in an ice bath to dissipate the heat that will be generated.

• Add Acid to Water: ALWAYS add the acid to the water slowly and in small increments. Never add water to the acid, as this can cause a violent exothermic reaction leading to splashing.

• Stir Continuously: Ensure the solution is stirring to promote mixing and distribute the heat.

• Allow to Cool: Once all the acid has been added, allow the solution to cool to room temperature before transferring it to a volumetric flask for final dilution to the mark.

Protocol 2: Preparing an NMR Sample with Viscous Sulfuric Acid-d2

Objective: To prepare a homogeneous NMR sample using a viscous Sulfuric acid-d2 solution.

Materials:

• Analyte

• Viscous Sulfuric acid-d2

• NMR tube and cap

• Vortex mixer

• Pasteur pipette with a cotton plug

Procedure:

• Weigh the Analyte: Accurately weigh and add the desired amount of your compound directly into the NMR tube. For a typical 5mm tube, 5-25 mg is sufficient for ¹H NMR.[12]

• Add the Solvent: Carefully add approximately 0.6 mL of the viscous Sulfuric acid-d2 to the NMR tube.

• Dissolve the Sample: Cap the NMR tube and use a vortex mixer to facilitate dissolution. Gentle heating may be required for poorly soluble samples, which will also reduce the solution's viscosity.

• Filter if Necessary: If solid particles are present, filter the solution through a Pasteur pipette with a small cotton plug into a clean NMR tube to prevent issues with shimming.[11][15]

• Label the Tube: Clearly label the NMR tube with the sample information.

Protocol 3: Viscosity Measurement of a Corrosive Liquid

Objective: To determine the viscosity of a Sulfuric acid-d2 solution using a capillary viscometer.

Materials:

• Capillary viscometer (e.g., Ostwald or Ubbelohde type)[16]

• Water bath for temperature control

• Stopwatch

• The Sulfuric acid-d2 solution to be measured

• Appropriate PPE

Procedure:

• Clean and Dry the Viscometer: Thoroughly clean and dry the viscometer before use.

• Load the Sample: Carefully load the precise volume of the Sulfuric acid-d2 solution into the viscometer.

• Equilibrate Temperature: Place the viscometer in a temperature-controlled water bath and allow it to equilibrate for at least 30 minutes.

• Perform the Measurement:

  • Using a pipette bulb, draw the liquid up through the capillary tube past the upper timing mark.

  • Release the suction and start the stopwatch the moment the liquid meniscus passes the upper mark.

  • Stop the stopwatch the moment the meniscus passes the lower timing mark.

• Repeat and Calculate: Repeat the measurement at least three times to ensure reproducibility. The kinematic viscosity is calculated using the viscometer's calibration constant and the average flow time. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by the density of the solution at that temperature.

Visualizations

Below are diagrams illustrating key workflows and relationships relevant to handling viscous Sulfuric acid-d2 solutions.

Caption: Logical relationship for viscosity reduction.

Caption: Troubleshooting workflow for pipetting issues.

Caption: Experimental workflow for NMR sample preparation.

References

• 1. labunlimited.com [labunlimited.com]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. myadlm.org [myadlm.org]
• 5. Handling of viscous liquids - Basics, Techniques and Tricks [labroots.com]
• 6. Micropipette Troubleshooting: How to Fix Common Pipetting Issues [accumaxlab.com]
• 7. Pipetting viscous liquids – The Bumbling Biochemist [thebumblingbiochemist.com]
• 8. opentrons.com [opentrons.com]
• 9. Mastering Pipetting Accuracy with Viscous Liquids | Microlit [microlit.us]
• 10. tecan.com [tecan.com]
• 11. How to make an NMR sample [chem.ch.huji.ac.il]
• 12. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 13. Viscosity of Sulfuric Acid – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-paar.com]
• 14. roymech.co.uk [roymech.co.uk]
• 15. sites.bu.edu [sites.bu.edu]
• 16. corrosionpedia.com [corrosionpedia.com]

Troubleshooting poor spectral data from samples in deuterated sulfuric acid

Technical Support Center: Deuterated Sulfuric Acid NMR Spectroscopy

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals encountering poor spectral data from samples prepared in deuterated sulfuric acid (D₂SO₄).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my NMR peaks broad and poorly resolved in deuterated sulfuric acid?

Broad peaks are the most common issue when working with deuterated sulfuric acid. Several factors can contribute to this problem:

• High Viscosity : Concentrated sulfuric acid is a highly viscous solvent. High viscosity restricts the tumbling motion of molecules in the solution.[1] Slower molecular tumbling leads to shorter spin-spin relaxation times (T2), which results in broader spectral lines.[2][3][4]

• Poor Shimming : The high viscosity and potential for concentration gradients within the sample can make it very difficult to achieve good magnetic field homogeneity.[3][5] Poor shimming is a direct cause of broad and asymmetric peak shapes.[6][7]

• Sample Concentration : Overly concentrated samples will have a higher viscosity, exacerbating line broadening.[6][8]

• Presence of Particulates : Undissolved solid particles in the sample disrupt the magnetic field homogeneity. Each particle creates a local distortion, leading to significantly broader lines.[5][9]

• Paramagnetic Impurities : The presence of paramagnetic materials, even in trace amounts, can cause very rapid relaxation of the nuclei, leading to extremely broad and unresolved signals.[3]

Q2: How can I improve the quality of my spectra in such a viscous solvent?

Several strategies can be employed to counteract the effects of high viscosity:

• Elevated Temperature : Running the experiment at a higher temperature (e.g., 50-60°C) can significantly decrease the viscosity of the sulfuric acid solution.[1][10] This allows for faster molecular tumbling and results in sharper signals.[4]

• Sample Dilution : If possible, dilute your sample. While this may reduce the signal-to-noise ratio, the resulting decrease in viscosity can lead to a substantial improvement in resolution.[4][8]

• Thorough Homogenization : Ensure your sample is completely homogeneous. Centrifuging the NMR tube after preparation can help settle any suspended particles and remove air bubbles, both of which negatively affect shimming and resolution.[1][10]

• Advanced Shimming Techniques : If standard shimming routines fail, manual shimming of higher-order shims may be necessary.[11][12] For very difficult samples, gradient shimming can provide a better starting point for manual adjustments.[12]

• High-Resolution Magic Angle Spinning (HR-MAS) : For semi-solid or extremely viscous samples where other methods fail, HR-MAS is a powerful technique that can significantly narrow the lines.[10]

Q3: I'm having trouble shimming my sample. What should I do?

Shimming difficulties are common with viscous samples like those in D₂SO₄.[3]

• Check Sample Preparation : First, ensure your sample is prepared correctly. It should be free of air bubbles and particulates, and the liquid column should be the correct height for your spectrometer.[7][11] Under-filled tubes are a common cause of shimming problems.[5]

• Start with a Good Shim File : Load a recent, reliable shim file for the probe you are using before starting your own shimming routine.[11]

• Be Patient : Viscous solvents can react more slowly to shim changes.[12] Make small, slow adjustments and allow the lock signal to stabilize before making the next change.

• Manual Optimization : After an automated routine, manually optimize the Z1, Z2, X, and Y shims. Adjusting these first-order shims often provides the most significant improvement.[11]

Q4: What are suitable internal standards for quantitative NMR (qNMR) in deuterated sulfuric acid?

Using a reliable internal standard is crucial for quantitative analysis. The standard must be stable and soluble in concentrated sulfuric acid and should have a simple spectrum that does not overlap with analyte signals.[13]

• Recommended Standards : Studies have shown that dimethyl sulfone and 1,4-dinitrobenzene are suitable internal standards for ¹H NMR in concentrated sulfuric acid due to their stability.[14]

• Avoid Unstable References : Standard references like TMS (tetramethylsilane) or DSS are often not stable in strongly acidic conditions.[15] If a reference is necessary and stability is a concern, it can be placed in a sealed capillary inside the NMR tube.[15]

Q5: Are there any safety precautions I should take when working with deuterated sulfuric acid?

Yes. Deuterated sulfuric acid is a strong, corrosive acid and requires careful handling.[16]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical safety goggles, a lab coat, and acid-resistant gloves.[16]

• Fume Hood : Handle the acid exclusively inside a chemical fume hood to avoid inhaling corrosive vapors.[16]

• Handling Spills : Have appropriate spill containment materials ready. Do not expose spills to water.[16]

• Magnetic Field Safety : Standard NMR safety protocols regarding strong magnetic fields apply. Keep all magnetic objects and electronics away from the magnet, and be aware of guidelines for individuals with medical implants.[17]

Data & Reference Tables

Table 1: Properties of Deuterated Sulfuric Acid and Common Alternative Solvents

Solvent	Formula	Residual ¹H Peak (ppm)	Water Peak (ppm)*	Boiling Point (°C)	Key Characteristics
Sulfuric Acid-d₂	D₂SO₄	~11.2	Varies	~337	Highly viscous, strong acid, good for protonating species.[15][18]
DMSO-d₆	(CD₃)₂SO	2.50	3.33	189	High boiling point, dissolves a wide range of polar compounds.[19][20]
Methanol-d₄	CD₃OD	3.31, 4.87 (OH)	4.87	65	Good for polar compounds, facilitates proton exchange.[19]
Deuterium Oxide	D₂O	4.79	4.79	101.4	Ideal for water-soluble compounds, allows for identification of exchangeable protons.[19]

*Water peak chemical shifts can vary significantly with temperature, pH, and sample concentration.[21]

Table 2: Recommended Internal Standards for ¹H qNMR in Concentrated D₂SO₄

Compound	Chemical Shift (ppm in D₂SO₄)	Key Advantages
Dimethyl sulfone	Not specified in search results	Thermally stable, resistant to H/D exchange.[14]
1,4-dinitrobenzene	Not specified in search results	Thermally stable, resistant to H/D exchange.[14]

Experimental Protocols

Protocol 1: Preparation of an NMR Sample in Deuterated Sulfuric Acid

• Safety First : Put on all required PPE (goggles, lab coat, gloves) and work inside a certified chemical fume hood.[16]

• Weigh Sample : Accurately weigh 5-25 mg of your solid sample directly into a clean, dry vial. For ¹³C NMR, a higher concentration may be needed.

• Add Solvent : Carefully add approximately 0.6-0.7 mL of deuterated sulfuric acid to the vial. D₂SO₄ is highly viscous, so this should be done slowly.

• Dissolution : Gently agitate the sample to dissolve the compound. If necessary, gentle warming in a water bath can aid dissolution and reduce viscosity.[1] Ensure the sample is fully dissolved.

• Filtration : To remove any suspended particles that will degrade spectral quality, filter the solution directly into a high-quality NMR tube.[9] This can be done by passing the solution through a small plug of glass wool packed into a Pasteur pipette.

• Check Sample Height : Ensure the final volume in the NMR tube results in a liquid column height appropriate for your spectrometer (typically 4-5 cm).[7][22]

• Capping and Cleaning : Cap the NMR tube securely. Carefully wipe the outside of the tube with a tissue dampened with isopropanol (B130326) or ethanol (B145695) to remove any external contaminants.

• Labeling : Label your sample clearly at the top of the tube.[9]

• Homogenization (Optional but Recommended) : If the sample appears inhomogeneous or contains bubbles, place the NMR tube inside a larger centrifuge tube and spin it for a few minutes to settle the contents.[1][10]

Visualizations

Troubleshooting Workflow for Broad NMR Signals

Caption: Troubleshooting workflow for diagnosing and resolving broad peaks in NMR spectra.

Relationship Between Viscosity and NMR Line Broadening

Caption: The causal chain from high solvent viscosity to NMR signal broadening.

References

• 1. researchgate.net [researchgate.net]
• 2. High-resolution NMR of encapsulated proteins dissolved in low-viscosity fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mn.uio.no [mn.uio.no]
• 4. researchgate.net [researchgate.net]
• 5. University of Ottawa NMR Facility Blog: Correcting NMR Spectra for Poor Shimming - Reference Deconvolution [u-of-o-nmr-facility.blogspot.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. University of Ottawa NMR Facility Blog: The Effects of Bad Shimming [u-of-o-nmr-facility.blogspot.com]
• 8. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 9. sites.bu.edu [sites.bu.edu]
• 10. echemi.com [echemi.com]
• 11. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 12. lsa.umich.edu [lsa.umich.edu]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]
• 16. fishersci.com [fishersci.com]
• 17. NMR | Safety | Chemical Research Support [weizmann.ac.il]
• 18. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 19. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 20. researchgate.net [researchgate.net]
• 21. chem.washington.edu [chem.washington.edu]
• 22. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]

Technical Support Center: NMR Water Suppression in Sulfuric Acid-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with water suppression in Nuclear Magnetic Resonance (NMR) spectroscopy using sulfuric acid-d2 (D₂SO₄) as a solvent.

Frequently Asked Questions (FAQs)

Q1: Why is water suppression particularly challenging in sulfuric acid-d2?

A1: Several factors contribute to the difficulty of water suppression in D₂SO₄:

• Hygroscopicity: Sulfuric acid is highly hygroscopic and readily absorbs moisture from the atmosphere and glassware.[1]

• Viscosity: The high viscosity of D₂SO₄ can lead to broader lines and make shimming the magnetic field more difficult, which is crucial for effective solvent suppression.[2][3]

• H/D Exchange: Protons from residual water can exchange with deuterons in the solvent, complicating suppression and potentially affecting the lock signal.[4]

• Chemical Shift Variability: The chemical shift of the residual water (HDO) peak is highly sensitive to temperature and sample concentration, requiring careful calibration of the suppression frequency.[5][6]

Q2: What is the expected chemical shift for the residual water peak in sulfuric acid-d2?

A2: The chemical shift of residual HDO in D₂SO₄ can be highly variable but is generally found at a high ppm value due to the strong acidity. The chemical shift of H₂SO₄/D₂SO₄ itself is reported to be in the range of 10.5 - 11.9 ppm.[7] The exact position of the water peak will depend on factors like water concentration and temperature and must be determined experimentally for each sample.[5]

Q3: Which water suppression pulse sequence is best for samples in D₂SO₄?

A3: The choice of pulse sequence depends on the specific needs of your experiment. Here is a general comparison:

Technique	Advantages	Disadvantages	Best For
Presaturation (zgpr)	Simple to set up and robust.[8]	Can partially saturate exchangeable protons and signals close to the water peak.[9] May require a longer relaxation delay.[10]	Routine spectra where signals of interest are not close to the water resonance.
WET-1D	Excellent suppression with good selectivity.[11] Can suppress multiple solvent peaks.	Can have artifacts near the suppressed peaks.[12] Requires careful optimization of power levels.[13]	Observing small analyte signals, even when they are close to the water peak.[12]
WATERGATE	Good for observing exchangeable protons as it doesn't suppress their signals.[14]	Can have a wider suppression window, potentially affecting nearby signals.[14]	Samples where observation of exchangeable protons (e.g., -NH, -OH) is critical.
PURGE	Simple to set up, requiring optimization of only the presaturation power and frequency.[15] Provides good selectivity and flat baselines.[15]	Attenuates exchangeable protons due to the use of presaturation.[16]	General use when good selectivity and ease of setup are desired.

Q4: How can I minimize the water peak before acquiring the NMR spectrum?

A4: Careful sample preparation is the most critical step for minimizing the residual water signal.[5]

• Dry Glassware: Thoroughly dry NMR tubes and any glassware that will come into contact with the sample, for instance, by oven-drying at ~150 °C for 24 hours and cooling in a desiccator.[12]

• High-Quality Solvent: Use high-purity D₂SO₄ from a fresh, sealed container.

• Inert Atmosphere: Whenever possible, handle the solvent and prepare the sample under a dry, inert atmosphere (e.g., in a glove box).[12]

• Sample Filtration: Filter the final sample into the NMR tube to remove any particulate matter that can degrade shim quality.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Water Suppression	1. Inaccurate frequency for the water peak.2. Poor shimming due to high viscosity.3. Incorrect suppression parameters (power, duration).	1. Acquire a quick 1-scan proton spectrum to accurately determine the chemical shift of the water peak. Set the suppression frequency to this value.2. Allow the sample to thermally equilibrate in the magnet for 5-10 minutes before shimming. If automated shimming is poor, manual adjustment of Z1, Z2, X, and Y shims may be necessary. For viscous samples, spinning the sample can sometimes help average out inhomogeneities.3. Optimize the suppression power level. For presaturation, a longer saturation time (d1) of 3-5 seconds can improve suppression.[10] For WET-1D, array the wetpwr parameter to find the optimal value.
Decreasing Lock Signal During Acquisition	1. H/D exchange between residual water and D₂SO₄ is altering the lock environment.2. Temperature instability.	1. This is a known issue in acidic aqueous solutions.[4] If the lock is unstable, consider using an internal capillary with a different deuterated solvent (e.g., acetone-d6) for locking.[4]2. Use the variable temperature unit to stabilize the probe temperature, even if running at room temperature.[5]
Broad Analyte and Solvent Peaks	1. Poor shimming due to the high viscosity of D₂SO₄.2. The sample is too concentrated, increasing viscosity.3. Presence of paramagnetic impurities.	1. Re-shim the sample after it has reached thermal equilibrium. Gradient shimming may need to be repeated.2. If possible, dilute the sample. Be aware that this may require a longer acquisition time.3. Ensure all glassware is scrupulously clean. If paramagnetic contamination is suspected, sample filtration may help.
ADC Overflow Error	The receiver gain is set too high due to the intense residual water signal.	Manually lower the receiver gain (RG) and re-run the experiment. Even with suppression, the residual water peak can be intense.
Distorted Baseline	The water suppression technique is causing baseline roll (e.g., some binomial-like sequences).	Try a different suppression method like WET or PURGE, which are known to produce flatter baselines.[15]

Experimental Protocols

Protocol 1: Sample Preparation for NMR in Sulfuric Acid-d2

Safety First: Always handle concentrated sulfuric acid-d2 in a fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

• Glassware Preparation: Dry a high-quality 5 mm NMR tube and a small vial overnight in an oven at a temperature not exceeding 100-120°C to prevent warping.[17] Allow them to cool to room temperature in a desiccator.

• Sample Weighing: Accurately weigh your solid sample into the clean, dry vial.

• Dissolution: Under an inert atmosphere if possible, carefully add the required volume of D₂SO₄ (typically 0.5-0.6 mL for a standard 5 mm tube) to the vial containing your sample.[17] Mix gently until the sample is fully dissolved.

• Filtration: Place a small plug of glass wool into a Pasteur pipette. Filter the sample solution through the pipette directly into the NMR tube. This removes any suspended particles that can adversely affect the magnetic field homogeneity.

• Capping: Securely cap the NMR tube. For storage or transport, you may consider sealing the cap with Parafilm.

• Cleaning: Clean the outside of the NMR tube with a tissue before inserting it into the spectrometer.

Protocol 2: Setting up a WET-1D Water Suppression Experiment

• Initial Spectrum: Acquire a standard 1D proton spectrum with a single scan (ns=1).

• Identify Water Peak: Determine the precise chemical shift of the residual water peak.

• Load WET Pulse Program: Load the appropriate WET-1D pulse sequence (e.g., wet1d or similar, depending on the spectrometer software).

• Set Suppression Frequency: Set the center of the suppression window (O1P or equivalent parameter) to the chemical shift of the water peak identified in step 2.

• Optimize Suppression Power: The power of the selective pulses is a critical parameter. Create an array of experiments with varying wetpwr (or equivalent) values around the default to find the optimal setting that minimizes the water signal without affecting adjacent peaks.[13]

• Set Acquisition Parameters: Set the desired number of scans (ns), relaxation delay (d1), and other acquisition parameters. A longer d1 may be beneficial.

• Acquire Spectrum: Run the WET-1D experiment.

Visualizations

Caption: Experimental workflow for NMR with water suppression.

Caption: Troubleshooting logic for poor water suppression.

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. Troubleshooting [chem.rochester.edu]
• 3. mn.uio.no [mn.uio.no]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. research.cbc.osu.edu [research.cbc.osu.edu]
• 7. reddit.com [reddit.com]
• 8. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 9. What is lock? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 10. researchgate.net [researchgate.net]
• 11. Beverages Analysis: 1H NMR with Solvent Suppression — Nanalysis [nanalysis.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. chem.as.uky.edu [chem.as.uky.edu]
• 14. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 15. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 16. researchgate.net [researchgate.net]
• 17. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]

Reference Data & Comparative Studies

A Comparative Guide to Sulfuric Acid-d2 and Deuterated Trifluoroacetic Acid for NMR Spectroscopy

For researchers, scientists, and drug development professionals, the choice of a deuterated solvent is critical for acquiring high-quality Nuclear Magnetic Resonance (NMR) spectra. When analyzing samples under strongly acidic conditions, both Sulfuric acid-d2 (D₂SO₄) and deuterated trifluoroacetic acid (TFA-d) are primary candidates. This guide provides an objective, data-driven comparison to inform the selection process for your specific analytical needs.

Sulfuric acid-d2 is a highly corrosive, viscous liquid known for its very strong acidic nature.[1] It is employed in NMR spectroscopy to study molecular structures and dynamics, particularly for generating protonated species and for H/D exchange studies.[2] TFA-d is also a strong acid, commonly used to analyze the structure of organic compounds, cleave protecting groups in peptide synthesis, and minimize solvent signals in NMR.[3][4]

Physicochemical and Spectroscopic Properties

The fundamental properties of a solvent dictate its performance in NMR spectroscopy. The choice between D₂SO₄ and TFA-d often depends on the required acidity, the potential for sample interaction, and the position of residual solvent peaks.

Property	Sulfuric Acid-d2 (D₂SO₄)	Deuterated Trifluoroacetic Acid (TFA-d)
CAS Number	13813-19-9[2]	599-00-8[4]
Molecular Weight	100.09 g/mol [5]	115.03 g/mol [6]
Density	~1.86 g/mL	~1.49 g/mL at 25 °C
Boiling Point	>335 °C[7]	71-75 °C[6]
Acidity (pKa)	Extremely Strong (approx. -3 to -12)	Strong (approx. 0.23)[8]
¹H Residual Peak	~11.20 ppm (in D₂SO₄-d₂)[9]	~11.5 ppm[6]
¹³C Signals	Not applicable (no carbon)	~116.5 ppm (q, ¹JCF ≈ 283 Hz), ~164.4 ppm (q, ²JCF ≈ 44 Hz)[6]
Viscosity	High[1]	Low
Deuteration Level	Typically 99.5 atom % D or higher[2]	Typically ≥99.5 atom % D[4]

Performance Comparison in NMR

Acidity and Protonation: Sulfuric acid-d2 is a significantly stronger acid than TFA-d. This makes it the solvent of choice for studying substrates that require extreme protonating conditions, such as the generation of stable carbocations or the analysis of molecules in superacidic media.[2] Recent studies have demonstrated the long-term stability of key biological molecules like nucleic acid bases in concentrated sulfuric acid, highlighting its utility for prebiotic chemistry research.[10][11] TFA-d, while a strong acid, is less aggressive and is highly effective for dissolving and analyzing peptides and proteins, and for cleaving acid-labile protecting groups like Boc groups in synthesis.[4]

Solvent Signals and Spectral Clarity: Both solvents are chosen to minimize interference in ¹H NMR spectra.[4][12] The residual proton peak for both D₂SO₄ and TFA-d appears far downfield (above 11 ppm), an often-uncluttered region of the spectrum, which is advantageous.[6][9] However, TFA-d also produces complex quadruplet signals in the ¹³C NMR spectrum due to carbon-fluorine coupling, which could potentially overlap with analyte signals.[6]

Viscosity and Line Broadening: The high viscosity of concentrated sulfuric acid-d2 can lead to significant line broadening in NMR spectra, reducing resolution.[1] This effect is less pronounced with TFA-d, which has a much lower viscosity, generally yielding sharper signals. For high-resolution studies, the lower viscosity of TFA-d is a distinct advantage.

Sample Compatibility and Reactivity: The extreme reactivity of sulfuric acid can be a drawback, as it may degrade or react with sensitive organic molecules. TFA-d is generally less destructive, making it suitable for a broader range of organic compounds, including complex biomolecules.[4] However, the stability of many compounds, including amino acids and nucleic acid bases, in concentrated sulfuric acid has been confirmed, expanding its applicability.[10][13]

Experimental Protocols

Accurate and reproducible NMR data begin with meticulous sample preparation.[14]

General Sample Preparation Protocol

• Analyte Preparation: Ensure the analyte is dry and free of protonated solvent residues.

• Solvent Handling: Both D₂SO₄ and TFA-d are corrosive and hygroscopic. Handle them in a fume hood using appropriate personal protective equipment (gloves, safety glasses).[1]

• Dissolution:

  • Weigh 5-25 mg of the sample for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial.[15]

  • Add approximately 0.6-0.7 mL of the chosen deuterated acid.[15]

  • Vortex or gently agitate the vial until the sample is fully dissolved. Preparing the sample in a vial first allows for better mixing before transfer to the NMR tube.[15]

• Filtration and Transfer:

  • If any solid particles remain, filter the solution through a pipette packed with glass wool into a clean, dry 5 mm NMR tube.[16][17] Suspended solids can degrade spectral quality.[17]

  • Ensure the sample depth in the tube is at least 4 cm to optimize shimming.[17]

• Capping and Cleaning: Cap the NMR tube securely to prevent solvent evaporation and contamination.[18] Wipe the outside of the tube clean before inserting it into the spectrometer.

Visualizing the Selection Process

Choosing the appropriate acidic solvent is a critical decision in experimental design. The following workflow outlines the key considerations.

Decision workflow for solvent selection.

The protonation of a basic site on an analyte is a fundamental process when using acidic NMR solvents.

General analyte deuteration equilibrium.

Conclusion

The selection between Sulfuric acid-d2 and deuterated trifluoroacetic acid for NMR analysis is dictated by the specific chemical properties of the analyte and the goals of the experiment.

• Sulfuric acid-d2 is the superior choice for applications requiring extremely strong acidic conditions to protonate very weak bases or to study reaction mechanisms in superacidic environments, provided the analyte is stable and potential line broadening is acceptable.[2][10]

• Deuterated trifluoroacetic acid is the more versatile and commonly used solvent for general-purpose analysis of acid-stable compounds, particularly peptides and organic molecules, where its lower viscosity ensures higher resolution spectra and its milder nature prevents sample degradation.[3][4]

By carefully considering the data presented and the experimental requirements, researchers can confidently select the optimal deuterated acid to achieve clear, accurate, and meaningful NMR results.

References

• 1. CAS 13813-19-9: Sulfuric acid-d2 | CymitQuimica [cymitquimica.com]
• 2. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 3. armar-europa.de [armar-europa.de]
• 4. nbinno.com [nbinno.com]
• 5. Sulfuric acid-d₂ (D, 99%) 96-98% in D₂O - Cambridge Isotope Laboratories, DLM-33-50 [isotope.com]
• 6. science-and-fun.de [science-and-fun.de]
• 7. Sulphuric acid D2 98 % solution in D2O, 50 ml, CAS No. 13813-19-9 | Deuterated Acids and Bases | Deuterated Compounds for NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]
• 8. Trifluoroacetic acid: Physicochemical property, Uses and NMR challenge_Chemicalbook [chemicalbook.com]
• 9. rsc.org [rsc.org]
• 10. pnas.org [pnas.org]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. Sulfuric acid-d2 solution [myskinrecipes.com]
• 13. researchgate.net [researchgate.net]
• 14. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 15. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 16. How to make an NMR sample [chem.ch.huji.ac.il]
• 17. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 18. ucl.ac.uk [ucl.ac.uk]

Unlocking Reaction Mechanisms: The Advantages of D₂SO₄ in Kinetic Isotope Effect Studies

For researchers, scientists, and drug development professionals, understanding the intricacies of reaction mechanisms is paramount. The kinetic isotope effect (KIE) serves as a powerful tool in this endeavor, providing profound insights into the rate-determining steps of chemical transformations. Among the various deuterated reagents available, deuterated sulfuric acid (D₂SO₄) offers distinct advantages for elucidating these mechanisms, particularly in acid-catalyzed reactions. This guide provides a comparative analysis of D₂SO₄'s utility, supported by experimental data and detailed protocols.

The substitution of a hydrogen atom (H) with its heavier isotope, deuterium (B1214612) (D), can lead to a change in the reaction rate. This phenomenon, known as the kinetic isotope effect, is a cornerstone of physical organic chemistry and is increasingly leveraged in drug development to enhance metabolic stability.[1][2] The primary KIE, expressed as the ratio of the rate constants (kH/kD), provides a quantitative measure of the degree to which a C-H bond is broken in the transition state of the rate-determining step.[3][4]

D₂SO₄ in Action: A Quantitative Look at the Kinetic Isotope Effect

The utility of D₂SO₄ in KIE studies is best illustrated through concrete experimental data. One of the most well-documented examples is the acid-catalyzed desulfonation of aromatic sulfonic acids. In this reaction, the C-S bond is cleaved, and a proton (or deuteron) is added to the aromatic ring. The observed KIE when using D₂SO₄ provides direct evidence for the role of proton transfer in the rate-determining step.

Reaction	Reagent/Solvent	kH/kD	Implication
Desulfonation of Mesitylenesulfonic Acid	D₂O/D₂SO₄	2.8 ± 0.3[5]	The primary kinetic isotope effect indicates that the transfer of a proton (or deuteron) is the rate-limiting step in the reaction.[5]
General Primary KIE (for comparison)	-	~2 - 8[3]	A significant primary KIE is a strong indicator that the C-H bond is broken in the rate-determining step.[3][4]
General Secondary KIE (for comparison)	-	~1.0 - 1.5[6]	Smaller secondary KIEs can provide information about changes in hybridization or steric environment at non-reacting centers.[6]

The significant primary KIE observed in the desulfonation of mesitylenesulfonic acid when the reaction is carried out in D₂SO₄ strongly supports a mechanism where the protonation of the aromatic ring is the slow step.[5] This type of quantitative data is invaluable for building and validating reaction models.

Experimental Protocols: Measuring the Kinetic Isotope Effect

Determining the KIE for a reaction in D₂SO₄ involves careful experimental design and precise analytical measurements. The following protocol outlines a general approach, using the desulfonation of an aromatic sulfonic acid as a specific example.

General Experimental Workflow for KIE Determination

A typical experiment to determine the kinetic isotope effect involves parallel measurements of the reaction rates with the protiated and deuterated reagents.

A general workflow for determining the kinetic isotope effect.

Protocol for Desulfonation of an Arenesulfonic Acid

• Reagent Preparation : Prepare solutions of the arenesulfonic acid in both H₂O and D₂O. Prepare standardized solutions of H₂SO₄ in H₂O and D₂SO₄ in D₂O of the same molar concentration.

• Reaction Setup : In separate reaction vessels maintained at a constant temperature, initiate the reactions by adding the sulfuric acid solution to the arenesulfonic acid solution.

• Monitoring the Reaction : At regular time intervals, withdraw aliquots from each reaction mixture. Quench the reaction by neutralization.

• Analysis : Analyze the concentration of the starting material or the product in each aliquot. High-performance liquid chromatography (HPLC) with UV detection is a suitable method for this purpose.

• Data Processing : Plot the concentration of the reactant versus time for both the H₂SO₄ and D₂SO₄ catalyzed reactions.

• Rate Constant Calculation : From the kinetic plots, determine the rate constants, kH and kD, for each reaction. For a first-order reaction, this can be obtained from the slope of a plot of ln[reactant] versus time.

• KIE Calculation : Calculate the kinetic isotope effect as the ratio of the rate constants: KIE = kH / kD.

Visualizing Reaction Mechanisms with D₂SO₄

The insights gained from KIE studies using D₂SO₄ are crucial for constructing and verifying reaction mechanisms. For the acid-catalyzed desulfonation of an aromatic sulfonic acid, the mechanism involves a rate-determining protonation/deuteration step.

Mechanism of acid-catalyzed aromatic desulfonation.

Application in Drug Development: Elucidating Metabolic Pathways

In the realm of drug development, understanding the metabolic fate of a drug candidate is critical. Many drug metabolism pathways, particularly those mediated by cytochrome P450 (CYP) enzymes, involve oxidation reactions that can be influenced by acid catalysis, either in the enzyme's active site or in subsequent chemical transformations.[7][8][9]

While direct in vivo studies using D₂SO₄ are not feasible, in vitro mechanistic studies can leverage D₂SO₄ to probe the role of proton transfer in specific metabolic steps. For instance, if a drug's degradation or transformation is acid-catalyzed, performing the reaction in D₂SO₄ and observing a KIE can help identify the rate-determining step of that particular non-enzymatic pathway, which might be relevant under certain physiological or formulation conditions.

The general scheme of cytochrome P450-mediated drug metabolism involves the activation of molecular oxygen and subsequent oxidation of the drug substrate.

Simplified Cytochrome P450 catalytic cycle.

By using deuterated drug candidates in metabolic studies, researchers can pinpoint which C-H bonds are cleaved during metabolism. If a significant KIE is observed, it indicates that this bond cleavage is part of the rate-determining step. This information is invaluable for designing drugs with improved metabolic stability, as replacing a metabolically labile hydrogen with deuterium can slow down its breakdown and prolong its therapeutic effect.

References

• 1. Basic Review of the Cytochrome P450 System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Desulfonation of aromatic sulfonic acids in acidic media: the kinetic isotope effect (Journal Article) | OSTI.GOV [osti.gov]
• 6. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 7. dynamed.com [dynamed.com]
• 8. metabolon.com [metabolon.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Validating Reaction Completion: ¹H-NMR with Deuterated Sulfuric Acid vs. Alternative Methods

For researchers, scientists, and drug development professionals, accurately determining reaction completion is a critical step in chemical synthesis. This guide provides an objective comparison of using ¹H-Nuclear Magnetic Resonance (NMR) spectroscopy with deuterated sulfuric acid (D₂SO₄) for reaction monitoring against other common analytical techniques. The information presented is supported by experimental data and detailed protocols to assist in selecting the most appropriate method for your specific application.

Performance Comparison of Analytical Methods

The choice of analytical technique for monitoring reaction completion depends on several factors, including the nature of the reactants and products, the reaction conditions, and the required level of accuracy and precision. The following table summarizes the key performance indicators for ¹H-NMR in D₂SO₄ compared to High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	¹H-NMR in Deuterated Sulfuric Acid	HPLC	GC-MS
Principle	Monitors the change in the chemical environment of protons.	Separates components based on their differential partitioning between a mobile and stationary phase.	Separates volatile components based on their boiling points and identifies them by their mass-to-charge ratio.
Quantitative Capability	Excellent, directly proportional to the number of nuclei.[1]	Good, requires calibration with standards.[2][3]	Excellent, requires calibration with standards.[4]
Sample Preparation	Simple dissolution in D₂SO₄.[5]	Often requires dilution, filtration, and sometimes derivatization.	May require extraction, derivatization for non-volatile samples.[6]
Analysis Time per Sample	Fast (minutes per sample).[7]	Moderate (10-30 minutes per sample).	Moderate to long (depending on the temperature program).
Structural Information	Provides detailed structural information of reactants, intermediates, and products.	Provides limited structural information (retention time).	Provides mass spectral data for identification.
Ideal Analytes	Soluble compounds in strong acid.	A wide range of non-volatile and thermally stable compounds.	Volatile and thermally stable compounds.
Common Challenges	Signal broadening, potential for H/D exchange, strong solvent signal.[8]	Co-elution of peaks, requirement for suitable standards.[9]	Thermal degradation of labile compounds, requirement for volatility.[4]
Example Application	Monitoring acid-catalyzed reactions and reactions involving substrates soluble only in strong acids.[10][11]	Purity analysis and reaction monitoring of a wide range of organic reactions.[9]	Analysis of volatile organic compounds and reaction headspace.

Detailed Experimental Protocol: Validating Reaction Completion using ¹H-NMR with Deuterated Sulfuric Acid

This protocol outlines the steps for monitoring a generic acid-catalyzed reaction where the starting material and product are soluble in sulfuric acid.

1. Materials and Reagents:

• High-quality NMR tubes (rated for the spectrometer's frequency).[12]

• Deuterated sulfuric acid (D₂SO₄, 96-98 wt. % in D₂O).

• Internal standard (e.g., dimethyl sulfone or 1,4-dinitrobenzene, confirmed to be stable in D₂SO₄).[10][13]

• Reactants for the chemical reaction.

• Class A volumetric flasks and pipettes.

2. Sample Preparation:

• Internal Standard Stock Solution: Accurately weigh a known amount of the internal standard and dissolve it in a known volume of D₂SO₄ to prepare a stock solution of known concentration.

• Reaction Sample Preparation:

  • At desired time points (including t=0), carefully withdraw an aliquot of the reaction mixture.

  • Accurately weigh the aliquot.

  • Dissolve the aliquot in a known volume of the internal standard stock solution in a clean, dry NMR tube. For ¹H NMR, a sample concentration of 5-25 mg in 0.6-0.7 mL of solvent is typical.[12]

  • Ensure the total volume in the NMR tube is appropriate for the spectrometer (typically around 0.6 mL).[5]

  • Filter the sample into the NMR tube if any solid particles are present to avoid poor spectral quality.

3. ¹H-NMR Data Acquisition:

• Instrument Setup:

  • Use a high-resolution NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of D₂SO₄.

  • Shim the magnetic field to obtain good resolution and line shape.

• Acquisition Parameters:

  • Set the spectral width to encompass all expected signals.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[1]

  • Ensure a sufficient relaxation delay (D1) to allow for full relaxation of all relevant protons. This is crucial for accurate quantification. A D1 of 5 times the longest T1 of the signals of interest is recommended.

4. Data Processing and Analysis:

• Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase the spectrum carefully to ensure all peaks have a pure absorption line shape.

  • Perform baseline correction.

• Integration:

  • Integrate the characteristic, well-resolved signals of the starting material, product, and the internal standard.

• Calculation of Conversion:

  • Calculate the molar ratio of the starting material and product relative to the internal standard at each time point.

  • The percentage conversion can be calculated using the following formula:

  • Reaction completion is validated when the signal for the starting material is no longer observed, or its integral remains constant over several time points.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical relationship for determining reaction completion.

Caption: Workflow for reaction monitoring using ¹H-NMR.

Caption: Logic for determining reaction completion from ¹H-NMR data.

Conclusion

Validating reaction completion is a cornerstone of chemical synthesis and development. ¹H-NMR spectroscopy in deuterated sulfuric acid offers a powerful, direct, and quantitative method for monitoring reactions that are compatible with strongly acidic conditions. While HPLC and GC-MS are valuable techniques for a broader range of applications, the structural information and straightforward quantification provided by NMR make it an invaluable tool for in-situ reaction analysis. By understanding the strengths and limitations of each method, researchers can make informed decisions to ensure the efficiency and success of their synthetic endeavors.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Online NMR and HPLC as a reaction monitoring platform for pharmaceutical process development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sites.bu.edu [sites.bu.edu]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 13. Internal standards for 1H NMR spectroscopy in concentrated sulfuric acid - Analyst (RSC Publishing) [pubs.rsc.org]

A Researcher's Guide to Deuterated Acids: Sulfuric Acid-d2 vs. Alternatives for Protonation and Deuteration Studies

Introduction

In the realms of pharmaceutical development, structural biology, and mechanistic chemistry, isotopic labeling is an indispensable tool.[1] Deuterated acids are fundamental reagents in this field, serving as potent sources of deuterium (B1214612) for incorporation into molecules of interest. This allows researchers to trace metabolic pathways, elucidate reaction mechanisms, and probe the structure and dynamics of proteins and other macromolecules. Among the strong deuterated acids, sulfuric acid-d2 (D₂SO₄) is a common choice, but alternatives such as deuterated hydrochloric acid (DCl), deuterated trifluoroacetic acid (d-TFA), and the weaker deuterated acetic acid (CH₃COOD) offer distinct advantages for specific applications.

This guide provides an objective comparison of sulfuric acid-d2 and other deuterated acids, supported by experimental context and data to aid researchers in selecting the optimal reagent for their protonation and deuteration studies.

Comparative Overview of Deuterated Acids

The choice of a deuterated acid is dictated by the experimental requirements, including the desired acid strength, the nature of the solvent, the stability of the analyte, and the analytical technique employed. Strong acids like sulfuric acid-d2 and DCl are effective for general deuteration, while acids like d-TFA offer benefits in specific synthetic and analytical workflows. Weaker acids such as deuterated acetic acid are typically used when pH control is critical.[2]

It is a well-established principle that acids are weaker in deuterium oxide (D₂O) than in water (H₂O).[3][4] This phenomenon, known as the deuterium isotope effect, results in a higher pKa value in D₂O. The difference (ΔpKa = pKa(D₂O) - pKa(H₂O)) is generally positive and can be significant.[5]

Data Presentation: Physical and Chemical Properties

The table below summarizes key properties of commonly used deuterated acids to facilitate a direct comparison.

Property	Sulfuric Acid-d2 (D₂SO₄)	Hydrochloric Acid-d (DCl)	Trifluoroacetic Acid-d (d-TFA)	Acetic Acid-d4 (CD₃COOD)
CAS Number	13813-19-9[6]	7698-05-7	599-00-8[7]	1186-52-3
Typical Form	Colorless, viscous liquid, often as a solution in D₂O[8][9]	Gas, typically supplied as a solution in D₂O	Colorless liquid	Colorless liquid
Acid Strength	Very Strong	Strong	Strong	Weak
pKa in D₂O	pKₐ₂ ≈ 2.5 (estimated from ΔpKa)[3][4]	Very Low (Strong Acid)	≈ 0.8 (estimated)[10]	≈ 5.31[3]
Volatility	Non-volatile	Volatile	Highly Volatile[7]	Volatile
Isotopic Purity	Typically >99.5 atom % D[6][11]	Typically >99.5 atom % D	Typically >99.5 atom % D[7]	Typically >99.5 atom % D
Primary Use Cases	NMR spectroscopy, H/D exchange in aromatic compounds, general deuteration[6]	General deuteration, synthesis of deuterated compounds[10][]	NMR spectroscopy, peptide synthesis (cleavage of protecting groups), LC-MS applications[7]	NMR buffer, studies requiring specific pD control[2]

Performance in Key Applications

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterated acids are frequently used in NMR studies to eliminate large solvent signals that would otherwise obscure signals from the analyte.[13] They can also be used to intentionally exchange labile protons (e.g., in -OH or -NH groups) with deuterium, which causes the corresponding ¹H NMR signal to disappear, aiding in peak assignment.[14]

• Sulfuric Acid-d2 (D₂SO₄): As a strong, non-volatile acid, D₂SO₄ is excellent for creating a stable, acidic environment in D₂O for NMR studies. It is particularly useful for generating and observing protonated (deuterated) species of organic molecules to study their structure and reactivity.[6]

• Deuterated Trifluoroacetic Acid (d-TFA): d-TFA is also a strong acid but is highly volatile.[7] This property is advantageous when sample recovery is necessary, as the acid can be easily removed under vacuum. It is widely used in peptide and protein NMR.[7]

• Deuterated Acetic Acid: Being a weak acid, it is less about providing a highly acidic environment and more about acting as a buffer component to maintain a specific pD (the equivalent of pH in D₂O).[2] This is critical when studying pH-sensitive conformational changes in biomolecules.[2]

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

HDX-MS is a powerful technique for probing protein conformation, dynamics, and interactions.[15][16] The experiment involves incubating a protein in a D₂O-based buffer, which allows solvent-exposed backbone amide hydrogens to exchange with deuterium.[17] The reaction is then rapidly stopped, or "quenched," by lowering the pH to ~2.5, which dramatically slows the exchange rate.[18]

• Role of the Acid (Quenching): Strong, non-sulfur containing acids are generally preferred for the quench step to avoid interference with mass spectrometry analysis. While D₂SO₄ could be used, the sulfate (B86663) ions can sometimes form adducts. Therefore, acids like d-TFA or deuterated formic acid are more commonly employed in modern HDX-MS workflows due to their compatibility with reverse-phase liquid chromatography and mass spectrometry. The primary requirement is the ability to rapidly and reliably lower the pH.

Chemical Synthesis and Isotopic Labeling

Deuterated acids are used as reagents to incorporate deuterium into organic molecules. This can be done to study reaction mechanisms via the kinetic isotope effect or to create deuterated standards for mass spectrometry.[19]

• Sulfuric Acid-d2 (D₂SO₄): Concentrated D₂SO₄ is a powerful reagent for promoting the hydrogen/deuterium exchange of hydrogen atoms in aromatic compounds.[6] Its strength allows it to deuterate even relatively unreactive C-H bonds.

• Deuterated Hydrochloric Acid (DCl): Similar to D₂SO₄, DCl is a strong acid used for labeling various organic compounds, including anilines and aldehydes, often requiring elevated temperatures to achieve high levels of deuterium incorporation.[10][]

• Deuterated Trifluoroacetic Acid (d-TFA): Besides its use in NMR, d-TFA is a key reagent in peptide synthesis for the acidic cleavage of protecting groups like the tert-butyloxycarbonyl (Boc) group.[7] Using the deuterated form can be beneficial for subsequent NMR analysis of the reaction mixture.[7]

Experimental Protocols

Protocol 1: General Workflow for Protein HDX-MS

This protocol outlines the fundamental steps in a bottom-up HDX-MS experiment designed to map solvent accessibility across a protein.

• Labeling: A solution of the protein in an H₂O-based buffer is diluted (typically 1:10 to 1:20) into a corresponding D₂O-based buffer to initiate the H/D exchange. Samples are incubated for various time points (e.g., 10s, 1min, 10min, 1hr) at a controlled temperature.[17]

• Quenching: The exchange reaction is stopped by adding a pre-chilled quench buffer. This buffer is acidic (e.g., phosphate-based) and often contains a denaturant like guanidine-HCl. The final pH is rapidly lowered to ~2.5. A strong deuterated acid like d-TFA can be a component of this buffer. The entire sample is kept at 0°C to minimize back-exchange.[18]

• Digestion: The quenched, unfolded protein is immediately passed through an in-line protease column (commonly pepsin) at 0°C. Pepsin is active at low pH and digests the protein into smaller peptides.[20]

• Chromatographic Separation: The resulting peptides are trapped and separated on a reverse-phase LC column (e.g., C18) at 0°C using a fast gradient.[18]

• Mass Spectrometry Analysis: Peptides are eluted directly into the mass spectrometer. The instrument measures the mass of each peptide. The increase in mass compared to an undeuterated control sample reveals the amount of deuterium uptake for that specific region of the protein.[17]

Protocol 2: Acid-Catalyzed H/D Exchange for NMR Analysis

This protocol describes a general method for replacing labile protons on a substrate with deuterium for NMR analysis.

• Sample Preparation: Dissolve the analyte (e.g., an organic compound with hydroxyl or amine groups) in a suitable deuterated solvent (e.g., DMSO-d6 or D₂O) in an NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of the sample to identify the chemical shifts of all protons, including the labile ones.

• Deuteration: Add a small drop of a deuterated acid, such as D₂SO₄ or d-TFA, to the NMR tube. The strong acid will catalyze the rapid exchange of labile protons with deuterium from the acid and any residual D₂O.

• Final Spectrum: Re-acquire the ¹H NMR spectrum. The peaks corresponding to the labile protons that have undergone exchange will have disappeared or significantly diminished in intensity, confirming their assignment.

Visualizations

Below are diagrams created using Graphviz to illustrate key experimental workflows where deuterated acids are employed.

Caption: Workflow for Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS).

Caption: Mechanism of acid-catalyzed aromatic Hydrogen-Deuterium exchange.

Conclusion

Sulfuric acid-d2 is a robust and effective reagent for protonation and deuteration studies, particularly in NMR spectroscopy and for labeling less reactive organic compounds. Its primary characteristics are its strong acidity and non-volatility. However, for applications requiring sample recovery, such as in synthetic workflows, the high volatility of deuterated trifluoroacetic acid (d-TFA) presents a clear advantage. In the context of HDX-MS, the choice of acid for the quench step is guided more by its compatibility with the analytical system than by its inherent deuterating power. For studies where precise pD control is paramount, a weak acid like deuterated acetic acid is the superior choice. Ultimately, the selection of the appropriate deuterated acid requires a careful consideration of the specific experimental goals, the nature of the sample, and the analytical method to be employed.

References

• 1. synmr.in [synmr.in]
• 2. scholarworks.uark.edu [scholarworks.uark.edu]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Deuterium Isotope Effect on the Dissociation of Weak Acids in Water and Deuterium Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfuric Acid-d2 | ZEOTOPE [zeotope.com]
• 7. nbinno.com [nbinno.com]
• 8. CAS 13813-19-9: Sulfuric acid-d2 | CymitQuimica [cymitquimica.com]
• 9. Page loading... [guidechem.com]
• 10. researchgate.net [researchgate.net]
• 11. Sulfuric acid-d2, for NMR, 98 wt.% in D2O, 99.5+ atom % D 50 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.be]
• 13. Sulphuric acid D2 98 % solution in D2O, 50 ml, CAS No. 13813-19-9 | Deuterated Acids and Bases | Deuterated Compounds for NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]
• 14. studymind.co.uk [studymind.co.uk]
• 15. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. HDX-MS: An Analytical Tool to Capture Protein Motion in Action - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Hydrogen Deuterium Exchange (HDX) mass spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 18. biopharminternational.com [biopharminternational.com]
• 19. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]

The Isotopic Effect: A Comparative Analysis of Reaction Rates in D₂SO₄ vs. H₂SO₄

For researchers, scientists, and drug development professionals, understanding the nuances of reaction kinetics is paramount. The choice of solvent can profoundly influence reaction rates, and the substitution of hydrogen with its heavier isotope, deuterium, in sulfuric acid (H₂SO₄ vs. D₂SO₄) provides a powerful tool for elucidating reaction mechanisms. This guide offers an objective comparison of reaction rates in these two media, supported by experimental data and detailed protocols.

When a reaction is catalyzed by an acid, the rate can change significantly when the solvent is switched from H₂O to D₂O, or in this case, from H₂SO₄ to D₂SO₄. This phenomenon is known as the solvent kinetic isotope effect (SKIE). The difference in reaction rates arises primarily from the difference in zero-point vibrational energies between a standard hydrogen-oxygen bond (O-H) and a deuterium-oxygen bond (O-D). The O-D bond is stronger and has a lower zero-point energy, which can affect the stability of both the ground state and the transition state of a reaction.

Generally, acid-catalyzed reactions that involve a rapid, reversible proton transfer prior to the rate-determining step are faster in D₂SO₄ than in H₂SO₄. This is referred to as an "inverse" solvent isotope effect, with a k(D₂SO₄)/k(H₂SO₄) ratio greater than 1. Conversely, if the proton transfer itself is the rate-determining step, the reaction is typically faster in H₂SO₄, a "normal" solvent isotope effect, where k(D₂SO₄)/k(H₂SO₄) is less than 1.

Quantitative Comparison of Reaction Rates

The solvent kinetic isotope effect, expressed as the ratio of the rate constant in H₂SO₄ (kH) to that in D₂SO₄ (kD), provides valuable insight into the reaction mechanism. The following table summarizes experimentally determined isotope effects for several acid-catalyzed reactions.

Reaction Type	Substrate	Acid Concentration	kH/kD (k(H₂SO₄)/k(D₂SO₄))	Isotope Effect Type	Reference
Aromatic Desulfonation	Mesitylenesulfonic acid	Not Specified	2.8 ± 0.3	Normal
Aromatic Protodeboronation	p-Methoxybenzeneboronic acid	6.3 M	3.7	Normal	[1]
Aromatic Protodeboronation	2,6-Dimethoxybenzeneboronic acid	0.1 M HClO₄/DClO₄	1.7	Normal	[1]
Aziridine (B145994) Hydrolysis	2,2-Dimethylaziridine (B1330147)	1 M	~1.0	Negligible	[2]

Note: The table uses kH/kD for consistency, where a value > 1 indicates a "normal" isotope effect (faster in H₂SO₄) and a value < 1 would indicate an "inverse" effect (faster in D₂SO₄).

Mechanistic Implications

The data reveals distinct mechanistic pathways. For aromatic desulfonation and protodeboronation, the significant normal isotope effects (kH/kD > 1) suggest that the transfer of a proton from the acidic medium to the aromatic ring is the rate-determining step.[1] The cleavage of the lighter H-O bond in the hydronium ion is easier and faster than the cleavage of the stronger D-O bond in the deuteronium ion, leading to a faster reaction in H₂SO₄.

In contrast, the hydrolysis of 2,2-dimethylaziridine shows a negligible solvent isotope effect.[2] This suggests that the protonation of the aziridine is likely a rapid pre-equilibrium step, and the subsequent, rate-determining step does not involve the transfer of a proton from the solvent.

Experimental Protocols

Determining the solvent kinetic isotope effect involves measuring the reaction rate of a substrate in both H₂SO₄ and D₂SO₄ under identical conditions (temperature, substrate concentration, and acid molarity).

General Protocol for Measuring SKIE

1. Materials:

• Substrate of interest

• Sulfuric acid (H₂SO₄, e.g., 98%)

• Deuterated sulfuric acid (D₂SO₄, e.g., 96-98% in D₂O)

• Deionized water (H₂O)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Appropriate quenching agent (e.g., ice, a strong base)

• Analytical standards for reactants and products

2. Preparation of Acid Solutions:

• Prepare solutions of H₂SO₄ and D₂SO₄ of the exact same molar concentration. For example, to prepare a 1 M H₂SO₄ solution, carefully add the calculated amount of concentrated H₂SO₄ to H₂O.

• To prepare a 1 M D₂SO₄ solution, use concentrated D₂SO₄ and D₂O to ensure the isotopic purity of the solvent.[2] All glassware must be scrupulously dried to avoid isotopic dilution.

3. Kinetic Run:

• Equilibrate the acid solution to the desired reaction temperature in a thermostatted bath.

• Initiate the reaction by adding a small, known amount of the substrate to the acid solution, starting a timer simultaneously. The substrate concentration should be low enough to ensure pseudo-first-order conditions if the acid is in large excess.

• At specific time intervals, withdraw aliquots of the reaction mixture.

• Immediately quench the reaction in the aliquot to stop its progress. This can be achieved by rapid cooling (e.g., adding to ice) or by neutralization with a suitable base.

4. Analysis:

• Analyze the concentration of the reactant remaining or the product formed in each quenched aliquot using a suitable analytical technique. Common methods include:

  • NMR Spectroscopy: Monitor the disappearance of a reactant peak or the appearance of a product peak relative to an internal standard.[3]

  • UV-Vis Spectroscopy: If the reactant or product has a distinct chromophore, its concentration can be monitored by measuring absorbance at a specific wavelength.

  • Chromatography (GC/LC): Separate and quantify the components of the reaction mixture.

5. Data Processing:

• Plot the natural logarithm of the reactant concentration (ln[A]) versus time. For a first-order or pseudo-first-order reaction, this will yield a straight line.

• The slope of this line is the negative of the observed rate constant (-k_obs).

• Calculate k_obs for the reaction in both H₂SO₄ (kH) and D₂SO₄ (kD).

• The solvent kinetic isotope effect is the ratio of these rate constants: SKIE = kH / kD.

Visualizing the Workflow

The process for determining the solvent kinetic isotope effect can be visualized as a logical workflow.

Workflow for Determining Solvent Kinetic Isotope Effect (SKIE).

This comparative guide underscores the importance of isotopic substitution in mechanistic studies. The choice between H₂SO₄ and D₂SO₄ is not arbitrary but a deliberate experimental design choice that can yield fundamental insights into the transition states and rate-determining steps of acid-catalyzed reactions, a critical consideration in academic research and pharmaceutical development.

References

• 1. datapdf.com [datapdf.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. A Simple Method to Determine Kinetic Deuterium Isotope Effects Provides Evidence that Proton Transfer To Carbon Proceeds Over and not Through the Reaction Barrier - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Molecular Structure: A Comparative Guide to Spectral Shifts in Sulfuric Acid-d2

A definitive confirmation of sulfuric acid's molecular structure is achieved through the pronounced spectral shifts observed upon isotopic substitution. This guide provides a comparative analysis of the vibrational spectra of standard sulfuric acid (H₂SO₄) and its deuterated analogue, sulfuric acid-d2 (D₂SO₄), offering researchers, scientists, and drug development professionals a clear understanding of the underlying principles and experimental data.

The substitution of hydrogen with its heavier isotope, deuterium (B1214612), induces significant and predictable changes in the vibrational frequencies of the molecule. These shifts, readily detectable through infrared and Raman spectroscopy, provide unequivocal evidence for the assignment of specific vibrational modes to the O-H bonds within the sulfuric acid structure. This guide summarizes the key spectral data, details the experimental protocols for its acquisition, and illustrates the logical workflow for this analytical approach.

Comparative Vibrational Frequencies: H₂SO₄ vs. D₂SO₄

The most dramatic effect of deuteration is observed in the vibrational modes involving the hydrogen atoms, namely the O-H stretching and bending vibrations. The heavier mass of deuterium results in a decrease in the frequency of these vibrations. The following table summarizes the key vibrational frequencies for H₂SO₄ and D₂SO₄ as determined by Raman and Infrared spectroscopy.

Vibrational Mode	H₂SO₄ Frequency (cm⁻¹)	D₂SO₄ Frequency (cm⁻¹)	Spectroscopic Method
O-H (O-D) Asymmetric Stretch	~2970	~2200	Infrared
O-H (O-D) Symmetric Stretch	~2450	~1860	Infrared
SO₂ Asymmetric Stretch	~1387	~1370	Raman
SO₂ Symmetric Stretch	~1150-1200	~1150-1200	Raman
S-(OH)₂ Asymmetric Stretch	~975	~970	Raman
S-(OH)₂ Symmetric Stretch	~910	~860	Raman
O-H (O-D) Out-of-Plane Bend	~900	~670	Infrared
SO₂ Bend	~590	~522	Raman
SO₂ Rock	~590	~560	Raman
S-(OH)₂ Bend	~420	~420	Raman
Torsion	~300	~220	Infrared

Note: The exact frequencies can vary slightly depending on the phase (gas, liquid, solid) and concentration.

Experimental Protocols

The acquisition of high-quality spectral data is paramount for the accurate comparison of H₂SO₄ and D₂SO₄. The following are generalized protocols for Fourier-Transform Infrared (FTIR) and Raman spectroscopy.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To measure the infrared absorption spectra of gaseous H₂SO₄ and D₂SO₄ to identify vibrational modes.

Materials:

• Fourier-Transform Infrared (FTIR) Spectrometer

• Gas cell (e.g., 1-meter path length) with appropriate infrared-transparent windows (e.g., KBr or AgCl)

• Heating mantle or furnace for the gas cell

• Vacuum line

• Concentrated sulfuric acid (H₂SO₄)

• Sulfuric acid-d2 (D₂SO₄), typically prepared from sulfur trioxide (SO₃) and deuterium oxide (D₂O).[1]

• Inert gas (e.g., Argon)

Procedure:

• Sample Preparation: Introduce a small amount (e.g., 2 ml) of the liquid sample (H₂SO₄ or D₂SO₄) into the gas cell.[2]

• Cell Evacuation: Evacuate the cell to remove air and water vapor.

• Inert Gas Introduction: Fill the cell with an inert gas like argon to approximately 1 atm. This creates a diffusion barrier to protect the cell windows.[2]

• Heating: Heat the cell to a temperature sufficient to achieve a measurable vapor pressure of the acid (e.g., up to 270°C).[2]

• Spectral Acquisition: Record the infrared spectrum using the FTIR spectrometer. A high-resolution instrument (e.g., 0.05 cm⁻¹) is recommended for resolving fine features.[3][4]

• Data Analysis: Identify and assign the absorption bands corresponding to the vibrational modes of the molecule. Compare the spectra of H₂SO₄ and D₂SO₄ to identify isotopic shifts.

Raman Spectroscopy

Objective: To measure the Raman scattering spectra of liquid H₂SO₄ and D₂SO₄.

Materials:

• Raman Spectrometer with a suitable laser excitation source (e.g., 532 nm Nd:YAG laser).[5]

• Sample holder (e.g., quartz cuvette)

• Concentrated sulfuric acid (H₂SO₄)

• Sulfuric acid-d2 (D₂SO₄)

Procedure:

• Sample Preparation: Fill a clean sample holder with the liquid acid (H₂SO₄ or D₂SO₄).

• Instrument Setup: Align the laser to focus on the sample.

• Spectral Acquisition: Collect the Raman scattered light using the spectrometer. The spectral range should cover the expected vibrational frequencies.

• Data Analysis: Analyze the resulting spectrum to identify the Raman peaks.[6] Compare the peak positions for H₂SO₄ and D₂SO₄ to determine the isotopic shifts.[7][8]

Logical Workflow for Structural Confirmation

Figure 1. Logical workflow for confirming the molecular structure of sulfuric acid.

This guide demonstrates that the combination of isotopic labeling with vibrational spectroscopy is a powerful and definitive method for elucidating molecular structures. The significant and predictable spectral shifts observed between H₂SO₄ and D₂SO₄ provide concrete evidence for the presence and nature of the O-H bonds, thereby confirming the accepted molecular structure of sulfuric acid.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. High-resolution spectroscopy of H2SO4, HDSO4, and D2SO4 vapor in the region 1200-10,000 cm(-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Raman Spectroscopy for Sulfuric Acid Monitoring | Raman Monitoring of Sulfuric Acid - HORIBA Instruments Incorporated [process-instruments-inc.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]

A Comparative Guide to the Use of Deuterated Sulfuric Acid (D₂SO₄) in Experimental Research

For researchers, scientists, and drug development professionals, the choice of reagents is paramount to the precision and outcome of an experiment. This guide provides a comprehensive cross-validation of experimental results obtained using deuterated sulfuric acid (D₂SO₄) versus its non-deuterated counterpart, sulfuric acid (H₂SO₄). The primary difference in their chemical reactivity lies in the kinetic isotope effect (KIE), a phenomenon that can significantly alter reaction rates and provide insights into reaction mechanisms.

Deuterated sulfuric acid is a form of sulfuric acid where the hydrogen atoms are replaced with deuterium (B1214612), a stable isotope of hydrogen. This isotopic substitution leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, resulting in a slower rate for reactions where the cleavage of this bond is the rate-determining step. This guide will delve into the quantitative differences observed in various chemical transformations, provide detailed experimental protocols for key reactions, and illustrate the underlying principles and workflows.

Quantitative Comparison of Reaction Rates: The Kinetic Isotope Effect

The most significant and measurable difference between reactions catalyzed by H₂SO₄ and D₂SO₄ is the kinetic isotope effect (KIE), expressed as the ratio of the rate constant for the reaction with the lighter isotope (kH) to that with the heavier isotope (kD). A kH/kD ratio greater than 1 indicates that the C-H bond is broken in the rate-determining step of the reaction.

Reaction Type	Substrate	kH (H₂SO₄)	kD (D₂SO₄)	kH/kD	Reference
Desulfonation	Mesitylene-sulfonic acid	-	-	2.8 ± 0.3	[1]
Second Ionization of Sulfuric Acid	HSO₄⁻ / DSO₄⁻	pKₐ (H₂O)	pKₐ (D₂O)	ΔpKₐ ≈ 0.425	[2]

Note: Specific rate constants (kH and kD) are often not reported directly in comparative studies; instead, the focus is on the kinetic isotope effect (kH/kD). The ΔpKₐ value for the second ionization constant reflects the difference in acidity, which is a related isotopic effect.

Experimental Protocols

Kinetic Isotope Effect in the Desulfonation of Aromatic Sulfonic Acids

This protocol outlines a general procedure for determining the kinetic isotope effect in the acid-catalyzed desulfonation of an aromatic sulfonic acid.

Materials:

• Aromatic sulfonic acid (e.g., mesitylene-sulfonic acid)

• Concentrated Sulfuric Acid (H₂SO₄)

• Deuterated Sulfuric Acid (D₂SO₄) in D₂O

• Phosphoric Acid (H₃PO₄) (for comparative studies)

• Deuterated water (D₂O)

• Thermostatted reaction vessel

• UV-Vis Spectrophotometer or HPLC for monitoring reaction progress

Procedure:

• Prepare solutions of the aromatic sulfonic acid in H₂SO₄/H₂O and D₂SO₄/D₂O at the desired concentrations. Ensure the acid concentrations are identical for a valid comparison.

• Maintain the reaction vessels at a constant temperature using a thermostat.

• Initiate the reaction by adding the aromatic sulfonic acid to the pre-heated acid solution.

• At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by dilution with cold water).

• Analyze the concentration of the reactant or product in the quenched aliquots using a suitable analytical technique (e.g., UV-Vis spectrophotometry by monitoring the disappearance of the sulfonic acid peak, or HPLC).

• Plot the concentration of the reactant versus time for both the H₂SO₄ and D₂SO₄ catalyzed reactions.

• Determine the initial reaction rates from the slopes of the concentration-time plots.

• Calculate the rate constants (kH and kD) from the initial rates.

• The kinetic isotope effect is then calculated as the ratio kH/kD.

Acid-Catalyzed Hydrolysis of an Ester

This protocol describes a general method to compare the rates of acid-catalyzed ester hydrolysis using H₂SO₄ and D₂SO₄.

Materials:

• Ester (e.g., ethyl acetate)

• Dilute Sulfuric Acid (H₂SO₄)

• Dilute Deuterated Sulfuric Acid (D₂SO₄) in D₂O

• Reaction vessel with reflux condenser

• Titration apparatus (burette, pipette, conical flasks)

• Standardized sodium hydroxide (B78521) (NaOH) solution

• Phenolphthalein (B1677637) indicator

Procedure:

• Prepare equimolar solutions of dilute H₂SO₄ and D₂SO₄.

• Place a known volume of the ester into two separate reaction flasks.

• Add a known volume of the respective acid catalyst (H₂SO₄ or D₂SO₄) to each flask.

• Heat the mixtures under reflux.

• At regular time intervals, withdraw a small aliquot from each reaction mixture and cool it rapidly in an ice bath to stop the reaction.

• Titrate the unreacted acid in the aliquot with the standardized NaOH solution using phenolphthalein as an indicator.

• The progress of the reaction is monitored by the change in the volume of NaOH required for neutralization, which corresponds to the amount of carboxylic acid produced.

• Plot the volume of NaOH used versus time for both reactions.

• The slopes of these plots are proportional to the reaction rates. The ratio of the slopes will give an indication of the kinetic isotope effect.

Visualizing Workflows and Concepts

Experimental Workflow for KIE Determination

Workflow for determining the kinetic isotope effect.

The Principle of the Kinetic Isotope Effect

Energy profile illustrating the kinetic isotope effect.

Applications in Drug Development

The deliberate use of deuterium in drug molecules, often referred to as "deuterated drugs," is a strategic approach in pharmaceutical sciences. By replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of drug metabolism can be slowed down. This can lead to several potential advantages, including:

• Improved Metabolic Profile: Slower metabolism can result in a more predictable and sustained exposure to the drug.[3]

• Increased Half-life: A reduced rate of metabolism can extend the time the drug remains active in the body, potentially allowing for less frequent dosing.[4][5]

• Reduced Formation of Toxic Metabolites: By altering the metabolic pathway, the formation of undesirable or toxic byproducts may be minimized.[5]

• Improved Oral Bioavailability: For some compounds, deuteration can reduce presystemic metabolism, allowing more of the active drug to be absorbed.[4]

D₂SO₄ can be a valuable tool in the early stages of drug discovery and development for synthesizing deuterated analogues of lead compounds for metabolic stability studies.

Conclusion

The cross-validation of experimental results using D₂SO₄ and H₂SO₄ primarily highlights the impact of the kinetic isotope effect on reaction rates. For reactions involving proton or deuteron (B1233211) transfer in the rate-determining step, the use of D₂SO₄ will result in a slower reaction rate. This phenomenon is not a disadvantage but rather a powerful tool for elucidating reaction mechanisms. In the context of drug development, leveraging the kinetic isotope effect through deuteration offers a promising strategy to enhance the pharmacokinetic properties of therapeutic agents. The choice between H₂SO₄ and D₂SO₄ should therefore be a deliberate one, based on the specific goals of the experiment, whether it is to maximize reaction speed or to probe mechanistic details and modulate metabolic pathways.

References

• 1. digitalcommons.assumption.edu [digitalcommons.assumption.edu]
• 2. acp.copernicus.org [acp.copernicus.org]
• 3. benchchem.com [benchchem.com]
• 4. Synthetic Intermediates for Deuterated Pharmaceuticals | CK Isotopes [ckisotopes.com]
• 5. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]

A Comparative Analysis of Electrophilicity: Deuterated vs. Non-Deuterated Sulfuric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophilicity of deuterated sulfuric acid (D₂SO₄) and non-deuterated sulfuric acid (H₂SO₄). By examining their acidic properties and kinetic behavior in electrophilic reactions, this document aims to equip researchers with the necessary data to make informed decisions in experimental design and drug development processes where strong acids are employed.

Executive Summary

Data Presentation: Quantitative Comparison

The electrophilicity of a strong acid can be considered in terms of its Brønsted acidity (ability to donate a proton/deuteron) and its Lewis acidity (ability to accept an electron pair).

Brønsted Acidity: Hammett Acidity Function

The Hammett acidity function (H₀ for H₂SO₄ and D₀ for D₂SO₄) is a measure of Brønsted acidity in concentrated solutions. Experimental data indicates that the protonating/deuterating ability of the two acids is very similar across a wide range of concentrations.

Property	H₂SO₄	D₂SO₄	Remarks
Hammett Acidity Function	H₀	D₀	D₀ is found to be the same as H₀ for H₂SO₄ except in the range 10⁻³-10⁻¹ M, where differences arise due to variations in the dissociation constants of HSO₄⁻ and DSO₄⁻.

Kinetic Isotope Effect (KIE) in Electrophilic Reactions

The kinetic isotope effect (kH/kD) provides insight into the difference in reaction rates and mechanisms.

Reaction Type	System	kH/kD	Implication
Electrophilic Aromatic Sulfonation	Benzene with SO₃ in nitrobenzene	1.35 ± 0.16	A small, normal KIE suggests that C-H bond cleavage is part of the rate-determining step, but not the sole rate-limiting factor.[1]
Desulfonation	Mesitylenesulfonic acid in D₂O-D₂SO₄	2.8 ± 0.3	A significant primary KIE indicates that the transfer of a proton or deuteron (B1233211) is the rate-limiting step in this reaction.

Understanding the Difference in Electrophilicity

The observed differences in reactivity can be attributed to the fundamental properties of the hydrogen and deuterium (B1214612) isotopes. The greater mass of deuterium results in a lower zero-point vibrational energy for the O-D bond compared to the O-H bond. Consequently, more energy is required to break the O-D bond, leading to a slower rate of reaction in processes where this bond cleavage is rate-determining.

Caption: Factors influencing the electrophilicity of H₂SO₄ vs. D₂SO₄.

Experimental Protocols

Determining Brønsted Acidity via the Hammett Acidity Function

Objective: To measure and compare the H₀ of H₂SO₄ with the D₀ of D₂SO₄.

Methodology: This method relies on a series of weakly basic indicators that change color upon protonation/deuteration.

• Indicator Selection: A series of indicators with overlapping pKa values (e.g., various nitroanilines) is chosen to cover the desired acidity range.

• Preparation of Acid Solutions: A range of concentrations of both H₂SO₄ and D₂SO₄ in H₂O and D₂O, respectively, are prepared.

• Spectrophotometric Measurement:

  • A small, known amount of an indicator is dissolved in each acid solution.

  • The absorbance of the solution is measured at the wavelength corresponding to the maximum absorbance of the protonated/deuterated form (BH⁺/BD⁺) and the unprotonated/undeuterated form (B).

  • The ratio of the concentrations of the two forms, [B]/[BH⁺] or [B]/[BD⁺], is determined from the absorbance values.

• Calculation: The Hammett acidity function is calculated using the equation: H₀ (or D₀) = pK(BH⁺) + log([B]/[BH⁺]) where pK(BH⁺) is the acid dissociation constant of the indicator.

Proposed Protocol for Comparing Lewis Acidity: The Gutmann-Beckett Method

While no direct comparative studies on the Lewis acidity of H₂SO₄ and D₂SO₄ were identified, the Gutmann-Beckett method provides a robust framework for such an investigation.[2][3][4][5]

Objective: To quantitatively compare the Lewis acidity of H₂SO₄ and D₂SO₄ by measuring the change in the ³¹P NMR chemical shift of a probe molecule.

Methodology:

• Probe Molecule: Triethylphosphine oxide (Et₃PO) is used as the Lewis basic probe molecule.

• Solvent Selection: A weakly Lewis acidic, inert solvent (e.g., deuterated dichloromethane (B109758) or deuterated chloroform) is chosen.

• Sample Preparation:

  • A solution of Et₃PO in the chosen deuterated solvent is prepared.

  • Separate solutions are prepared by adding precise amounts of H₂SO₄ and D₂SO₄ to the Et₃PO solution.

• ³¹P NMR Spectroscopy:

  • The ³¹P NMR spectrum of the Et₃PO solution without any acid is recorded to establish a reference chemical shift.

  • The ³¹P NMR spectra of the solutions containing H₂SO₄ and D₂SO₄ are recorded.

• Data Analysis: The change in the ³¹P chemical shift (Δδ) upon the addition of the acid is calculated. A larger downfield shift (more positive Δδ) indicates a stronger Lewis acid, as the interaction with the Lewis acidic sulfur atom in sulfuric acid deshields the phosphorus nucleus of the probe molecule.

Caption: Workflow for comparing Lewis acidity via the Gutmann-Beckett method.

Role in Biological Systems

Direct sulfation by sulfuric acid is not a common mechanism in biological signaling pathways. Instead, biological sulfation is catalyzed by a family of enzymes called sulfotransferases (SULTs).[6][7][8] These enzymes utilize 3'-phosphoadenosine-5'-phosphosulfate (PAPS) as the universal sulfuryl group donor.

The electrophile in this case is the sulfuryl group (SO₃) of PAPS. The enzymatic reaction involves the nucleophilic attack of a hydroxyl or amino group of a substrate on the sulfur atom of PAPS, leading to the transfer of the sulfuryl group.

While not a direct comparison of H₂SO₄ and D₂SO₄, kinetic isotope effect studies on sulfotransferases can provide insights into the transition state of the sulfuryl transfer reaction.[9] For instance, using isotopically labeled PAPS (e.g., with ³⁵S) allows for the investigation of the reaction mechanism through isotope exchange studies at equilibrium.[6][10]

Conclusion

The electrophilicity of deuterated sulfuric acid, when considered from the perspective of Brønsted acidity, is remarkably similar to that of its non-deuterated counterpart. However, the key difference emerges in the kinetics of reactions involving the cleavage of the O-H/O-D bond, where a noticeable kinetic isotope effect can lead to slower reaction rates with D₂SO₄. For researchers in fields requiring precise control over reaction kinetics or mechanistic understanding, this distinction is critical. While direct comparative data on their Lewis acidity is lacking, established methodologies like the Gutmann-Beckett method offer a clear path for future investigations. In the context of biological systems, the electrophilic agent for sulfation is the enzymatically activated PAPS, and the principles of electrophilicity and kinetic analysis remain central to understanding these vital biochemical transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 3. magritek.com [magritek.com]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. What Distinguishes the Strength and the Effect of a Lewis Acid: Analysis of the Gutmann–Beckett Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isotope Exchange at Equilibrium Indicates a Steady State Ordered Kinetic Mechanism for Human Sulfotransferase (SULT1A1) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sulfotransferases: structure, mechanism, biological activity, inhibition, and synthetic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isotope effects in the study of phosphoryl and sulfuryl transfer reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isotope exchange at equilibrium indicates a steady state ordered kinetic mechanism for human sulfotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability Under Scrutiny: A Comparative Analysis of Compound Stability in Deuterated Sulfuric Acid Versus Other Strong Acids

For researchers, scientists, and drug development professionals, understanding the stability of a compound in various acidic environments is paramount. This guide provides a comprehensive comparison of compound stability in Sulfuric acid-d2 (D₂SO₄) against other common strong acids, supported by established chemical principles and detailed experimental protocols.

The choice of an acidic medium can significantly influence the degradation kinetics of a substance. This is of particular importance in forced degradation studies, a cornerstone of drug development and stability testing as mandated by regulatory bodies like the International Conference on Harmonisation (ICH). While strong acids such as sulfuric acid (H₂SO₄), hydrochloric acid (HCl), and nitric acid (HNO₃) are routinely employed, the use of their deuterated counterparts, like Sulfuric acid-d2, offers unique insights into reaction mechanisms due to the kinetic isotope effect (KIE).

The Kinetic Isotope Effect: A Decisive Factor in Stability

The primary difference in compound stability between a deuterated and a non-deuterated acid lies in the kinetic isotope effect. The bond between deuterium (B1214612) and an atom (e.g., C-D) is stronger and has a lower zero-point energy than the corresponding bond with hydrogen (C-H). Consequently, breaking a bond to deuterium requires more energy, leading to a slower reaction rate. In the context of acid-catalyzed degradation, if the proton (or deuteron) transfer from the acid is the rate-determining step, a compound will exhibit greater stability in a deuterated acid.

Comparative Stability Analysis

To illustrate the expected differences in compound stability, we will consider the acid-catalyzed hydrolysis of a model compound, Acetylsalicylic Acid (Aspirin). The ester group in aspirin (B1665792) is susceptible to hydrolysis, breaking down into salicylic (B10762653) acid and acetic acid. The rate of this degradation is influenced by the strength of the acid and the kinetic isotope effect.

The following table summarizes the expected relative stability of Aspirin in various strong acids. The stability is ranked based on the anticipated rate of degradation, with "1" representing the highest stability (slowest degradation).

Acid Medium	Concentration	Expected Relative Stability Ranking	Rationale
Sulfuric acid-d2 (D₂SO₄)	0.5 M	1	Kinetic Isotope Effect: The stronger D-O bond in D₃O⁺ (formed in D₂O) leads to a slower rate of proton (deuteron) transfer, thus slowing down the hydrolysis of the ester.
Sulfuric acid (H₂SO₄)	0.5 M	2	Strong acid, but lacks the kinetic isotope effect, leading to faster degradation compared to its deuterated counterpart.
Hydrochloric acid (HCl)	0.5 M	3	A strong acid, typically causing significant degradation. Its relative effect compared to H₂SO₄ can be compound-dependent.[1]
Nitric acid (HNO₃)	0.5 M	4	In addition to being a strong acid, nitric acid is also a powerful oxidizing agent, which can introduce additional degradation pathways for susceptible compounds.

Note: This table provides a qualitative comparison based on established chemical principles. Actual degradation rates will be compound-specific and dependent on the precise experimental conditions.

Experimental Protocols for Comparative Stability Testing

A robust comparative stability study requires a well-defined and consistently applied experimental protocol. The following is a detailed methodology for assessing the stability of a model compound like Aspirin in the aforementioned strong acids.

Objective:

To compare the degradation rate of Aspirin in Sulfuric acid-d2, Sulfuric acid, Hydrochloric acid, and Nitric acid under controlled conditions.

Materials:

• Acetylsalicylic Acid (Aspirin), USP grade

• Sulfuric acid-d2 (D₂SO₄), 99.5 atom % D

• Sulfuric acid (H₂SO₄), ACS reagent grade

• Hydrochloric acid (HCl), ACS reagent grade

• Nitric acid (HNO₃), ACS reagent grade

• Deionized water

• Acetonitrile (B52724), HPLC grade

• Methanol (B129727), HPLC grade

• Sodium hydroxide (B78521) (for neutralization)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with a UV detector

• C18 HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• Thermostatically controlled water bath or incubator

Procedure:

• Preparation of Acid Solutions (0.5 M):

  • Carefully prepare 0.5 M solutions of H₂SO₄, HCl, and HNO₃ in deionized water.

  • Prepare a 0.5 M solution of D₂SO₄ in D₂O.

• Sample Preparation:

  • Accurately weigh 100 mg of Aspirin and dissolve it in a minimal amount of methanol (e.g., 1-2 mL).

  • Transfer this solution to a 100 mL volumetric flask and dilute to the mark with the respective 0.5 M acid solution to obtain a final concentration of 1 mg/mL. Prepare one such flask for each acid being tested.

• Stress Conditions:

  • Place the prepared sample solutions in a thermostatically controlled water bath or incubator set to 50°C.

  • Withdraw aliquots (e.g., 1 mL) at specified time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Sample Quenching and Preparation for Analysis:

  • Immediately after withdrawal, neutralize the aliquot with an appropriate volume of a suitable concentration of sodium hydroxide solution to stop the degradation reaction.

  • Dilute the neutralized sample with the HPLC mobile phase to a suitable concentration for analysis (e.g., 100 µg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection into the HPLC system.[2]

• HPLC Analysis:

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with a small amount of acid (e.g., 0.1% phosphoric acid) to ensure good peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 20 µL.

  • Inject a standard solution of Aspirin to determine the initial concentration and retention time.

  • Analyze the stressed samples and quantify the remaining percentage of Aspirin at each time point by comparing the peak area to that of the initial (time 0) sample.

Data Analysis:

• Calculate the percentage of Aspirin remaining at each time point for each acid condition.

• Plot the percentage of Aspirin remaining versus time for each acid.

• Determine the degradation rate constant (k) for each condition by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).

Visualization of the Experimental Workflow

To provide a clear overview of the experimental process, the following diagram outlines the key steps involved in the comparative stability analysis.

Caption: Experimental workflow for the comparative stability analysis of a compound in different strong acids.

Conclusion

The stability of a compound in a strong acid is a critical parameter in pharmaceutical development. This guide highlights the significant role of the kinetic isotope effect when using deuterated acids like Sulfuric acid-d2, which generally leads to enhanced compound stability compared to its non-deuterated counterpart and other strong acids. The provided experimental protocol offers a robust framework for conducting comparative forced degradation studies. By understanding these principles and employing rigorous experimental design, researchers can gain deeper insights into the intrinsic stability of their compounds, leading to the development of more robust and reliable drug products.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel - PMC [pmc.ncbi.nlm.nih.gov]

Justification for Using Sulfuric Acid-d2 in Specific Research Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical and pharmaceutical research, the choice of reagents can profoundly influence experimental outcomes. Sulfuric acid-d2 (D₂SO₄), the deuterated analogue of sulfuric acid, offers distinct advantages over its non-deuterated counterpart in a variety of specialized applications. This guide provides an objective comparison of Sulfuric acid-d2 with its alternatives, supported by experimental data, to justify its use in specific research contexts. The primary applications where Sulfuric acid-d2 proves invaluable include Nuclear Magnetic Resonance (NMR) spectroscopy, mechanistic and kinetic studies involving the kinetic isotope effect (KIE), and in the synthesis of deuterated compounds for drug development.

Data Presentation: Quantitative Comparison

The substitution of protium (B1232500) (¹H) with deuterium (B1214612) (²H) in sulfuric acid leads to a heavier and slightly less reactive acid. This difference in reactivity, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating reaction mechanisms. A significant primary KIE (where the bond to the isotope is broken in the rate-determining step) is observed in reactions where the proton transfer from the acid is the slow step.

One of the well-documented applications demonstrating this effect is in the acid-catalyzed desulfonation of aromatic sulfonic acids. The rate of this reaction is dependent on the protonation of the aromatic ring, which is the rate-limiting step.

Reaction	Catalyst	Substrate	Temperature	kH/kD	Reference
Desulfonation	H₂SO₄ / D₂SO₄	Mesitylenesulfonic acid	Not Specified	2.8 ± 0.3	[1]

This table quantitatively demonstrates that the reaction is almost three times slower when using Sulfuric acid-d2 compared to regular sulfuric acid, providing strong evidence for the mechanism involving a rate-determining proton transfer.

Key Applications and Experimental Protocols

Mechanistic Elucidation via Kinetic Isotope Effect (KIE)

Justification: The primary justification for using Sulfuric acid-d2 in mechanistic studies is to determine if the cleavage of the O-H (or O-D) bond is involved in the rate-determining step of a reaction. A kH/kD value significantly greater than 1 indicates a primary kinetic isotope effect and provides strong evidence for this mechanistic step.

Experimental Protocol: Determination of KIE in Aromatic Desulfonation

This protocol is adapted from the principles of studying kinetic isotope effects in electrophilic aromatic substitution reactions.

Materials:

• Mesitylenesulfonic acid

• Sulfuric acid (H₂SO₄), concentrated

• Sulfuric acid-d2 (D₂SO₄), concentrated

• Deuterated water (D₂O)

• Quenching solution (e.g., ice-cold water)

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

• NMR spectrometer

Procedure:

• Reaction Setup:

  • Set up two parallel reactions. In one reaction vessel, dissolve a known amount of mesitylenesulfonic acid in concentrated H₂SO₄.

  • In the second reaction vessel, dissolve the same amount of mesitylenesulfonic acid in concentrated D₂SO₄.

• Reaction Monitoring:

  • Maintain both reactions at the same constant temperature.

  • At regular time intervals, withdraw an aliquot from each reaction mixture and quench it by adding it to ice-cold water.

• Workup:

  • Extract the product (mesitylene) from the quenched aqueous solution using an organic solvent.

  • Dry the organic extracts over an anhydrous drying agent.

  • Remove the solvent under reduced pressure.

• Analysis:

  • Analyze the product formation over time for both reactions using a suitable analytical technique, such as gas chromatography (GC) or NMR spectroscopy.

• Calculation of Rate Constants:

  • Plot the concentration of the product versus time for both the H₂SO₄ and D₂SO₄ catalyzed reactions.

  • Determine the initial reaction rates and calculate the rate constants (kH and kD) for each reaction.

• Determination of KIE:

  • Calculate the kinetic isotope effect as the ratio of the rate constants: KIE = kH / kD.

NMR Spectroscopy

Justification: Sulfuric acid-d2 is used in ¹H NMR spectroscopy as a solvent for compounds that are only soluble in strong acids. Its use eliminates the large solvent proton signal that would be present with H₂SO₄, which would otherwise obscure signals from the analyte.[2] It can also be used to identify and assign signals from acidic protons in a molecule through H-D exchange.

Experimental Protocol: Sample Preparation for ¹H NMR in Sulfuric Acid-d2

Materials:

• Analyte

• Sulfuric acid-d2 (D₂SO₄), 98% in D₂O or higher

• NMR tube

• Pipette

Procedure:

• Sample Weighing: Accurately weigh a suitable amount of the analyte (typically 1-10 mg) directly into a clean, dry NMR tube.

• Solvent Addition: Carefully add approximately 0.5-0.7 mL of Sulfuric acid-d2 to the NMR tube using a pipette. Caution: Sulfuric acid-d2 is highly corrosive. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a fume hood.

• Dissolution: Gently agitate the NMR tube to dissolve the sample completely. If necessary, sonication can be used to aid dissolution.

• Analysis: Once the sample is fully dissolved, cap the NMR tube and insert it into the NMR spectrometer for analysis.

Deuterium Labeling in Drug Development

Justification: The "deuterium effect" in drug metabolism is a key application. Replacing a hydrogen atom with deuterium at a site of metabolic oxidation can slow down the rate of metabolism, as the C-D bond is stronger than the C-H bond. This can lead to improved pharmacokinetic properties, such as a longer half-life and reduced formation of toxic metabolites. Sulfuric acid-d2 can be used as a reagent for the specific incorporation of deuterium into drug candidates.

Mandatory Visualizations

References

• 1. Desulfonation of aromatic sulfonic acids in acidic media: the kinetic isotope effect (Journal Article) | OSTI.GOV [osti.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Sulfuric Acid-d2

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents is paramount, extending from their use in experiments to their safe and compliant disposal. Sulfuric acid-d2 (D₂SO₄), a deuterated analog of sulfuric acid, requires the same rigorous disposal protocols as its non-isotopically labeled counterpart due to its extreme corrosivity. Adherence to these procedures is essential for ensuring laboratory safety and environmental protection.

The principal and most cost-effective method for disposing of waste sulfuric acid-d2 is through neutralization.[1] This process chemically converts the strong, corrosive acid into a neutral salt solution, which can often be safely disposed of via standard laboratory drains, pending local regulations.[1] For larger volumes or contaminated solutions, professional hazardous waste disposal services are necessary.[2][3]

Immediate Safety and Handling Precautions

Before commencing any disposal procedure, it is critical to be equipped with the appropriate personal protective equipment (PPE) and to work in a designated, well-ventilated area, such as a fume hood.[4]

PPE & Safety Equipment	Specifications & Rationale
Eye Protection	Tightly fitting safety goggles and a face shield (minimum 8-inch) to protect against splashes.[5]
Hand Protection	Butyl or butyl/Viton gloves are recommended for their resistance to corrosive acids. Always inspect gloves before use.[4]
Protective Clothing	A lab coat and an acid-resistant apron should be worn to protect against spills.[6]
Ventilation	All handling of concentrated sulfuric acid-d2 should occur within a ventilated fume hood.[4]
Emergency Equipment	An emergency shower and eyewash station must be readily accessible.[6]

Step-by-Step Neutralization Protocol

This protocol outlines the standard laboratory procedure for neutralizing sulfuric acid-d2.

Materials:

• Waste sulfuric acid-d2 solution

• Large beaker or container (e.g., polyethylene (B3416737) or borosilicate glass) of sufficient volume

• Stir bar and magnetic stir plate

• Ice (made from deionized water)

• Neutralizing agent: Sodium bicarbonate (baking soda), soda ash (sodium carbonate), or a solution of sodium hydroxide (B78521) or potassium hydroxide.[1][7][8]

• pH indicator strips or a calibrated pH meter

Procedure:

• Preparation: In a large beaker, create an ice bath or a large volume of cold water. This will help to dissipate the heat generated during the exothermic neutralization reaction.[9]

• Dilution: Slowly and carefully add the concentrated sulfuric acid-d2 to the ice or cold water with constant stirring. Crucially, always add acid to water, never the reverse , to prevent violent boiling and splashing.[1][8]

• Neutralization: While continuing to stir the diluted acid solution, slowly add the basic neutralizing agent.

  • If using a solid like sodium bicarbonate, add it in small portions to control the effervescence (carbon dioxide release).

  • If using a basic solution like sodium hydroxide, add it dropwise.

• Monitoring pH: Periodically check the pH of the solution using pH paper or a pH meter. Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

• Final Disposal: Once neutralized, the resulting salt solution can typically be flushed down the sanitary sewer with copious amounts of running water.[1][8] However, it is imperative to consult and comply with all local and institutional waste disposal regulations , as some jurisdictions may have specific requirements.[1][10]

• Cleanup: All contaminated materials and containers must be disposed of as hazardous waste according to institutional protocols.[2][3]

Disposal Workflow for Sulfuric Acid-d2

Caption: Logical workflow for the safe disposal of Sulfuric Acid-d2.

Special Considerations for Deuterated Compounds

While the acute hazard of sulfuric acid-d2 is its corrosivity, it is worth noting that deuterated compounds are valuable in research.[11][12] For significant quantities of unused or lightly contaminated material, recovery or recycling might be an option, although this is not a standard disposal route.[13] However, for typical laboratory waste, the primary focus remains on the safe neutralization of the acid. The environmental impact of the deuterium (B1214612) isotope itself in these quantities is negligible as it is a stable, naturally occurring isotope of hydrogen.[14]

Always refer to your institution's specific safety data sheets (SDS) and standard operating procedures (SOPs) for handling and disposing of chemicals.[2][4][6] If in doubt, contact your institution's Environmental Health & Safety (EHS) department for guidance.[6]

References

• 1. laballey.com [laballey.com]
• 2. isotope.com [isotope.com]
• 3. Safe Handling Guide: Sulfuric Acid - CORECHEM Inc. [corecheminc.com]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. armar-europa.de [armar-europa.de]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. reddit.com [reddit.com]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. Deuteration - ThalesNano [thalesnano.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 14. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]

Safeguarding Your Research: A Comprehensive Guide to Handling Sulfuric Acid-d2

For researchers, scientists, and professionals in drug development, the safe handling of hazardous materials is paramount. This guide provides essential, immediate safety and logistical information for the use of Sulfuric acid-d2, with a focus on personal protective equipment (PPE), operational plans, and disposal protocols. Adherence to these guidelines is critical for ensuring a safe laboratory environment.

Sulfuric acid-d2 (D₂SO₄), a deuterated form of sulfuric acid, is a highly corrosive and dense liquid.[1] Like its non-deuterated counterpart, it can cause severe skin burns, serious eye damage, and respiratory irritation.[2][3][4] It reacts exothermically with water, meaning it can release a significant amount of heat when mixed, which can cause splashing.[5]

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards of Sulfuric acid-d2. The following table summarizes the recommended PPE for various tasks.

Body Part	Recommended PPE	Material/Type	Level of Protection
Hands	Chemical-resistant gloves	Butyl rubber, Neoprene, or Nitrile rubber	Provides protection against splashes and prolonged contact.[6][7] Check with the glove manufacturer for specific breakthrough times.
Eyes/Face	Chemical splash goggles and a full-face shield	Polycarbonate or other impact-resistant materials	Protects against splashes and fumes.[6][8]
Body	Acid-resistant lab coat, coveralls, or a chemical-resistant apron	Flame-retardant cotton, PVC, or Neoprene	Protects skin from splashes and spills.[6]
Feet	Closed-toe, chemical-resistant safety boots	Rubber or other waterproof, chemical-resistant material	Protects feet from spills.
Respiratory	Full-face respirator with acid gas cartridges or a Self-Contained Breathing Apparatus (SCBA)	NIOSH-approved	Required when working outside of a fume hood, in poorly ventilated areas, or when airborne exposure limits may be exceeded.[6]

Detailed Handling and Emergency Protocols

Standard Handling Procedure:

• Preparation: Before handling Sulfuric acid-d2, ensure that an eyewash station and safety shower are readily accessible.[9] Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][9]

• Donning PPE: Put on all required PPE as outlined in the table above. Ensure gloves are inspected for any signs of degradation or punctures before use.

• Handling: Use only containers and equipment specifically designed for corrosive materials. When diluting, always add the acid slowly to the water, never the other way around, to minimize heat generation and potential splashing.[8]

• Doffing PPE: Remove PPE in a manner that avoids contaminating yourself. Gloves should be removed last and disposed of properly. Wash hands thoroughly after handling the chemical, even if gloves were worn.[10]

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][9] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][9] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[4][9] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4][9] Rinse the mouth with water.[10] Seek immediate medical attention.

• Spills: For small spills, neutralize the acid with a suitable agent like sodium bicarbonate or lime.[11] Absorb the neutralized material with an inert absorbent such as sand or vermiculite (B1170534) and place it in a suitable container for disposal.[12] For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan

Proper disposal of Sulfuric acid-d2 is crucial to prevent environmental contamination.

• Neutralization: For small quantities, the acid should be neutralized. This can be achieved by slowly adding the acid to a large volume of a basic solution, such as sodium bicarbonate or lime, while stirring.[11][12] The pH of the resulting solution should be checked to ensure it is neutral (pH 7) before disposal.[11]

• Collection: The neutralized solution and any contaminated materials (e.g., absorbent materials, gloves) should be collected in a clearly labeled, corrosion-resistant, and leak-proof container.[11]

• Disposal: Dispose of the waste through your institution's hazardous waste management program.[11] Do not pour neutralized or unneutralized acid down the drain unless explicitly permitted by local regulations.[12] Some forms of spent sulfuric acid may be eligible for recycling or reprocessing.[12][13]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Sulfuric acid-d2, from preparation to disposal.

Caption: Workflow for the safe handling of Sulfuric acid-d2.

References

• 1. Page loading... [guidechem.com]
• 2. carlroth.com [carlroth.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. Deuterosulfuric acid - Hazardous Agents | Haz-Map [haz-map.com]
• 6. PPE For Chemical Handling With Example [industrialsafetytips.in]
• 7. esafetysupplies.com [esafetysupplies.com]
• 8. Safe Handling Guide: Sulfuric Acid - CORECHEM Inc. [corecheminc.com]
• 9. fishersci.com [fishersci.com]
• 10. sds.chemdox.com [sds.chemdox.com]
• 11. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. laballey.com [laballey.com]